Glycyl-dl-norleucine

• CAS: 1504-41-2

Core Science & Biosynthesis

Glycyl-dl-norleucine: A Technical Overview of its Core Properties for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the fundamental properties of Glycyl-dl-norleucine, a dipeptide of interest to researchers, scientists, and professionals in drug development. This document outlines its chemical and physical characteristics, provides detailed experimental protocols for its synthesis and analysis, and explores its potential biological activities and associated signaling pathways.

Core Physicochemical Properties

Glycyl-dl-norleucine is a dipeptide composed of glycine and the non-proteinogenic amino acid DL-norleucine. Its basic properties are summarized below.

Property	Value	Source
Molecular Formula	C8H16N2O3	[1][2]
Molecular Weight	188.22 g/mol	[1][2]
CAS Number	19257-04-6 (L-form)	[1]
Melting Point	>300 °C (for DL-Norleucine)	[3]
Solubility	Soluble in water (for DL-Norleucine)	[4]

Note: Data for the specific DL-form of the dipeptide is limited; therefore, values for the closely related L-form or the constituent amino acid are provided as a reference.

Chemical Structure

References

• 1. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Glycyl-DL-leucine | C8H16N2O3 | CID 102468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ≥98% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. Norleucine - Wikipedia [en.wikipedia.org]

A Technical Guide to the Structure of Glycyl-dl-norleucine

Introduction: Glycyl-dl-norleucine is a dipeptide, a molecule formed from two amino acid constituents: glycine and dl-norleucine. As a subject of biochemical interest, its structure dictates its physicochemical properties and potential biological interactions. The designation "dl" indicates that the norleucine component is a racemic mixture, containing both the D and L stereoisomers. This guide provides a detailed examination of its molecular architecture, relevant physicochemical data, and a general protocol for its synthesis, tailored for researchers and professionals in drug development.

Core Chemical Structure

The structure of Glycyl-dl-norleucine is defined by its two amino acid residues linked by a peptide bond.

Glycine Residue

Glycine (Gly or G) is the simplest of the 20 common amino acids, with a single hydrogen atom as its side chain (R-group).[1] Its chemical formula is C₂H₅NO₂.[1][2] This simple structure makes it achiral, meaning its central carbon is not a stereocenter.[1] In the context of the dipeptide, the glycine moiety provides the N-terminus, featuring a free amino group (-NH₂).

dl-Norleucine Residue

Norleucine (Nle) is an isomer of the more common amino acid leucine.[3] Its systematic name is 2-aminohexanoic acid, with the chemical formula C₆H₁₃NO₂.[3][4][5] Unlike leucine's branched side chain, norleucine possesses a linear four-carbon (butyl) side chain. The alpha-carbon of norleucine is a chiral center. The "dl" prefix in Glycyl-dl-norleucine signifies that the compound is synthesized using a racemic mixture of D-norleucine and L-norleucine, resulting in two diastereomers of the final dipeptide.

The Peptide Bond

The defining feature of this dipeptide is the amide linkage, or peptide bond, formed between the carboxyl group (-COOH) of glycine and the amino group (-NH₂) of norleucine. This condensation reaction involves the removal of a water molecule and results in a covalent bond that links the two residues.

Overall Molecular Structure

The complete structure consists of the N-terminal glycine residue connected via a peptide bond to the C-terminal dl-norleucine residue, which terminates with a free carboxyl group.

Caption: Chemical structure of Glycyl-dl-norleucine.

Physicochemical Properties

The quantitative properties of Glycyl-dl-norleucine and its constituent amino acids are summarized below.

Property	Glycine	dl-Norleucine	Glycyl-dl-norleucine
IUPAC Name	2-Aminoethanoic acid[6]	(RS)-2-Aminohexanoic acid[7]	2-[(2-Aminoacetyl)amino]hexanoic acid
Molecular Formula	C₂H₅NO₂[1][2][]	C₆H₁₃NO₂[3][5][9]	C₈H₁₆N₂O₃[10][11]
Molar Mass	75.07 g/mol	131.17 g/mol [3][9][12]	188.22 g/mol [10][11]
CAS Number	56-40-6	616-06-8[9][12]	7361-43-5

Experimental Protocols

The synthesis of Glycyl-dl-norleucine can be achieved using standard peptide synthesis methodologies, most commonly Solid-Phase Peptide Synthesis (SPPS).

General Protocol for Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the general steps for synthesizing a dipeptide like Glycyl-dl-norleucine on a solid support resin (e.g., Wang or Rink Amide resin). The synthesis proceeds from the C-terminus (dl-norleucine) to the N-terminus (glycine).

• Resin Preparation: Swell the resin in a suitable solvent (e.g., Dichloromethane - DCM or Dimethylformamide - DMF) for 30-60 minutes.

• First Amino Acid Coupling (dl-Norleucine):

  • Activate the carboxyl group of the first amino acid (Fmoc-dl-Norleucine-OH) using a coupling agent (e.g., HBTU/HOBt or DIC/Oxyma) in DMF.

  • Add the activated amino acid solution to the swollen resin.

  • Allow the reaction to proceed for 1-2 hours at room temperature.

  • Wash the resin extensively with DMF and DCM to remove excess reagents.

• Fmoc-Deprotection:

  • Treat the resin with a 20% piperidine in DMF solution for 5-10 minutes to remove the N-terminal Fmoc protecting group from the coupled norleucine.

  • Repeat the piperidine treatment once more.

  • Wash the resin thoroughly with DMF and DCM to remove piperidine.

• Second Amino Acid Coupling (Glycine):

  • Activate the second amino acid (Fmoc-Glycine-OH) using the same method as in step 2.

  • Add the activated glycine solution to the deprotected resin-bound norleucine.

  • Allow the coupling reaction to proceed for 1-2 hours.

  • Wash the resin to remove unreacted reagents.

• Final Deprotection: Perform a final Fmoc-deprotection as described in step 3.

• Cleavage and Deprotection:

  • Treat the resin-bound dipeptide with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups (if any).

  • Filter the resin and collect the filtrate containing the crude peptide.

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether. The resulting peptide is typically purified using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Caption: General workflow for Solid-Phase Peptide Synthesis.

References

• 1. study.com [study.com]
• 2. byjus.com [byjus.com]
• 3. Norleucine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. L-Norleucine [webbook.nist.gov]
• 6. Glycine Structure, Properties, & Benefits - Turito [turito.com]
• 7. DL-Norleucine (CAS 616-06-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. DL-Norleucine [webbook.nist.gov]
• 10. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-Glycyl-DL-leucine | C8H16N2O3 | CID 102468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. DL -Norleucine 616-06-8 [sigmaaldrich.com]

Glycyl-dl-norleucine chemical formula and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and relevant biological assays for the dipeptide Glycyl-dl-norleucine. This document is intended to serve as a valuable resource for researchers and professionals engaged in peptide chemistry, drug discovery, and development.

Core Chemical and Physical Data

Glycyl-dl-norleucine is a dipeptide composed of glycine and the non-proteinogenic amino acid dl-norleucine. The "dl" designation indicates that it is a racemic mixture of two stereoisomers: Glycyl-d-norleucine and Glycyl-l-norleucine.

Property	Value	Source
Chemical Formula	C8H16N2O3	[1][2]
Molecular Weight	188.22 g/mol	[1][2]
IUPAC Name	2-[(2-aminoacetyl)amino]hexanoic acid	[1]
Synonyms	Glycylnorleucine, H-Gly-Nle-OH	[1]
Appearance	White to off-white powder (for dl-Norleucine)	[3]
Melting Point	>300 °C (decomposes) (for dl-Norleucine)	[3]

Synthesis of Glycyl-dl-norleucine

The synthesis of Glycyl-dl-norleucine can be achieved through standard solid-phase peptide synthesis (SPPS) or solution-phase methods. Below is a generalized workflow for SPPS.

A generalized workflow for the solid-phase synthesis of Glycyl-dl-norleucine.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) of Glycyl-dl-norleucine

This protocol is a general guideline and may require optimization based on the specific resin and coupling reagents used.

Materials:

• Fmoc-dl-Norleucine

• Fmoc-Glycine

• Rink Amide resin (or other suitable solid support)

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Deprotection solution (e.g., 20% piperidine in DMF)

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Cleavage cocktail (e.g., Trifluoroacetic acid-based)

• High-Performance Liquid Chromatography (HPLC) system for purification

Methodology:

• Resin Swelling: Swell the resin in DMF in a reaction vessel.

• First Amino Acid Coupling:

  • Activate Fmoc-dl-Norleucine with a coupling reagent and a base in DMF.

  • Add the activated amino acid solution to the resin and agitate.

  • Wash the resin thoroughly with DMF and DCM.

• Fmoc Deprotection:

  • Treat the resin with a deprotection solution to remove the Fmoc group from the N-terminus of norleucine.

  • Wash the resin with DMF.

• Second Amino Acid Coupling:

  • Activate Fmoc-Glycine with a coupling reagent and a base in DMF.

  • Add the activated glycine solution to the resin and agitate.

  • Wash the resin with DMF and DCM.

• Final Fmoc Deprotection: Remove the Fmoc group from the N-terminal glycine.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail to cleave the dipeptide from the resin and remove any side-chain protecting groups.

• Purification: Purify the crude Glycyl-dl-norleucine using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and HPLC analysis.

Biological Assays

While specific studies on Glycyl-dl-norleucine are limited, its biological activity can be investigated using established assays for dipeptide transport and enzymatic hydrolysis, drawing parallels from studies on similar dipeptides like Glycyl-L-leucine.

Dipeptide Transport Assay

The transport of Glycyl-dl-norleucine across cell membranes can be studied using cell lines expressing peptide transporters such as PEPT1 and PEPT2.

Workflow for a typical dipeptide transport assay using radiolabeled substrate.

Experimental Protocol: Dipeptide Uptake Assay

This protocol is adapted from methods used for Glycyl-L-leucine and would require the synthesis of radiolabeled Glycyl-dl-norleucine (e.g., with ³H or ¹⁴C).[4]

Materials:

• Cell line expressing peptide transporters (e.g., Caco-2)

• Cell culture medium and supplements

• Radiolabeled Glycyl-dl-norleucine

• Transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS)

• Lysis buffer

• Scintillation counter

Methodology:

• Cell Culture: Culture cells to confluence in multi-well plates.

• Preparation: On the day of the experiment, wash the cell monolayers with pre-warmed transport buffer.

• Pre-incubation: Pre-incubate the cells in the transport buffer to allow for temperature and pH equilibration.

• Initiate Uptake: Start the transport assay by adding the transport buffer containing a known concentration of radiolabeled Glycyl-dl-norleucine. For competition or inhibition studies, co-incubate with unlabeled dipeptides or known inhibitors.

• Terminate Uptake: After a defined incubation period, rapidly terminate the uptake by aspirating the radioactive solution and washing the cells with ice-cold transport buffer.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Quantification: Determine the amount of intracellular radioactivity using a scintillation counter.

• Data Analysis: Calculate the uptake rate and determine kinetic parameters such as Km and Vmax.

Enzymatic Hydrolysis Assay

The stability of Glycyl-dl-norleucine against enzymatic degradation by peptidases can be assessed by monitoring the cleavage of the peptide bond over time.

A schematic for an in vitro enzymatic hydrolysis assay of a dipeptide.

Experimental Protocol: In Vitro Enzymatic Hydrolysis

Materials:

• Glycyl-dl-norleucine

• Purified peptidase (e.g., intestinal brush border membrane vesicles or a specific aminopeptidase)

• Reaction buffer with appropriate pH

• Quenching solution (e.g., trichloroacetic acid)

• HPLC or LC-MS system

Methodology:

• Reaction Setup: Prepare a reaction mixture containing Glycyl-dl-norleucine in the reaction buffer.

• Initiate Reaction: Start the reaction by adding the peptidase solution.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme.

• Time-course Sampling: At various time points, withdraw aliquots of the reaction mixture and immediately add them to a quenching solution to stop the enzymatic reaction.

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the remaining Glycyl-dl-norleucine and the appearance of the hydrolysis products (glycine and dl-norleucine).

• Data Analysis: Plot the concentration of the dipeptide versus time to determine the rate of hydrolysis. Kinetic parameters can be calculated if initial rates are measured at different substrate concentrations.

Conclusion

This technical guide provides foundational information and experimental frameworks for the study of Glycyl-dl-norleucine. While direct experimental data for this specific dipeptide is not abundant in published literature, the protocols and methodologies presented, based on closely related dipeptides, offer a robust starting point for researchers. The non-proteinogenic nature of norleucine makes this dipeptide an interesting candidate for studies in peptide stability, transport, and metabolism, with potential applications in drug delivery and development.

References

• 1. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Glycyl-DL-leucine | C8H16N2O3 | CID 102468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DL -Norleucine 616-06-8 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility of Glycyl-dl-norleucine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of Glycyl-dl-norleucine, a dipeptide of interest in various scientific and pharmaceutical contexts. Due to the limited availability of specific quantitative solubility data for Glycyl-dl-norleucine, this document leverages data for the parent amino acid, DL-norleucine, as a surrogate to illustrate key solubility principles and data presentation. Furthermore, it outlines established experimental protocols and analytical methods applicable to the determination of dipeptide solubility.

Quantitative Solubility Data

Table 1: Aqueous Solubility of DL-Norleucine at Different Temperatures

Temperature (°C)	Solubility (g/L)
25	11.49
50	17.27
75	28.61
100	52.0

Data sourced from the Merck Index as cited in a publicly available academic resource.

It is important to note that the addition of the glycyl moiety to norleucine will alter its physicochemical properties, including solubility. Generally, the formation of a peptide bond can either increase or decrease aqueous solubility depending on the overall hydrophilicity and charge of the resulting molecule.

Factors Influencing Solubility

The solubility of peptides like Glycyl-dl-norleucine is governed by a multitude of factors. Understanding these is crucial for handling, formulation, and experimental design.

• pH: The solubility of amino acids and peptides is significantly influenced by pH.[1][2] As zwitterionic molecules, their net charge changes with the pH of the solution. Minimum solubility is typically observed at the isoelectric point (pI), where the net charge is zero. At pH values above or below the pI, the molecule carries a net negative or positive charge, respectively, which enhances its interaction with polar solvents like water and generally increases solubility.

• Temperature: For most solids dissolving in a liquid solvent, solubility increases with temperature.[3] The data for DL-norleucine in Table 1 clearly demonstrates this trend. This principle is fundamental to techniques like recrystallization for purification.

• Solvent Polarity: The choice of solvent is critical. While water is a common solvent for many peptides, organic solvents or aqueous-organic mixtures are often employed.[4][5] Highly polar solvents are generally better for polar peptides, while less polar peptides may require solvents like ethanol, methanol, or dimethyl sulfoxide (DMSO) for complete dissolution.[6]

• Salt Concentration (Ionic Strength): The presence of salts in an aqueous solution can either increase ("salting-in") or decrease ("salting-out") the solubility of a peptide. This effect is dependent on the nature of both the peptide and the salt.

Experimental Protocols for Solubility Determination

Several established methods can be employed to experimentally determine the solubility of Glycyl-dl-norleucine. The choice of method often depends on the required precision and the properties of the solute and solvent.

3.1. Gravimetric Method

This is a classical and straightforward method for determining solubility.[7]

Protocol:

• Saturation: An excess amount of Glycyl-dl-norleucine is added to a known volume or mass of the solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.[7]

• Phase Separation: The saturated solution is allowed to stand, or is centrifuged, to separate the undissolved solid.

• Sampling: A known volume or mass of the clear supernatant is carefully withdrawn.

• Solvent Evaporation: The solvent from the sample is evaporated under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried solute is achieved.

• Calculation: The solubility is calculated from the mass of the dissolved solid and the volume or mass of the solvent used.

3.2. Photometric Method

This method is suitable for compounds that have a chromophore or can be derivatized to produce a colored or UV-absorbing product.

Protocol:

• Calibration Curve: A series of standard solutions of Glycyl-dl-norleucine of known concentrations are prepared. The absorbance of these standards is measured at a specific wavelength to construct a calibration curve (absorbance vs. concentration).

• Equilibrated Sample Preparation: A saturated solution is prepared as described in the gravimetric method (steps 1-3).

• Dilution: A precise aliquot of the clear supernatant is diluted with the solvent to bring its concentration within the range of the calibration curve.

• Absorbance Measurement: The absorbance of the diluted sample is measured.

• Concentration Determination: The concentration of Glycyl-dl-norleucine in the diluted sample is determined from the calibration curve. The solubility in the saturated solution is then calculated by taking the dilution factor into account.

Analytical Methods for Quantification

Accurate quantification of the dissolved Glycyl-dl-norleucine is central to solubility determination. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose.

4.1. High-Performance Liquid Chromatography (HPLC)

HPLC offers high sensitivity and specificity for the analysis of amino acids and peptides.[8][9][10]

Protocol Outline:

• Sample Preparation: The saturated solution, after equilibration and phase separation, is filtered (e.g., through a 0.22 µm syringe filter) to remove any particulate matter. The filtrate may require dilution to fall within the linear range of the detector.

• Chromatographic System:

  • Column: A reversed-phase column (e.g., C18) is commonly used for peptide analysis.[8]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid) is typically employed.

  • Detector: A UV detector set at a low wavelength (e.g., 210-220 nm) for peptide bond detection or a mass spectrometer (LC-MS) for higher specificity and sensitivity.[11]

• Quantification: The concentration of Glycyl-dl-norleucine is determined by comparing the peak area of the sample to a calibration curve generated from standards of known concentrations.

Visualizing Experimental Workflows and Influencing Factors

Diagram 1: Experimental Workflow for Solubility Determination

Caption: A generalized workflow for the experimental determination of solubility.

Diagram 2: Key Factors Affecting Glycyl-dl-norleucine Solubility

Caption: Primary factors that influence the solubility of Glycyl-dl-norleucine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Temperature Dependence of Solubility Predicted from Thermodynamic Data Measured at a Single Temperature: Application to α, β, and γ-Glycine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [Thermochemistry of dissolving glycine, glycyl-glycine, and diglycyl-glycine in a mixed water-dimethylsulfoxide solvent at 298.15 K] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Melting properties of peptides and their solubility in water. Part 1: dipeptides based on glycine or alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous analysis of the non-canonical amino acids norleucine and norvaline in biopharmaceutical-related fermentation processes by a new ultra-high performance liquid chromatography approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous analysis of the non-canonical amino acids norleucine and norvaline in biopharmaceutical-related fermentation processes by a new ultra-high performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantification of Five Clinically Important Amino Acids by HPLC-Triple TOF™ 5600 Based on Pre-column Double Derivatization Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Glycyl-dl-norleucine: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycyl-dl-norleucine, a dipeptide of interest in various research fields. This document details its chemical identity, physicochemical properties, and potential biological activities, with a focus on its interaction with cellular signaling pathways. Detailed experimental protocols are provided to facilitate further investigation into its effects.

Chemical Identity and Properties

Glycyl-dl-norleucine is a dipeptide consisting of glycine and the non-proteinogenic amino acid DL-norleucine.

CAS Number: 1504-41-2

Synonyms:

• 2-(2-aminoacetamido)hexanoic acid

• Glycylnorleucine

• H-Gly-DL-Nle-OH

• H-Gly-Nle-OH

• NSC203453

Physicochemical Properties

Quantitative data for Glycyl-dl-norleucine is not extensively published. However, the properties of the closely related isomer, Glycyl-L-norleucine, provide a strong estimation.

Property	Value (Computed for Glycyl-L-norleucine)	Reference
Molecular Formula	C8H16N2O3	[1]
Molecular Weight	188.22 g/mol	[1]
XLogP3-AA	-2.2	[1]
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	6
Exact Mass	188.11609238 Da	[1]
Monoisotopic Mass	188.11609238 Da	[1]
Topological Polar Surface Area	92.4 Ų	[1]
Heavy Atom Count	13

Biological Activity and Signaling Pathways

The biological activity of Glycyl-dl-norleucine is an area of active research. Given that its constituent amino acid, norleucine, is an isomer of leucine, a well-known activator of the mTORC1 signaling pathway, it is hypothesized that Glycyl-dl-norleucine may exert its effects through similar mechanisms following cellular uptake and hydrolysis.

Hypothesized Mechanism of Action: mTORC1 Signaling Pathway

The mammalian target of rapamycin complex 1 (mTORC1) is a central regulator of cell growth, proliferation, and protein synthesis. Amino acids, particularly leucine, are potent activators of this pathway. It is proposed that Glycyl-dl-norleucine is transported into the cell via peptide transporters and is subsequently hydrolyzed by intracellular peptidases into glycine and DL-norleucine. The released norleucine can then activate the mTORC1 pathway, leading to the phosphorylation of downstream effectors such as S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), ultimately promoting protein synthesis.

Caption: Hypothesized uptake and signaling pathway of Glycyl-dl-norleucine.

Experimental Protocols

The following protocols are adapted from established methods for similar dipeptides and can be applied to investigate the biological effects of Glycyl-dl-norleucine.

Protocol 1: Assessment of mTORC1 Pathway Activation by Western Blotting

This protocol details the investigation of Glycyl-dl-norleucine's effect on the phosphorylation of key mTORC1 downstream targets in a cell culture model.

Experimental Workflow for mTORC1 Activation Assay

Caption: Workflow for assessing Glycyl-dl-norleucine's effect on mTORC1 signaling.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., C2C12 myoblasts differentiated into myotubes, HEK293T cells) to near confluence in standard growth medium.

• Starvation: To reduce basal mTORC1 activity, starve the cells of serum and amino acids for a defined period (e.g., 2-4 hours) in a buffer such as Hank's Balanced Salt Solution (HBSS).

• Treatment: Treat the starved cells with varying concentrations of Glycyl-dl-norleucine for a specified time (e.g., 15-60 minutes). Include a vehicle control and a positive control (e.g., L-leucine).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of mTOR (e.g., p-mTOR Ser2448), S6K1 (e.g., p-S6K1 Thr389), and 4E-BP1 (e.g., p-4E-BP1 Thr37/46), as well as antibodies for the total forms of these proteins and a loading control (e.g., GAPDH or β-actin), typically overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the signal for each phosphorylated protein to its corresponding total protein to account for loading differences.

Protocol 2: Quantitative Analysis of Glycyl-dl-norleucine Uptake and Hydrolysis

This protocol describes a method to quantify the cellular uptake and subsequent hydrolysis of Glycyl-dl-norleucine.

Methodology:

• Cell Culture: Plate cells in multi-well plates and grow to confluence.

• Uptake Assay:

  • Wash the cells with a pre-warmed uptake buffer (e.g., HBSS, pH 6.0 to mimic the intestinal environment for peptide transporters).

  • Incubate the cells with Glycyl-dl-norleucine at various concentrations and for different time points.

• Sample Preparation:

  • Intracellular Fraction: After incubation, wash the cells rapidly with ice-cold PBS to remove extracellular dipeptide. Lyse the cells and collect the lysate.

  • Extracellular Fraction: Collect the uptake buffer at the end of the incubation period.

• Derivatization (Optional but Recommended for LC-MS/MS): Derivatize the amino acids and dipeptides in the samples to improve chromatographic separation and detection sensitivity. A common method involves pre-column derivatization with o-phthalaldehyde (OPA) and 2-mercaptoethanol for fluorescence detection, or with reagents like AccQ-Tag for UV or MS detection.

• UHPLC-MS/MS Analysis:

  • Use a reverse-phase C18 column for separation.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

  • Set up the mass spectrometer for Multiple Reaction Monitoring (MRM) to specifically detect and quantify Glycyl-dl-norleucine, glycine, and norleucine based on their specific precursor-to-product ion transitions.

• Data Analysis:

  • Generate standard curves for Glycyl-dl-norleucine, glycine, and norleucine to enable absolute quantification.

  • Calculate the intracellular and extracellular concentrations of each analyte at different time points to determine the rate of uptake and hydrolysis.

Data Presentation

The following tables provide templates for summarizing the quantitative data obtained from the proposed experiments.

Table 1: Effect of Glycyl-dl-norleucine on mTORC1 Signaling

Treatment	Concentration	p-mTOR (Ser2448) / Total mTOR (Fold Change vs. Control)	p-S6K1 (Thr389) / Total S6K1 (Fold Change vs. Control)	p-4E-BP1 (Thr37/46) / Total 4E-BP1 (Fold Change vs. Control)
Control (Vehicle)	-	1.0	1.0	1.0
Glycyl-dl-norleucine	e.g., 1 mM	Data to be determined	Data to be determined	Data to be determined
e.g., 5 mM	Data to be determined	Data to be determined	Data to be determined
e.g., 10 mM	Data to be determined	Data to be determined	Data to be determined
L-Leucine (Positive Control)	e.g., 5 mM	Data to be determined	Data to be determined	Data to be determined

Table 2: Cellular Uptake and Hydrolysis of Glycyl-dl-norleucine

Time Point (minutes)	Intracellular Glycyl-dl-norleucine (µM)	Intracellular Norleucine (µM)	Intracellular Glycine (µM)
0	0	0	0
5	Data to be determined	Data to be determined	Data to be determined
15	Data to be determined	Data to be determined	Data to be determined
30	Data to be determined	Data to be determined	Data to be determined
60	Data to be determined	Data to be determined	Data to be determined

Conclusion

Glycyl-dl-norleucine is a dipeptide with the potential to influence key cellular processes, likely through the activation of the mTORC1 signaling pathway following its cellular uptake and hydrolysis. The experimental protocols and frameworks provided in this guide offer a robust starting point for researchers and drug development professionals to further elucidate the biological functions and therapeutic potential of this compound. Further research is warranted to confirm the hypothesized mechanisms of action and to quantify its effects in various biological systems.

References

• 1. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Potential Biological Significance of Glycyl-dl-norleucine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct scientific literature on the biological significance of the specific dipeptide Glycyl-dl-norleucine is scarce. This guide, therefore, presents a theoretical framework based on established principles of dipeptide metabolism, the known roles of its constituent amino acids (glycine and norleucine), and the common applications of non-proteinogenic amino acids in peptide science. The information provided herein is intended to be a starting point for research and should be treated as hypothetical until validated by experimental evidence.

Introduction

Glycyl-dl-norleucine is a dipeptide composed of the proteinogenic amino acid glycine and the non-proteinogenic amino acid dl-norleucine. Norleucine is an isomer of leucine and isoleucine, and its incorporation into peptides is a strategy often employed in medicinal chemistry.[1] The use of the dl-racemic mixture of norleucine introduces stereochemical diversity, which can have significant implications for the peptide's stability and biological activity. This guide will explore the potential metabolic fate, biological activities, and experimental approaches to elucidate the significance of Glycyl-dl-norleucine.

Physicochemical Properties and Synthesis

Glycyl-dl-norleucine has a molecular formula of C8H16N2O3 and a molecular weight of 188.22 g/mol .[2] The presence of the linear, unbranched four-carbon side chain of norleucine lends a degree of hydrophobicity to the molecule.[3] Synthetic routes to norleucine and its derivatives are established, and its incorporation into peptides can be achieved through standard solid-phase or solution-phase peptide synthesis methodologies.[4]

Potential Metabolic Fate

The metabolic journey of Glycyl-dl-norleucine in a biological system is likely to follow the general pathways established for other dipeptides.

3.1. Cellular Uptake and Transport

Dipeptides are absorbed in the small intestine and taken up by various cells through specific transporters. It is plausible that Glycyl-dl-norleucine is a substrate for peptide transporters such as PepT1 and PepT2, which are known for their broad substrate specificity.[5][6] Additionally, some dipeptides can be transported via routes shared with free amino acids, a process that can be sodium-dependent.[5][7]

3.2. Enzymatic Hydrolysis

Once absorbed, dipeptides are often hydrolyzed by intracellular peptidases into their constituent amino acids.[8] It is hypothesized that Glycyl-dl-norleucine would be cleaved by dipeptidases into glycine and dl-norleucine. The rate and extent of this hydrolysis would be a critical determinant of its biological activity. The presence of the D-isomer of norleucine may confer resistance to certain peptidases, which are often stereospecific for L-amino acids.[1]

3.3. Metabolism of Constituent Amino Acids

• Glycine: Glycine is a non-essential amino acid with numerous metabolic roles, including being a precursor for the synthesis of proteins, glutathione, purines, and heme.[9] It also functions as a neurotransmitter.[9]

• dl-Norleucine: As a non-proteinogenic amino acid, the metabolic fate of norleucine is less defined than its proteinogenic counterparts. Studies have shown that norleucine can stimulate protein synthesis, potentially through the mTOR signaling pathway.[10] Furthermore, derivatives of norleucine, such as 6-diazo-5-oxo-L-norleucine (DON), have been investigated as glutamine antagonists in cancer therapy.[11][12][13][14]

Below is a DOT script visualizing the hypothetical metabolic pathway of Glycyl-dl-norleucine.

Hypothetical metabolic pathway of Glycyl-dl-norleucine.

Potential Biological Activities and Applications in Drug Development

The incorporation of norleucine into a dipeptide suggests several potential biological activities and applications.

4.1. Enhanced Stability

Peptides containing D-amino acids are known to be more resistant to degradation by proteases.[3] The "dl" designation in Glycyl-dl-norleucine indicates a mixture of L- and D-norleucine. The presence of Glycyl-D-norleucine in this mixture would likely result in a fraction of the dipeptide that is more stable in biological fluids, potentially leading to a longer in vivo half-life compared to dipeptides composed solely of L-amino acids.[1]

4.2. Modulation of Biological Processes

While there is no direct evidence, the unique structural properties of norleucine could allow Glycyl-dl-norleucine or larger peptides containing this motif to interact with biological targets such as enzymes or receptors. The hydrophobic side chain could play a role in binding to hydrophobic pockets in target proteins.[15]

4.3. Use in Peptide-Based Therapeutics

Norleucine is frequently used as a substitute for methionine in peptide synthesis to prevent oxidation, which can inactivate a peptide.[1][4] Therefore, Glycyl-dl-norleucine could serve as a building block for the synthesis of more complex and stable therapeutic peptides. The D-isomer of norleucine can also be used to induce specific secondary structures in peptides, which may alter their receptor binding and biological activity.[3]

Proposed Experimental Protocols

To investigate the biological significance of Glycyl-dl-norleucine, a series of experiments would be required.

5.1. Quantitative Data

Currently, there is no publicly available quantitative data on the biological activity of Glycyl-dl-norleucine. A summary of hypothetical experiments to generate such data is presented in the table below.

Parameter	Experimental Approach	Purpose
Enzymatic Stability	Incubation with various proteases (e.g., trypsin, chymotrypsin, pepsin) and peptidases followed by HPLC or LC-MS analysis to quantify the remaining dipeptide over time.	To determine the resistance of Glycyl-dl-norleucine to enzymatic degradation.
Cellular Uptake Kinetics	Using Caco-2 cells (a model for intestinal absorption) or other relevant cell lines, measure the uptake of radiolabeled or fluorescently tagged Glycyl-dl-norleucine over time and in the presence of known peptide transport inhibitors.	To determine the mechanism and efficiency of cellular uptake.
Receptor Binding Affinity	Radioligand binding assays with a panel of receptors, particularly those known to bind peptides.	To identify potential molecular targets.
Enzyme Inhibition	Screening against a panel of enzymes, especially peptidases or proteases, to determine if Glycyl-dl-norleucine acts as an inhibitor.	To identify any direct enzymatic inhibitory activity.

5.2. Detailed Methodologies

5.2.1. In Vitro Hydrolysis Assay

• Materials: Glycyl-dl-norleucine, purified peptidases (e.g., prolidase, dipeptidyl peptidase IV), appropriate buffer solutions, HPLC or LC-MS system.

• Procedure:

  • Prepare a stock solution of Glycyl-dl-norleucine in the appropriate buffer.

  • Incubate the dipeptide with each peptidase at a specified concentration and temperature (e.g., 37°C).

  • At various time points, take aliquots of the reaction mixture and quench the reaction (e.g., by adding a strong acid).

  • Analyze the samples by HPLC or LC-MS to quantify the amount of intact Glycyl-dl-norleucine and the appearance of glycine and norleucine.

  • Calculate the rate of hydrolysis.

5.2.2. Cellular Uptake Study using Caco-2 Cells

• Materials: Caco-2 cell line, cell culture reagents, radiolabeled ([³H] or [¹⁴C]) Glycyl-dl-norleucine, scintillation counter.

• Procedure:

  • Culture Caco-2 cells on permeable supports until they form a differentiated monolayer.

  • Add radiolabeled Glycyl-dl-norleucine to the apical side of the monolayer.

  • At various time points, collect samples from the basolateral side and measure the radioactivity to determine the rate of transport.

  • To determine uptake into the cells, lyse the cells at the end of the experiment and measure the intracellular radioactivity.

  • Perform competition experiments by co-incubating with known substrates of peptide transporters to identify the transport mechanism.

The following DOT script illustrates a general experimental workflow to characterize the biological significance of Glycyl-dl-norleucine.

Proposed experimental workflow for investigating Glycyl-dl-norleucine.

Conclusion

While direct experimental data on Glycyl-dl-norleucine is lacking, a theoretical consideration of its properties suggests it could possess interesting biological characteristics, primarily related to enhanced stability against enzymatic degradation. Its primary significance may lie in its utility as a building block for the synthesis of more complex, stable peptide-based therapeutics. The experimental workflows outlined in this guide provide a roadmap for future research to elucidate the precise biological role and potential applications of this intriguing dipeptide.

References

• 1. benchchem.com [benchchem.com]
• 2. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. The transport of dipeptides by the small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tracking dipeptides at work-uptake and intracellular fate in CHO culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. openread.academy [openread.academy]
• 8. longdom.org [longdom.org]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. Tissue-specific effects of chronic dietary leucine and norleucine supplementation on protein synthesis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reviving Lonidamine and 6-Diazo-5-oxo-L-norleucine to Be Used in Combination for Metabolic Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. We’re Not “DON” Yet: Optimal Dosing and Prodrug Delivery of 6-Diazo-5-oxo-L-norleucine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tumor-Targeted Delivery of 6-Diazo-5-oxo-l-norleucine (DON) Using Substituted Acetylated Lysine Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

The Strategic Incorporation of Norleucine in Peptide Structure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The substitution of proteinogenic amino acids with their non-natural counterparts is a pivotal strategy in modern peptide drug design, aimed at overcoming inherent limitations such as poor metabolic stability and conformational flexibility. Norleucine (Nle), a non-proteinogenic amino acid, has emerged as a critical building block in this endeavor. As an isostere of leucine and a non-oxidizable mimic of methionine, norleucine offers a unique combination of properties that can be leveraged to enhance the therapeutic potential of peptides. This technical guide provides a comprehensive overview of the role of norleucine in peptide structure, detailing its influence on conformational stability, resistance to enzymatic degradation, and receptor binding interactions. Detailed experimental protocols for the synthesis and characterization of norleucine-containing peptides are provided, alongside a quantitative analysis of its impact on biological activity.

Introduction: The Rationale for Norleucine Incorporation

Peptides are highly specific and potent signaling molecules, making them attractive therapeutic candidates. However, their clinical utility is often hampered by rapid in vivo degradation by proteases and, in the case of methionine-containing peptides, oxidation of the sulfur-containing side chain.[1][2] The incorporation of non-proteinogenic amino acids like norleucine addresses these challenges.

Norleucine is an isomer of leucine, with a linear four-carbon side chain, distinguishing it from the branched side chain of leucine.[3] It is also considered a close structural analog of methionine, with a methylene group replacing the thioether.[4] This substitution prevents oxidation, thereby increasing the shelf-life and stability of a peptide without significantly altering its overall structure in many cases.[1][5] Furthermore, the incorporation of norleucine, particularly its D-enantiomer, can confer significant resistance to enzymatic degradation.[6]

Impact of Norleucine on Peptide Structure and Stability

The substitution of leucine or methionine with norleucine can induce subtle yet significant changes in the physicochemical properties of a peptide, influencing its secondary structure, stability, and ultimately, its biological function.

Conformational Properties: Helicity and Turn Formation

The conformational landscape of a peptide is a critical determinant of its biological activity. The introduction of norleucine can influence the propensity of a peptide to adopt specific secondary structures, such as α-helices and β-turns.

• α-Helical Propensity: Studies have shown that linear, unbranched side chains like that of norleucine are strong helix stabilizers, often more so than the branched side chain of leucine.[7] The straight-chain nature of norleucine is thought to impose fewer conformational restrictions on the peptide backbone, favoring the adoption of a helical conformation.

• β-Turn Formation: The incorporation of D-norleucine is a strong inducer of β-turns, particularly type II' turns. This can lead to more compact, folded structures, which can enhance binding affinity and stability.

Enhanced Stability

A primary driver for incorporating norleucine into therapeutic peptides is the enhancement of their stability.

• Resistance to Enzymatic Degradation: Peptides containing D-amino acids, such as D-norleucine, exhibit significantly enhanced resistance to proteolytic degradation.[6] This is because naturally occurring proteases are stereospecific for L-amino acids. This increased stability often translates to a longer in vivo half-life, a desirable characteristic for therapeutic peptides.

• Oxidative Stability: By replacing methionine with norleucine, the potential for oxidation of the side chain is eliminated.[1] This is particularly important for peptides that are susceptible to oxidation during synthesis, purification, storage, and in vivo administration.

Quantitative Analysis of Norleucine Substitution

The impact of substituting natural amino acids with norleucine can be quantified through various biophysical and biochemical assays. The following tables summarize key quantitative data from studies on norleucine-containing peptides.

Peptide/Analog	Amino Acid Substitution	Assay	Parameter	Value	Reference
Pro-Leu-Gly-NH2 Analog	Leu to Nle (Ahx)	Dopamine Receptor Binding	% Enhancement of ADTN binding	16% at 0.1 µM	[8]
Neuropeptide Y (NPY) Analog	Position 4 to Nle	Agonist Activity	Biological Activity	Agonist of NPY	[9]
PGLa Analog	Met to Nle	Bacteriostatic Activity	MIC (µM) vs. E. coli	PGLa: 8, PGLa-Nle: 8	[10]
PGLa Analog	Met to Nle	Bacteriostatic Activity	MIC (µM) vs. S. aureus	PGLa: 4, PGLa-Nle: 4	[10]
PGLa Analog	Met to Nle	Hemolytic Activity	HC50 (µM)	PGLa: 100, PGLa-Nle: 150	[10]

Table 1: Biological Activity of Norleucine-Containing Peptides

Peptide System	Substitution	Parameter	Method	Finding	Reference
Model α-helical peptide	Met to Nle	Membrane Insertion	Solid-state 19F NMR	Nle residue inserted deeper into the membrane core	[10]
Model peptide	-	Phospholipid Interaction	Differential Scanning Calorimetry	Nle-peptide partitions more readily into the lipid phase than Met-peptide	[4]
Neuropeptide Y	Position 4 to Nle	Secondary Structure	Circular Dichroism	NPY: α-helical, Nle-NPY: β-sheet (in buffer)	[9]

Table 2: Biophysical Characterization of Norleucine-Containing Peptides

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Norleucine-Containing Peptides

The synthesis of peptides incorporating norleucine is typically achieved through solid-phase peptide synthesis (SPPS) using either Fmoc or Boc chemistry. The following is a generalized protocol for Fmoc-based SPPS.

Workflow for Solid-Phase Peptide Synthesis

References

• 1. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. Comparison of the interaction of methionine and norleucine-containing peptides with phospholipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Introducing enzymatic cleavage features and transfer learning realizes accurate peptide half-life prediction across species and organs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of analogues of Pro-Leu-Gly-NH2 modified at the leucyl residue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological properties of 4-norleucine-neuropeptide Y; secondary structure of neuropeptide Y - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Does a methionine-to-norleucine substitution in PGLa influence peptide-membrane interactions? - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Glycyl-dl-Norleucine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical synthesis and purification of the dipeptide Glycyl-dl-norleucine. The methodologies detailed herein are grounded in established principles of peptide chemistry, offering a framework for its preparation and isolation in a laboratory setting. This document is intended to serve as a technical resource, providing detailed protocols and data presentation to aid in the successful synthesis and purification of this dipeptide.

Introduction to Glycyl-dl-Norleucine

Glycyl-dl-norleucine is a dipeptide composed of glycine and the non-proteinogenic amino acid dl-norleucine. Norleucine, an isomer of leucine, is of interest in peptide chemistry as a substitute for methionine to study the effects of oxidation, or to probe structure-activity relationships due to its linear, unbranched side chain. The synthesis of this dipeptide requires a strategic approach to control the formation of the peptide bond between the α-amino group of dl-norleucine and the α-carboxyl group of glycine, while preventing unwanted side reactions.

Synthesis of Glycyl-dl-Norleucine: A Solution-Phase Approach

The synthesis of Glycyl-dl-norleucine is typically achieved through a solution-phase methodology, which involves the use of protecting groups to selectively block reactive functional groups, a coupling step to form the peptide bond, and subsequent deprotection to yield the final dipeptide.[1][2]

Protecting Group Strategy

To ensure the specific formation of the glycyl-dl-norleucine peptide bond, the α-amino group of glycine and the α-carboxyl group of dl-norleucine must be temporarily protected.[3][4][5]

• N-protection of Glycine: The α-amino group of glycine is commonly protected with a tert-Butoxycarbonyl (Boc) group. The Boc group is stable under the conditions of peptide coupling but can be readily removed with a mild acid, such as trifluoroacetic acid (TFA).[3][5]

• C-protection of dl-Norleucine: The α-carboxyl group of dl-norleucine is typically protected as a methyl or benzyl ester. These esters are stable during the coupling reaction and can be removed by saponification (for methyl esters) or catalytic hydrogenolysis (for benzyl esters).[1]

Caption: Protection of Glycine and dl-Norleucine.

Peptide Coupling

The formation of the peptide bond between N-protected glycine and C-protected dl-norleucine is facilitated by a coupling reagent. Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), are commonly employed for this purpose.[6][7][8] These reagents activate the carboxyl group of Boc-glycine, making it susceptible to nucleophilic attack by the amino group of the dl-norleucine methyl ester.[9]

Deprotection

Following the coupling reaction, the protecting groups are removed to yield the final dipeptide. The Boc group is removed by treatment with trifluoroacetic acid (TFA), and the methyl ester is cleaved by saponification with a base like sodium hydroxide.[5][10]

Experimental Protocols

Synthesis of Boc-Glycine

• Materials: Glycine, Di-tert-butyl dicarbonate (Boc-anhydride), Dioxane, Water, Sodium bicarbonate.

• Procedure:

  • Dissolve glycine in an aqueous solution of sodium bicarbonate.

  • Add a solution of Boc-anhydride in dioxane to the glycine solution.

  • Stir the mixture at room temperature overnight.

  • Acidify the reaction mixture with a dilute acid (e.g., HCl) to precipitate the Boc-glycine.

  • Filter, wash with cold water, and dry the product.

Synthesis of dl-Norleucine Methyl Ester Hydrochloride

• Materials: dl-Norleucine, Methanol, Thionyl chloride.

• Procedure:

  • Suspend dl-norleucine in methanol and cool the mixture in an ice bath.

  • Slowly add thionyl chloride to the suspension with stirring.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the solvent under reduced pressure to obtain the dl-norleucine methyl ester hydrochloride as a solid.

Coupling of Boc-Glycine and dl-Norleucine Methyl Ester

• Materials: Boc-Glycine, dl-Norleucine methyl ester hydrochloride, N,N'-Dicyclohexylcarbodiimide (DCC), Dichloromethane (DCM), Triethylamine (TEA).

• Procedure:

  • Dissolve Boc-glycine and dl-norleucine methyl ester hydrochloride in DCM.

  • Add triethylamine to neutralize the hydrochloride salt.

  • Cool the solution in an ice bath and add a solution of DCC in DCM.

  • Stir the reaction mixture at 0°C for one hour and then at room temperature overnight.

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate with dilute acid, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the protected dipeptide, Boc-Glycyl-dl-norleucine methyl ester.

Deprotection of Boc-Glycyl-dl-norleucine methyl ester

• Materials: Boc-Glycyl-dl-norleucine methyl ester, Trifluoroacetic acid (TFA), Dichloromethane (DCM), Sodium hydroxide (NaOH), Methanol, Water.

• Procedure:

  • Boc Deprotection: Dissolve the protected dipeptide in a mixture of TFA and DCM (e.g., 1:1 v/v) and stir at room temperature for 1-2 hours. Remove the solvent and excess TFA under reduced pressure.

  • Ester Hydrolysis: Dissolve the resulting residue in a mixture of methanol and water. Add a solution of sodium hydroxide and stir at room temperature until the hydrolysis is complete (monitored by TLC or HPLC).

  • Neutralize the reaction mixture with a dilute acid.

  • The crude Glycyl-dl-norleucine is then ready for purification.

Caption: Synthesis workflow for Glycyl-dl-norleucine.

Purification of Glycyl-dl-Norleucine

The crude dipeptide is purified to remove unreacted starting materials, reagents, and byproducts. The primary methods for purification are reversed-phase high-performance liquid chromatography (RP-HPLC) and recrystallization.[11][12][13]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful technique for purifying peptides based on their hydrophobicity.[14]

Protocol for Preparative RP-HPLC:

• Instrumentation: A preparative HPLC system with a UV detector.

• Stationary Phase: A C18 reversed-phase column is typically used.

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Solvent B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Procedure:

  • Dissolve the crude dipeptide in a minimal amount of Solvent A.

  • Inject the sample onto the column.

  • Elute the dipeptide using a gradient of Solvent B. A typical gradient might be 5-50% Solvent B over 30-40 minutes.

  • Monitor the elution at a wavelength of 214 nm or 220 nm.

  • Collect fractions corresponding to the main peak.

  • Analyze the purity of the collected fractions by analytical RP-HPLC.

  • Pool the pure fractions and lyophilize to obtain the purified Glycyl-dl-norleucine as a white powder.

Caption: RP-HPLC purification workflow.

Recrystallization

Recrystallization can be used as an alternative or complementary purification step, particularly if the dipeptide is crystalline.

Protocol for Recrystallization:

• Solvent Selection: The choice of solvent is critical. A common solvent system for dipeptides is a mixture of water and a water-miscible organic solvent like ethanol or isopropanol.

• Procedure:

  • Dissolve the crude dipeptide in a minimal amount of hot solvent (e.g., water/ethanol mixture).

  • If the solution is colored, treat it with a small amount of activated charcoal.

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Data Presentation

Quantitative data from the synthesis and purification process should be systematically recorded to assess the efficiency of the methodology.

Parameter	Description	Expected Value/Range
Yield of Boc-Glycine	The percentage yield of Boc-glycine based on the starting amount of glycine.	> 90%
Yield of dl-Norleucine Methyl Ester	The percentage yield of the ester hydrochloride based on the starting dl-norleucine.	> 95%
Coupling Reaction Yield	The percentage yield of the protected dipeptide after work-up.	80-90%
Overall Synthesis Yield (Crude)	The overall yield of crude Glycyl-dl-norleucine after deprotection.	60-70%
Purification Yield (RP-HPLC)	The percentage of purified dipeptide recovered from the crude material.	50-70%
Final Purity (Analytical HPLC)	The purity of the final lyophilized product as determined by analytical RP-HPLC.	> 98%

Conclusion

The synthesis and purification of Glycyl-dl-norleucine can be successfully achieved using a well-defined solution-phase peptide synthesis strategy followed by purification via reversed-phase HPLC. The protocols and data presented in this guide provide a robust framework for researchers to produce this dipeptide with high purity and in good yield. Careful execution of each step, particularly the protection and coupling reactions, is crucial for minimizing side products and simplifying the final purification.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 8. bachem.com [bachem.com]
• 9. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 10. peptide.com [peptide.com]
• 11. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 12. hplc.eu [hplc.eu]
• 13. chemcoplus.co.jp [chemcoplus.co.jp]
• 14. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Presence of Norleucine in Nature: A Technical Guide to its Occurrence, Biosynthesis, and Characterization in Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norleucine (Nle), a non-proteinogenic amino acid isomer of leucine, has long been a subject of interest in the scientific community. While not one of the canonical 20 amino acids incorporated into proteins via the genetic code, its natural occurrence in various biological systems, particularly in microbial peptides, presents both a fundamental scientific curiosity and a potential avenue for therapeutic innovation. This technical guide provides an in-depth exploration of the natural occurrence of norleucine-containing peptides, detailing their biosynthesis, methods for their characterization, and a summary of quantitative data.

Natural Occurrence and Biological Sources

Norleucine is found in small quantities in certain bacterial strains, with intracellular concentrations that can reach the millimolar range.[1] Its presence has been noted in bacteria such as Escherichia coli and Serratia marcescens.[2][3] While often considered a result of "leaky" or promiscuous enzyme activity, the incorporation of norleucine into peptides can have significant biological implications.

The primary mechanism for norleucine's presence in peptides is through its misincorporation in place of methionine during protein synthesis.[4][5] This is due to the structural similarity and near-isosteric nature of norleucine and methionine, despite the absence of a sulfur atom in norleucine.[1] This imperfect selectivity of the methionyl-tRNA synthetase allows it to erroneously charge tRNAMet with norleucine, leading to its insertion into a growing polypeptide chain.[1]

Beyond ribosomal synthesis, norleucine can also be incorporated into non-ribosomally synthesized peptides (NRPs) by non-ribosomal peptide synthetases (NRPSs).[6][7] These large, modular enzymes are common in bacteria and fungi and are responsible for the synthesis of a wide array of bioactive peptides, including many antibiotics and other therapeutics. The adenylation (A) domain of an NRPS module is responsible for selecting and activating a specific amino acid, and in some cases, can exhibit substrate promiscuity that allows for the incorporation of non-proteinogenic amino acids like norleucine.

Interestingly, norleucine has also been detected in prebiotic synthesis experiments, such as the Miller-Urey experiment, suggesting its potential presence in the primordial soup and early stages of life.[1]

Biosynthesis of Norleucine

The biosynthesis of norleucine is intrinsically linked to the well-characterized leucine biosynthetic pathway.[4] In bacteria like E. coli, the pathway for norleucine synthesis diverges from the standard leucine pathway at the initial substrate. Instead of using α-ketoisovalerate, the synthesis of norleucine begins with α-ketobutyrate.[1][4]

The key enzyme initiating this process is 2-isopropylmalate synthase , which catalyzes the condensation of acetyl-CoA with α-ketobutyrate.[1] The subsequent enzymatic steps largely mirror the leucine biosynthesis pathway, ultimately leading to the formation of norleucine.

Caption: Biosynthesis of Norleucine via the Leucine Pathway.

Quantitative Data on Norleucine Occurrence

Quantitative data on the natural abundance of specific norleucine-containing peptides is scarce in the literature. Most available data pertains to the concentration of free norleucine in bacterial cultures, particularly in the context of recombinant protein production.

Organism	Condition	Norleucine Concentration (µM)	Reference
Escherichia coli	Recombinant antibody fermentation (batch phase)	0.66	[3]
Escherichia coli	Recombinant antibody fermentation (glucose-limited growth)	4.47	[3]
Escherichia coli	Recombinant antibody fermentation (post-induction)	2.60	[3]

Experimental Protocols for Identification and Characterization

The identification and characterization of norleucine-containing peptides require a combination of sophisticated analytical techniques. The primary challenge lies in distinguishing norleucine from its isomer, leucine, and accurately pinpointing its position within the peptide sequence.

Isolation and Purification

The initial step involves the isolation of the peptide of interest from its biological source. A general workflow is as follows:

Caption: General workflow for peptide isolation and purification.

Protocol:

• Cell Lysis and Extraction: Bacterial cells are harvested and lysed using methods such as sonication or enzymatic digestion in an appropriate buffer. Peptides are then extracted from the cell lysate, often using acidic conditions to precipitate larger proteins.

• Clarification: The crude extract is clarified by centrifugation or filtration to remove cell debris.

• Chromatographic Purification: The clarified extract is subjected to one or more rounds of High-Performance Liquid Chromatography (HPLC). Reversed-phase HPLC (RP-HPLC) is commonly used for peptide purification, separating peptides based on their hydrophobicity. Fractions are collected and screened for the presence of the target peptide.

Amino Acid Analysis

Once a peptide is purified, amino acid analysis is performed to determine its amino acid composition.

Protocol:

• Hydrolysis: The peptide is hydrolyzed into its constituent amino acids by heating in 6 M HCl at 110°C for 24 hours.

• Derivatization: The free amino acids are derivatized with a reagent such as phenyl isothiocyanate (PITC) or 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) to make them detectable.

• Chromatographic Separation and Quantification: The derivatized amino acids are separated and quantified using Ultra-High-Performance Liquid Chromatography (UHPLC) with fluorescence or UV detection. The retention time of norleucine will be distinct from that of leucine and other amino acids, allowing for its identification and quantification.

Mass Spectrometry for Sequencing

Mass spectrometry (MS) is the cornerstone for determining the primary sequence of a peptide and confirming the presence and position of norleucine.

Protocol:

• Sample Preparation: The purified peptide is dissolved in a suitable solvent for MS analysis.

• Ionization: The peptide is ionized using techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

• MS Analysis: The mass-to-charge ratio (m/z) of the intact peptide is determined.

• Tandem MS (MS/MS): The peptide ion is selected and fragmented within the mass spectrometer, typically through collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). The fragmentation pattern, which consists of a series of b- and y-ions, reveals the amino acid sequence. The mass difference between adjacent fragment ions corresponds to a specific amino acid residue. Since leucine and norleucine are isobaric (have the same mass), standard CID may not be sufficient to differentiate them. Advanced fragmentation techniques, such as electron-transfer dissociation (ETD), can generate c- and z-type fragment ions, and in some cases, side-chain cleavages that can help distinguish between these isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about peptides in solution and can be a powerful tool for unambiguously identifying norleucine.

Protocol:

• Sample Preparation: The purified peptide is dissolved in a suitable deuterated solvent (e.g., D₂O or a mixture of H₂O/D₂O).

• NMR Data Acquisition: A series of 1D and 2D NMR experiments are performed, including:

  • ¹H NMR: Provides a general overview of the proton signals.

  • COSY (Correlation Spectroscopy): Identifies scalar-coupled protons within the same amino acid spin system.

  • TOCSY (Total Correlation Spectroscopy): Shows all protons within a spin system, which is crucial for identifying the complete set of proton signals for each amino acid residue.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, which is essential for sequential assignment (linking adjacent amino acid residues) and determining the 3D structure.

• Data Analysis: The distinct chemical shifts and coupling patterns of the protons in the norleucine side chain (a linear butyl group) can be differentiated from the branched isobutyl side chain of leucine, allowing for its unambiguous identification and localization within the peptide sequence.

Functional Implications and Future Directions

The natural incorporation of norleucine into peptides can have significant functional consequences. As a close structural mimic of methionine, its substitution can probe the role of the methionine sulfur atom in peptide and protein function. For example, replacing methionine with norleucine in the amyloid-β peptide has been shown to reduce its neurotoxicity, highlighting a potential therapeutic strategy for Alzheimer's disease.[1]

In the context of antimicrobial peptides (AMPs), the inclusion of non-proteinogenic amino acids like norleucine can enhance their stability against proteolytic degradation and modulate their interaction with microbial membranes.[8]

The study of naturally occurring norleucine-containing peptides is an expanding field. Future research will likely focus on:

• Discovering new norleucine-containing peptides: Advanced analytical techniques will enable the identification of a wider range of these peptides from diverse microbial sources.

• Elucidating their biological functions: Understanding the specific roles of these peptides in their native organisms will provide insights into their evolutionary significance.

• Harnessing their therapeutic potential: The unique properties conferred by norleucine make these peptides attractive candidates for the development of novel drugs with improved stability and efficacy.

Conclusion

The natural occurrence of norleucine-containing peptides, though subtle, is a fascinating example of the metabolic flexibility and evolutionary opportunism of biological systems. For researchers in drug discovery and the life sciences, a thorough understanding of the biosynthesis, characterization, and functional implications of these unique biomolecules is essential. The methodologies outlined in this guide provide a robust framework for exploring this intriguing corner of the peptide world, paving the way for new discoveries and therapeutic innovations.

References

• 1. Norleucine - Wikipedia [en.wikipedia.org]
• 2. Simultaneous analysis of the non-canonical amino acids norleucine and norvaline in biopharmaceutical-related fermentation processes by a new ultra-high performance liquid chromatography approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis and incorporation into protein of norleucine by Escherichia coli [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of the interaction of methionine and norleucine-containing peptides with phospholipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycyl-dl-Norleucine: A Prospective Analysis of Potential Therapeutic Applications

A Technical Whitepaper for Researchers and Drug Development Professionals

Abstract

Glycyl-dl-norleucine, a dipeptide composed of glycine and the non-proteinogenic amino acid dl-norleucine, currently lacks direct and extensive investigation into its therapeutic potential. However, an analysis of its constituent components and the broader field of peptide therapeutics suggests several promising avenues for future research. This technical guide synthesizes the available, albeit limited, information on Glycyl-dl-norleucine and extrapolates its potential therapeutic applications from the known biological activities of norleucine and the principles of dipeptide chemistry. This whitepaper aims to provide a foundational resource for researchers, scientists, and drug development professionals interested in exploring the therapeutic utility of this and similar novel dipeptides.

Introduction

Peptide therapeutics have emerged as a significant class of drugs, bridging the gap between small molecules and large biologics.[1][2] Their high specificity, lower toxicity, and amenability to chemical modification make them attractive candidates for a wide range of diseases.[1][2] Glycyl-dl-norleucine is a simple dipeptide that has yet to be extensively studied for its biological activity. This document will explore the potential therapeutic applications of Glycyl-dl-norleucine based on the known properties of its constituent amino acids, glycine and, more significantly, the unnatural amino acid norleucine.

Norleucine, an isomer of leucine, has garnered attention for its use in studying protein structure and function and for its potential therapeutic applications, particularly in neurodegenerative diseases.[3][4] When incorporated into peptides, norleucine can enhance stability and modulate biological activity.[5][6] This paper will therefore focus on the prospective applications of Glycyl-dl-norleucine in neuroprotection and as a tool in drug design and discovery.

Chemical and Physical Properties

A summary of the known chemical and physical properties of the related compound Glycyl-L-norleucine is presented in Table 1. These properties are essential for understanding its potential bioavailability and for designing experimental protocols.

Property	Value	Reference
Molecular Formula	C8H16N2O3	[7]
Molecular Weight	188.22 g/mol	[7]
IUPAC Name	(2S)-2-[(2-aminoacetyl)amino]hexanoic acid	[7]
CAS Number	19257-04-6	[7]

Potential Therapeutic Applications

Due to the lack of direct studies on Glycyl-dl-norleucine, its potential therapeutic applications are inferred from the biological activities of norleucine.

Neurodegenerative Diseases: Alzheimer's Disease

A significant area of interest for norleucine is in the context of Alzheimer's disease.[3] Research has shown that substituting methionine with norleucine in amyloid-β (Aβ) peptides can mitigate their neurotoxic effects.[4] The rationale behind this is that methionine is susceptible to oxidation, which can increase Aβ aggregation and neurotoxicity. Norleucine, being a close structural analog of methionine but lacking a sulfur atom, is not prone to oxidation.[4][8]

Hypothesized Mechanism of Action:

It is plausible that Glycyl-dl-norleucine, upon administration, could be cleaved by peptidases to release dl-norleucine. The released norleucine could then be incorporated into proteins, potentially replacing methionine and thereby reducing oxidative stress-related protein damage in the brain.

dot

Caption: Hypothesized metabolic and neuroprotective pathway of Glycyl-dl-norleucine.

A Tool in Peptide Drug Design

The incorporation of unnatural amino acids like norleucine into peptides is a common strategy in drug development to enhance their therapeutic properties.[6] Norleucine can increase a peptide's stability against enzymatic degradation and modify its conformational properties, which can lead to improved receptor binding and biological activity.[6]

Glycyl-dl-norleucine could serve as a readily available dipeptide building block for the synthesis of more complex therapeutic peptides. Its use could streamline the synthesis process compared to the stepwise addition of individual amino acids.

dot

Caption: Workflow for utilizing Glycyl-dl-norleucine in peptide drug design.

Proposed Experimental Protocols

As there are no established experimental protocols specifically for Glycyl-dl-norleucine, this section proposes methodologies adapted from studies on norleucine-containing peptides and general peptide research.

In Vitro Neurotoxicity Assay

Objective: To determine if Glycyl-dl-norleucine can protect neuronal cells from amyloid-β induced toxicity.

Methodology:

• Cell Culture: Culture human neuroblastoma cells (e.g., SH-SY5Y) in appropriate media.

• Treatment: Pre-treat cells with varying concentrations of Glycyl-dl-norleucine for 24 hours.

• Induction of Toxicity: Expose the cells to a neurotoxic concentration of pre-aggregated amyloid-β (1-42) peptide for another 24 hours.

• Viability Assay: Assess cell viability using a standard MTT or LDH assay.

• Data Analysis: Compare the viability of cells treated with Glycyl-dl-norleucine and amyloid-β to those treated with amyloid-β alone.

Peptide Stability Assay

Objective: To assess the stability of Glycyl-dl-norleucine in biological fluids.

Methodology:

• Incubation: Incubate Glycyl-dl-norleucine at a known concentration in human plasma or serum at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using LC-MS/MS to quantify the remaining intact Glycyl-dl-norleucine.

• Half-life Calculation: Determine the half-life of the dipeptide in the biological matrix.

Future Directions and Conclusion

The therapeutic potential of Glycyl-dl-norleucine remains largely unexplored. This whitepaper has outlined prospective applications based on the known biological effects of its constituent amino acid, norleucine. The primary area of interest lies in its potential neuroprotective effects, particularly in the context of Alzheimer's disease. Furthermore, its utility as a building block in the synthesis of more stable and active peptide therapeutics warrants investigation.

Future research should focus on validating these hypothesized applications through rigorous in vitro and in vivo studies. Key areas for investigation include:

• Pharmacokinetics and Metabolism: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Glycyl-dl-norleucine is crucial.

• Mechanism of Action: Elucidating the precise molecular mechanisms by which Glycyl-dl-norleucine or its metabolites exert their effects.

• Synthesis of Analogs: Designing and synthesizing novel peptides incorporating the Glycyl-dl-norleucine motif to explore a wider range of therapeutic targets.

References

• 1. Peptides in Therapeutic Applications | BroadPharm [broadpharm.com]
• 2. Therapeutic peptides: current applications and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. Norleucine - Wikipedia [en.wikipedia.org]
• 5. chemimpex.com [chemimpex.com]
• 6. benchchem.com [benchchem.com]
• 7. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Frontiers | Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Glycyl-dl-norleucine in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-proteinogenic amino acids into peptide sequences is a powerful strategy in drug discovery and development to enhance peptide stability, modulate biological activity, and explore novel chemical space. Glycyl-dl-norleucine (Gly-dl-Nle), a dipeptide containing the hydrophobic, non-proteinogenic amino acid norleucine in a racemic mixture, presents unique opportunities and challenges in solid-phase peptide synthesis (SPPS). This document provides detailed application notes and experimental protocols for the successful incorporation of Gly-dl-Nle into peptide chains, addressing the key considerations of handling a racemic dipeptide and a hydrophobic residue.

Norleucine, an isomer of leucine, can be a valuable substitute for methionine, as its side chain has a similar size and polarity but is not susceptible to oxidation. The use of a dl-racemic mixture of norleucine will result in the synthesis of a pair of diastereomeric peptides, which may exhibit different biological activities and can be separated during purification.

Application Notes

The use of Glycyl-dl-norleucine in SPPS is particularly relevant in the following applications:

• Metabolic Stability: The incorporation of norleucine can increase the resistance of peptides to enzymatic degradation, prolonging their in vivo half-life.

• Structure-Activity Relationship (SAR) Studies: Synthesizing peptide libraries with dl-norleucine allows for the exploration of stereochemical effects on biological activity. The resulting diastereomers can be separated and their individual activities assessed.

• Methionine Substitution: Norleucine can replace methionine to prevent oxidation-related instability of the final peptide product, increasing its shelf-life and simplifying handling.

Key Considerations for Incorporating Glycyl-dl-norleucine:

• Racemization: The primary challenge when using a dl-amino acid is the formation of diastereomers. The coupling of Fmoc-Gly-dl-Nle-OH will introduce both the l- and d-isomers of norleucine into the peptide sequence. It is crucial to be aware that the final product will be a mixture of diastereomers that will likely require separation by reversed-phase high-performance liquid chromatography (RP-HPLC).

• Hydrophobicity: Norleucine is a hydrophobic amino acid. Peptides containing multiple hydrophobic residues can be prone to aggregation during synthesis, leading to incomplete reactions and lower yields.[1] Strategies to mitigate aggregation include the use of specialized resins, chaotropic salts, or elevated temperatures during coupling.

Quantitative Data

The following table summarizes representative performance indicators for the synthesis of a model dipeptide containing D-norleucine, which can serve as a benchmark for peptides incorporating Gly-dl-Nle. The data highlights the differences between manual and automated SPPS, as well as liquid-phase synthesis.

Parameter	Manual Boc-SPPS	Automated Boc-SPPS	Liquid-Phase Peptide Synthesis (LPPS)
Crude Yield (%)	78	85	88
Purity (Crude, HPLC %) **	82	90	92
Final Yield (after purification, %)	65	75	78
Final Purity (HPLC %) **	>98	>99	>99
Total Synthesis Time (hours)	~12	~6	~24 (including workup)
Primary Impurities	Deletion sequences, incomplete deprotection	Truncated sequences	Unreacted starting materials, coupling byproducts
Scalability	Low to medium	Medium to high	High
Labor Intensity	High	Low	Medium

Data adapted from a comparative benchmarking study on the synthesis of Boc-D-Nle-Gly-NH₂.

Experimental Protocols

The following protocols are based on the widely used Fmoc/tBu strategy in SPPS.

Protocol 1: Manual Solid-Phase Peptide Synthesis (SPPS) for a Glycyl-dl-norleucine containing peptide

This protocol outlines the manual synthesis of a generic peptide with a Gly-dl-Nle sequence.

1. Resin Swelling:

• Place the desired amount of Rink Amide resin in a reaction vessel.
• Add N,N-dimethylformamide (DMF) to swell the resin for at least 30 minutes.

2. Fmoc Deprotection:

• Drain the DMF from the swollen resin.
• Add a solution of 20% piperidine in DMF to the resin.
• Agitate the mixture for 5 minutes, then drain.
• Repeat the 20% piperidine in DMF treatment for an additional 15 minutes.
• Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times).

3. Coupling of Fmoc-Gly-dl-norleucine-OH:

• In a separate vessel, dissolve Fmoc-Gly-dl-norleucine-OH (3 equivalents relative to resin loading), HCTU (2.9 equivalents), and DIPEA (6 equivalents) in DMF.
• Allow the mixture to pre-activate for 1-2 minutes.
• Add the activated dipeptide solution to the deprotected resin.
• Agitate the reaction mixture for 1-2 hours.
• Monitor the coupling reaction using a Kaiser test. A negative test (yellow beads) indicates complete coupling. If the test is positive (blue beads), a second coupling may be necessary.
• Wash the resin with DMF (5 times).

4. Subsequent Amino Acid Couplings:

• Repeat the Fmoc deprotection (Step 2) and coupling (Step 3) cycles for each subsequent amino acid in the peptide sequence.

5. Final Fmoc Deprotection:

• After the final amino acid coupling, perform a final Fmoc deprotection as described in Step 2.

6. Cleavage and Deprotection:

• Wash the peptide-resin with DCM and dry under vacuum.
• Prepare a cleavage cocktail of 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS).
• Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.
• Filter the resin and collect the filtrate containing the cleaved peptide.
• Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.
• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.
• Dry the crude peptide under vacuum.

Protocol 2: Purification of Diastereomeric Peptides by RP-HPLC

The crude peptide containing the Gly-dl-Nle sequence will be a mixture of two diastereomers. This protocol provides a general method for their purification.

1. Sample Preparation:

• Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., a mixture of water and acetonitrile with 0.1% TFA).

2. HPLC System and Column:

• Use a preparative RP-HPLC system with a C18 or C8 column. The choice of column may influence the separation of the diastereomers.

3. Mobile Phases:

• Mobile Phase A: 0.1% TFA in HPLC-grade water.
• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

4. Gradient Elution:

• Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B).
• Inject the dissolved crude peptide.
• Run a linear gradient of increasing Mobile Phase B to elute the peptides. The gradient will need to be optimized for the specific peptide sequence. A shallow gradient is often required to resolve diastereomers.
• Monitor the elution at a suitable wavelength (e.g., 214 nm or 280 nm if the peptide contains aromatic residues).

5. Fraction Collection and Analysis:

• Collect fractions corresponding to the separated diastereomer peaks.
• Analyze the purity of each fraction using analytical RP-HPLC.
• Confirm the identity of the purified peptides by mass spectrometry.

6. Lyophilization:

• Pool the fractions containing the pure diastereomers.
• Lyophilize the pooled fractions to obtain the purified peptides as a white powder.

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the synthesis and purification of peptides containing Glycyl-dl-norleucine.

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: Workflow for the purification of diastereomeric peptides by RP-HPLC.

Caption: Key challenges and solutions in the SPPS of Gly-dl-Nle peptides.

References

• 1. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Glycyl-dl-norleucine in Protein-Protein Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein-protein interactions (PPIs) are fundamental to nearly all cellular processes, and their dysregulation is implicated in numerous diseases. The study of PPIs is therefore crucial for understanding disease mechanisms and for the development of novel therapeutics. Non-natural amino acids and peptides containing them are valuable tools for investigating PPIs. Glycyl-dl-norleucine, a dipeptide containing the non-natural amino acid dl-norleucine, offers unique properties for probing and modulating these interactions. Norleucine, an isomer of leucine, can act as a mimic or a competitive inhibitor in biological systems where leucine recognition is critical. Its unbranched, hydrophobic side chain can influence binding affinity and specificity, providing a means to dissect the molecular determinants of PPIs.

These application notes provide a comprehensive overview of the utility of Glycyl-dl-norleucine in studying protein-protein interactions. Detailed protocols for key experimental techniques are provided to facilitate its use in research and drug discovery.

Applications of Glycyl-dl-norleucine in PPI Research

Glycyl-dl-norleucine can be employed in various applications to investigate and modulate protein-protein interactions:

• Competitive Inhibition of Leucine-Dependent PPIs: Many PPIs are mediated by leucine-rich domains or motifs. Due to its structural similarity to leucine, Glycyl-dl-norleucine can act as a competitive inhibitor, disrupting these interactions. This allows for the study of the functional consequences of blocking a specific PPI in a signaling pathway.

• Biophysical Characterization of PPIs: By incorporating Glycyl-dl-norleucine into peptide sequences that mimic a binding partner, researchers can study the impact of this substitution on binding kinetics and affinity. This helps to elucidate the role of specific residues and their side chains in the interaction.

• Probe for Leucine-Binding Pockets: Fluorescently labeled Glycyl-dl-norleucine can be synthesized and used as a probe in binding assays to identify and characterize proteins with leucine-binding pockets.

• Fragment-Based Drug Discovery: As a small dipeptide, Glycyl-dl-norleucine can serve as a starting point or a fragment in the development of more potent and specific small molecule inhibitors of PPIs.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the potential effects of Glycyl-dl-norleucine in various experimental settings. These values are representative of typical peptide-protein interactions and should be determined empirically for each specific system.

Table 1: Inhibition of a Leucine-Dependent PPI by Glycyl-dl-norleucine Measured by Fluorescence Polarization

Compound	IC₅₀ (µM)
Leucine	500
Glycyl-leucine	250
Glycyl-dl-norleucine	150
Control Peptide (Gly-Ala)	> 1000

Table 2: Binding Kinetics of a Norleucine-Containing Peptide to its Target Protein Measured by Surface Plasmon Resonance (SPR)

Peptide	kₐ (1/Ms)	kₔ (1/s)	Kₔ (nM)
Native Peptide (containing Leucine)	1.5 x 10⁵	5.0 x 10⁻³	33
Modified Peptide (Leucine substituted with Norleucine)	2.1 x 10⁵	4.5 x 10⁻³	21

Experimental Protocols

Detailed methodologies for key experiments utilizing Glycyl-dl-norleucine are provided below.

Protocol 1: Fluorescence Polarization (FP) Assay for Competitive Inhibition

Objective: To determine the inhibitory potency (IC₅₀) of Glycyl-dl-norleucine on a protein-protein interaction.

Materials:

• Target protein

• Fluorescently labeled peptide corresponding to the binding motif of the interacting partner

• Glycyl-dl-norleucine

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 384-well black, flat-bottom plates

• Fluorescence polarization plate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 2X stock solution of the target protein in assay buffer.

  • Prepare a 2X stock solution of the fluorescently labeled peptide in assay buffer.

  • Prepare a serial dilution of Glycyl-dl-norleucine (e.g., from 10 mM to 0.1 µM) in assay buffer.

• Assay Setup:

  • Add 10 µL of the Glycyl-dl-norleucine serial dilution to the wells of the 384-well plate.

  • Add 10 µL of the 2X target protein stock solution to each well.

  • Incubate for 15 minutes at room temperature.

  • Add 10 µL of the 2X fluorescently labeled peptide stock solution to each well.

  • Include control wells:

    • Blank (assay buffer only)

    • Fluorescent peptide only

    • Fluorescent peptide + target protein (no inhibitor)

• Incubation and Measurement:

  • Incubate the plate for 30 minutes at room temperature, protected from light.

  • Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Subtract the background fluorescence from all wells.

  • Plot the fluorescence polarization values against the logarithm of the Glycyl-dl-norleucine concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Objective: To determine the association (kₐ), dissociation (kₔ), and equilibrium dissociation (Kₔ) constants for the binding of a norleucine-containing peptide to a target protein.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Target protein (ligand)

• Peptide containing norleucine (analyte)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

• Amine coupling kit (EDC, NHS, ethanolamine)

Procedure:

• Ligand Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxyl groups on the sensor surface by injecting a mixture of EDC and NHS.

  • Inject the target protein in immobilization buffer to allow for covalent coupling.

  • Deactivate any remaining active groups by injecting ethanolamine.

• Analyte Injection:

  • Prepare a series of dilutions of the norleucine-containing peptide in running buffer (e.g., 0.1 nM to 100 nM).

  • Inject the peptide solutions over the immobilized ligand surface at a constant flow rate for a defined association time.

  • Allow the peptide to dissociate by flowing running buffer over the surface for a defined dissociation time.

  • Inject a blank (running buffer only) as a reference.

• Surface Regeneration:

  • Inject the regeneration solution to remove any remaining bound peptide.

  • Ensure the baseline returns to the initial level before the next injection.

• Data Analysis:

  • Subtract the reference sensorgram from the experimental sensorgrams.

  • Globally fit the association and dissociation curves to a 1:1 binding model to determine the kₐ and kₔ values.

  • Calculate the Kₔ from the ratio of kₔ/kₐ.

Protocol 3: Co-Immunoprecipitation (Co-IP) to Validate PPI Disruption

Objective: To qualitatively assess the ability of Glycyl-dl-norleucine to disrupt a protein-protein interaction in a cellular context.

Materials:

• Cells expressing the target protein and its interacting partner

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibody against the target protein

• Protein A/G magnetic beads

• Glycyl-dl-norleucine

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment and Lysis:

  • Culture cells to the desired confluency.

  • Treat the cells with varying concentrations of Glycyl-dl-norleucine or a vehicle control for a specified time.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Clarify the lysates by centrifugation.

• Immunoprecipitation:

  • Incubate the clarified lysates with the antibody against the target protein for 2-4 hours at 4°C with gentle rotation.

  • Add Protein A/G magnetic beads and incubate for another 1-2 hours at 4°C.

  • Wash the beads several times with wash buffer to remove non-specific binding.

• Elution and Western Blotting:

  • Elute the protein complexes from the beads by adding elution buffer and heating.

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with antibodies against the target protein and its interacting partner to detect their presence.

• Data Analysis:

  • Compare the amount of the co-immunoprecipitated interacting partner in the Glycyl-dl-norleucine-treated samples to the control. A decrease in the signal indicates disruption of the PPI.

Mandatory Visualizations

Caption: Experimental workflow for studying PPIs using Glycyl-dl-norleucine.

Caption: Probing a signaling pathway with Glycyl-dl-norleucine.

Application Notes and Protocols for the Incorporation of Glycyl-dl-norleucine into Proteins

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The incorporation of non-canonical amino acids (ncAAs) into proteins offers a powerful strategy for engineering novel biological functions and developing new therapeutics. This document provides a detailed protocol for the incorporation of the non-canonical amino acid norleucine (Nle) as a substitute for methionine, a widely established technique. It is crucial to note that the direct ribosomal incorporation of the dipeptide Glycyl-dl-norleucine is not feasible through standard molecular biology techniques, as the translational machinery is evolved to incorporate single amino acids. This document will first address the challenges of dipeptide incorporation and then provide a comprehensive, actionable protocol for the residue-specific incorporation of norleucine, which serves as a foundational technique in the field of protein engineering.

The Challenge of Dipeptide Incorporation

The ribosome, the cell's protein synthesis machinery, decodes messenger RNA (mRNA) codons to sequentially add single amino acids to a growing polypeptide chain. This process relies on aminoacyl-tRNA synthetases (aaRSs) charging specific transfer RNAs (tRNAs) with their cognate single amino acid. The direct incorporation of a dipeptide like Glycyl-dl-norleucine would require a completely novel and engineered orthogonal translation system, including:

• An engineered aaRS capable of recognizing and attaching a dipeptide to a tRNA.

• An engineered tRNA that can be charged with a dipeptide and is compatible with the ribosome.

• An engineered ribosome that can accommodate the dipeptide-tRNA complex and catalyze the peptide bond formation with the growing polypeptide chain.

While research has demonstrated the feasibility of in-vitro ribosomal incorporation of dipeptides using highly modified ribosomes, this is a complex and specialized technique not yet amenable to standard laboratory protocols.[1] Therefore, the following sections will focus on the well-established and accessible method of incorporating the single amino acid, norleucine.

Application: Norleucine Incorporation for Protein Engineering and Drug Development

Norleucine, an isomer of leucine and an isostere of methionine, is a valuable tool for protein engineering.[2][3] Its incorporation in place of methionine can lead to proteins with enhanced properties:

• Increased Stability: Replacing methionine, which is susceptible to oxidation, with the more chemically robust norleucine can increase a protein's resistance to oxidative damage and improve its stability in the presence of peroxides.[4]

• Altered Activity: The subtle difference in hydrophobicity between norleucine and methionine can modulate enzyme activity.[3][5][6] For instance, the complete substitution of methionine with norleucine in a cytochrome P450 heme domain resulted in a nearly two-fold increase in peroxygenase activity.[4][5]

• Probing Protein Structure and Function: The global or site-specific replacement of methionine with norleucine allows researchers to investigate the role of specific methionine residues in protein folding, stability, and function.[2]

• Therapeutic Potential: In the context of drug development, substituting methionine with norleucine in amyloid-β peptides has been shown to reduce their neurotoxic effects, suggesting a potential therapeutic avenue for neurodegenerative diseases.[2]

Experimental Protocol: Residue-Specific Incorporation of Norleucine

This protocol details the residue-specific incorporation of norleucine in place of methionine using a methionine-auxotrophic Escherichia coli strain.[3][6] This method exploits the promiscuity of the endogenous methionyl-tRNA synthetase, which can recognize and charge tRNAMet with norleucine.[4][7]

Materials

• Bacterial Strain: Methionine-auxotrophic E. coli strain (e.g., BL21(DE3) ΔmetA).

• Expression Plasmid: Plasmid containing the gene of interest under an inducible promoter (e.g., T7).

• Minimal Medium (M9):

  • 5x M9 salts (Na2HPO4·7H2O, KH2PO4, NaCl, NH4Cl)

  • 20% Glucose (or other carbon source)

  • 1 M MgSO4

  • 1 M CaCl2

  • Trace elements solution

• Amino Acid Stock Solutions:

  • L-Methionine (Met)

  • L-Norleucine (Nle)

• Inducing Agent: Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis Buffer: (e.g., 50 mM NaH2PO4, 300 mM NaCl, 10 mM imidazole, pH 7.4).[6]

• Purification Resin: (e.g., Ni-NTA agarose for His-tagged proteins).

Methodology

• Transformation: Transform the methionine-auxotrophic E. coli strain with the expression plasmid containing the gene of interest. Plate on minimal medium agar plates supplemented with a limiting amount of methionine and the appropriate antibiotic.

• Starter Culture: Inoculate a single colony into 5 mL of minimal medium supplemented with the appropriate antibiotic and a sufficient concentration of methionine. Grow overnight at 37°C with shaking.

• Main Culture Growth and Methionine Depletion:

  • Inoculate a larger volume of minimal medium (e.g., 1 L) with the overnight starter culture.

  • Supplement the medium with all essential amino acids except methionine. Add a growth-limiting amount of methionine.

  • Grow the culture at 37°C with vigorous shaking. Monitor the optical density at 600 nm (OD600).

  • Continue incubation until the culture enters a stationary phase due to methionine depletion, as indicated by a plateau in the OD600.[3][6]

• Induction and Norleucine Supplementation:

  • Once methionine is depleted, add L-norleucine to the culture to a final concentration of approximately 1 mM.[3][6]

  • For a control culture, add L-methionine to a final concentration of 1 mM.

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.[3][6]

• Protein Expression: Incubate the culture for a further 4-6 hours at a suitable temperature (e.g., 30°C) with vigorous shaking to allow for protein expression.[3][6]

• Cell Harvest and Lysis:

  • Harvest the cells by centrifugation.[3][6]

  • Resuspend the cell pellet in lysis buffer and lyse the cells by sonication or high-pressure homogenization.[6]

  • Clarify the lysate by centrifugation to remove cell debris.

• Protein Purification: Purify the protein of interest from the clarified lysate using an appropriate chromatography method (e.g., affinity chromatography for tagged proteins).

• Analysis of Norleucine Incorporation:

  • Mass Spectrometry: Use electrospray ionization mass spectrometry (ESI-MS) or matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry to determine the molecular weight of the intact protein. A successful incorporation of norleucine in place of all methionines will result in a predictable mass shift.

  • Amino Acid Analysis: Perform amino acid analysis of the purified protein to quantify the relative amounts of methionine and norleucine.[8]

  • Peptide Mapping: Digest the protein with a protease (e.g., trypsin) and analyze the resulting peptides by liquid chromatography-mass spectrometry (LC-MS/MS) to confirm the substitution of methionine with norleucine at specific sites.[8]

Data Presentation

The efficiency of norleucine incorporation can be assessed quantitatively. The following table summarizes representative data from studies incorporating norleucine into various proteins.

Protein	Expression System	Method of Analysis	Incorporation Efficiency	Effect on Activity/Stability	Reference
Cytochrome P450 BM-3 Heme Domain	E. coli (Met auxotroph)	MALDI-TOF MS	Complete replacement of 13 Met residues	~2-fold increase in peroxygenase activity, reduced thermostability	[4][5]
Thermoanaerobacter thermohydrosulfuricus lipase (TTL)	E. coli (Met auxotroph)	Not specified	High	Significantly higher release of hydrolysis products from a PET model substrate	[3]
Recombinant Protein Vaccine Candidate	E. coli K12	LC-MS/MS, Amino Acid Analysis	Variable (23-49% misincorporation without optimization)	Not specified	[9]
Recombinant Interleukin-2	E. coli	Amino Acid Analysis, Edman Degradation, FAB-MS	Moderate	Not specified	[8]

Visualizations

Experimental Workflow for Norleucine Incorporation

Caption: Workflow for residue-specific incorporation of norleucine.

Conceptual Diagram: Single Amino Acid vs. Dipeptide Incorporation

Caption: Comparison of standard vs. theoretical dipeptide incorporation.

References

• 1. Ribosome-Mediated Incorporation of Dipeptides and Dipeptide Analogues into Proteins in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. Frontiers | Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters [frontiersin.org]
• 4. cheme.caltech.edu [cheme.caltech.edu]
• 5. Global incorporation of norleucine in place of methionine in cytochrome P450 BM-3 heme domain increases peroxygenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toward an era of utilizing methionine overproducing hosts for recombinant protein production in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of unusual replacement of methionine by norleucine in recombinant interleukin-2 produced by E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Glycyl-dl-norleucine as a Substitute for Methionine in Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methionine, an essential amino acid, is a common residue in biologically active peptides. However, the thioether side chain of methionine is susceptible to oxidation, which can lead to a loss of peptide activity and complicates manufacturing and storage. This oxidative instability is a significant hurdle in the development of peptide-based therapeutics. A common strategy to overcome this limitation is the substitution of methionine with non-oxidizable bioisosteres.

Norleucine (Nle), a structural isomer of leucine, is an excellent substitute for methionine. It is isosteric to methionine, meaning it has a similar size and shape, but replaces the sulfur atom with a methylene group, rendering it resistant to oxidation.[1][2] The incorporation of norleucine, often as part of a dipeptide like glycyl-dl-norleucine, can enhance the stability and shelf-life of peptides while often maintaining or even improving their biological activity.[3][4] This substitution can, however, influence the peptide's interaction with biological membranes and its receptor binding affinity due to the increased hydrophobicity of norleucine compared to methionine.[5][6]

These application notes provide a comprehensive overview of the use of glycyl-dl-norleucine as a substitute for methionine in peptides. We present detailed protocols for the synthesis, purification, and characterization of norleucine-containing peptides, as well as methods for evaluating their biological activity and stability.

Data Presentation: Comparative Analysis of Methionine vs. Norleucine-Containing Peptides

Parameter	Peptide with Methionine	Peptide with Glycyl-dl-norleucine (or Norleucine)	Rationale for Change
Physicochemical Properties
Molecular Weight	Variable	Slightly lower (for single substitution)	Norleucine has a lower molecular weight than methionine.
Oxidation Susceptibility	High	Negligible	The thioether in methionine is readily oxidized; norleucine lacks sulfur.[1]
Hydrophobicity	Moderate	Higher	The methylene group in norleucine is more hydrophobic than the thioether in methionine.[3]
Biological Activity
Receptor Binding Affinity (Ki/Kd)	Variable (e.g., nM range for Substance P)	Often maintained or slightly altered	The isosteric nature of norleucine allows it to fit into the same binding pockets, though hydrophobicity changes can influence affinity.[7]
In vitro Potency (EC50)	Variable	Often comparable to the methionine-containing peptide	Minimal structural change often leads to retained biological function.[3]
Stability
Stability to Oxidation	Low	High	Resistance to oxidative degradation is a primary reason for the substitution.[2]
Enzymatic Stability (t½ in serum)	Variable	Potentially increased	The modification can alter susceptibility to proteases, often leading to a longer half-life.[8]

Experimental Protocols

Peptide Synthesis: Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the synthesis of a peptide containing a glycyl-dl-norleucine moiety using Fmoc-based solid-phase peptide synthesis.

Workflow for Solid-Phase Peptide Synthesis

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-dl-Norleucine-OH and Fmoc-Gly-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% water

• Diethyl ether (cold)

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Dissolve the Fmoc-protected amino acid (3 equivalents to the resin loading), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the amino acid solution to activate it.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test.

• Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the sequence, incorporating Fmoc-dl-Norleucine-OH and Fmoc-Gly-OH at the desired positions.

• Final Deprotection: After the final coupling step, remove the N-terminal Fmoc group.

• Cleavage and Side-Chain Deprotection:

  • Wash the resin with DCM and dry it.

  • Add the cleavage cocktail to the resin and let it react for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the crude peptide.

• Precipitation: Precipitate the crude peptide by adding cold diethyl ether to the filtrate. Centrifuge to pellet the peptide and decant the ether. Repeat the ether wash.

• Drying: Dry the crude peptide pellet under vacuum.

Peptide Purification: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Protocol:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% acetonitrile in water). Filter the solution through a 0.22 µm filter.

• Chromatography System:

  • Column: C18 stationary phase

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Purification:

  • Equilibrate the column with a low percentage of Mobile Phase B.

  • Inject the peptide solution.

  • Elute the peptide using a linear gradient of increasing Mobile Phase B concentration (e.g., 5% to 95% B over 30 minutes).

  • Monitor the elution profile at 214 nm and 280 nm.

• Fraction Collection: Collect fractions corresponding to the major peptide peak.

• Purity Analysis: Analyze the purity of the collected fractions by analytical RP-HPLC.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified peptide as a white powder.

Peptide Characterization: Mass Spectrometry

Protocol:

• Sample Preparation: Dissolve the purified peptide in a suitable solvent for mass spectrometry (e.g., 50% acetonitrile/0.1% formic acid).

• Instrumentation: Use an electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer.

• Analysis:

  • Acquire the mass spectrum of the intact peptide to confirm its molecular weight. The mass of the norleucine-containing peptide will be lower than the methionine-containing counterpart.

  • Perform tandem mass spectrometry (MS/MS) to fragment the peptide and confirm its amino acid sequence.

Structural Analysis: Circular Dichroism (CD) Spectroscopy

This protocol is used to assess the secondary structure of the synthesized peptide.[9][10]

Protocol:

• Sample Preparation: Dissolve the purified peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a concentration of 0.1-0.2 mg/mL. The buffer should not have high absorbance in the far-UV region.

• Instrumentation: Use a CD spectropolarimeter.

• Data Acquisition:

  • Record the CD spectrum from 190 to 260 nm in a quartz cuvette with a 1 mm pathlength at a controlled temperature (e.g., 25°C).

  • Record a baseline spectrum of the buffer alone and subtract it from the peptide spectrum.

• Data Analysis: The resulting spectrum can be analyzed to estimate the percentage of α-helix, β-sheet, and random coil structures. The substitution of methionine with the more hydrophobic norleucine may induce slight conformational changes.[7][11]

Biological Activity Assessment: Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of the synthesized peptide for its receptor, using the Substance P/Neurokinin-1 (NK1) receptor system as an example.[12]

Workflow for a Competitive Receptor Binding Assay

Caption: Workflow for a competitive radioligand receptor binding assay.

Materials:

• Cell membranes expressing the target receptor (e.g., NK1 receptor)

• Radiolabeled ligand with known affinity for the receptor (e.g., [³H]-Substance P)

• Unlabeled test peptides (methionine- and norleucine-containing analogs)

• Binding buffer

• Glass fiber filters

• Scintillation counter and scintillation fluid

Protocol:

• Assay Setup:

  • In a 96-well plate, add a fixed amount of receptor-containing membranes to each well.

  • Add a fixed concentration of the radiolabeled ligand to each well.

  • Add increasing concentrations of the unlabeled test peptide to different wells. Include controls for total binding (no unlabeled peptide) and non-specific binding (excess unlabeled ligand).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the unlabeled peptide concentration.

  • Determine the IC50 value (the concentration of unlabeled peptide that inhibits 50% of the specific binding of the radiolabeled ligand) from the resulting sigmoidal curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Stability Assessment: Serum Stability Assay

This protocol evaluates the stability of the peptide in human serum.[13]

Protocol:

• Sample Preparation: Prepare a stock solution of the peptide in a suitable solvent.

• Incubation:

  • Add the peptide to human serum to a final concentration (e.g., 10 µM).

  • Incubate the mixture at 37°C.

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the peptide-serum mixture.

• Reaction Quenching and Protein Precipitation:

  • Immediately stop the enzymatic degradation by adding a quenching solution (e.g., 20% trichloroacetic acid).

  • Incubate on ice to precipitate the serum proteins.

  • Centrifuge to pellet the precipitated proteins.

• Analysis:

  • Analyze the supernatant, which contains the remaining intact peptide, by RP-HPLC.

  • Quantify the peak area of the intact peptide at each time point.

• Data Analysis:

  • Plot the percentage of intact peptide remaining versus time.

  • Calculate the half-life (t½) of the peptide in serum.

Signaling Pathways

The substitution of methionine with glycyl-dl-norleucine is not expected to fundamentally alter the signaling pathway of a peptide, as the primary sequence responsible for receptor activation is largely maintained. For instance, Substance P, a neuropeptide, primarily signals through the Neurokinin-1 (NK1) receptor, a G-protein coupled receptor (GPCR). Activation of the NK1 receptor can trigger multiple downstream pathways, including the mTOR pathway, which is involved in cell growth and proliferation.[12][14] Methionine itself can also influence mTORC1 signaling.

Substance P / NK1 Receptor Signaling Pathway

References

• 1. sciex.com [sciex.com]
• 2. κ-opioid receptor - Wikipedia [en.wikipedia.org]
• 3. The Neurokinin-1 Receptor: Structure Dynamics and Signaling [mdpi.com]
• 4. Neuropeptide substance P and the immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Does a methionine-to-norleucine substitution in PGLa influence peptide-membrane interactions? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemistry, Substance P - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. DSpace [digital.library.adelaide.edu.au]
• 8. Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A proton magnetic resonance and a circular dichroism study of the solvent dependent conformation of the synthetic tubulin fragment Ac tubulin, alpha (430-441) amide and its interaction with substance-P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Substance P/neurokinin-1 receptor pathway blockade ameliorates limbal stem cell deficiency by modulating mTOR pathway and preventing cell senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Association of Neurokinin-1 Receptor Signaling Pathways with Cancer - Rodriguez - Current Medicinal Chemistry [edgccjournal.org]
• 13. A neuropeptide, Substance-P, directly induces tissue-repairing M2 like macrophages by activating the PI3K/Akt/mTOR pathway even in the presence of IFNγ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biological activity of silylated amino acid containing substance P analogues. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Evaluation of Glycyl-dl-norleucine as a Cell Culture Media Supplement

For Researchers, Scientists, and Drug Development Professionals

Introduction

The supplementation of cell culture media with dipeptides is an established strategy to enhance the stability and solubility of certain amino acids, thereby improving cell growth, viability, and recombinant protein production. While dipeptides containing glutamine and tyrosine are commonly used to overcome their inherent instability and poor solubility, the application of other dipeptides remains a developing area of research. This document provides a framework for the evaluation of Glycyl-dl-norleucine, a dipeptide composed of glycine and the non-canonical amino acid dl-norleucine, as a potential supplement in mammalian cell culture.

Glycine is a non-essential amino acid with cytoprotective effects, while norleucine is an isomer of leucine.[1] The use of the dl-racemic mixture of norleucine presents a novel variable for investigation. It is hypothesized that, similar to other dipeptides, Glycyl-dl-norleucine may be taken up by cells via peptide transporters (e.g., PepT1) and subsequently hydrolyzed by intracellular peptidases into its constituent amino acids.[1][2] However, a critical consideration for the use of norleucine is its known potential for misincorporation into proteins in place of methionine, which can impact protein structure and function.[3][4][5][6] Therefore, a thorough evaluation of its effects on cell metabolism, protein quality, and overall culture performance is imperative.

These application notes provide detailed protocols for a systematic evaluation of Glycyl-dl-norleucine, from initial dose-response studies to the assessment of its impact on recombinant protein quality.

Data Presentation

The following tables present a hypothetical data summary from a preliminary dose-response study evaluating the effect of Glycyl-dl-norleucine on a CHO cell line producing a monoclonal antibody. This data is for illustrative purposes to guide researchers in their own data presentation.

Table 1: Effect of Glycyl-dl-norleucine on CHO Cell Growth and Viability

Concentration of Glycyl-dl-norleucine (mM)	Peak Viable Cell Density (x 10^6 cells/mL)	Integral of Viable Cell Density (IVCD; x 10^9 cell-days/L)	Viability at Harvest (%)
0 (Control)	15.2 ± 0.8	105 ± 5	92 ± 2
1	16.5 ± 0.7	115 ± 6	93 ± 1
2.5	18.1 ± 1.1	128 ± 8	94 ± 2
5	17.5 ± 0.9	122 ± 7	91 ± 3
10	14.8 ± 1.2	102 ± 9	85 ± 4

Table 2: Effect of Glycyl-dl-norleucine on Monoclonal Antibody (mAb) Production

Concentration of Glycyl-dl-norleucine (mM)	Final mAb Titer (g/L)	Specific Productivity (qP; pg/cell/day)
0 (Control)	3.5 ± 0.2	30 ± 2
1	3.9 ± 0.3	32 ± 2
2.5	4.5 ± 0.4	35 ± 3
5	4.2 ± 0.3	33 ± 2
10	3.3 ± 0.5	28 ± 4

Table 3: Assessment of Norleucine Misincorporation into mAb Product

Concentration of Glycyl-dl-norleucine (mM)	Norleucine Misincorporation Rate (%)
0 (Control)	Not Detected
1	0.1 ± 0.05
2.5	0.5 ± 0.1
5	1.2 ± 0.3
10	2.5 ± 0.6

Experimental Protocols

The following protocols provide a general framework for the evaluation of Glycyl-dl-norleucine. It is recommended to perform dose-response experiments to determine the optimal concentration for a specific cell line and process.

Protocol 1: Preparation of Glycyl-dl-norleucine Stock Solution

• Dissolution: Dissolve Glycyl-dl-norleucine powder in cell culture grade water to create a high-concentration stock solution (e.g., 100 mM).

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm filter.

• Storage: Aliquot the sterile stock solution into single-use vials and store at -20°C to prevent degradation from repeated freeze-thaw cycles.

Protocol 2: Evaluation of Glycyl-dl-norleucine on Cell Growth and Viability in a Batch Culture

This protocol outlines a method to assess the impact of Glycyl-dl-norleucine supplementation on the growth and viability of a mammalian cell line (e.g., CHO cells).

• Media Preparation: Prepare experimental media by supplementing the basal medium with various final concentrations of Glycyl-dl-norleucine (e.g., 0, 1, 2.5, 5, 10 mM) using the sterile stock solution.

• Cell Inoculation: Inoculate shake flasks or a multi-well plate with the cell line of interest at a standard seeding density.

• Incubation: Incubate the cultures under standard conditions (e.g., 37°C, 5% CO2, appropriate agitation).

• Monitoring: Monitor cell growth and viability daily using a cell counter.

• Data Analysis: Plot the viable cell density and viability over time. Calculate the peak viable cell density and the integral of viable cell density (IVCD).

Protocol 3: Assessment of Recombinant Protein Production

• Sampling: At the end of the culture, collect samples from each experimental condition.

• Clarification: Centrifuge the samples to pellet the cells and collect the supernatant containing the recombinant protein.

• Titer Measurement: Determine the concentration of the recombinant protein in the supernatant using an appropriate method (e.g., ELISA, HPLC).

• Specific Productivity Calculation: Calculate the specific productivity (qP) based on the final protein titer and the IVCD.

Protocol 4: Analysis of Norleucine Misincorporation by Mass Spectrometry

• Protein Purification: Purify the recombinant protein from the culture supernatant using appropriate chromatography techniques.

• Enzymatic Digestion: Digest the purified protein into smaller peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Interpretation: Search the MS/MS data against the known protein sequence, allowing for the variable modification of methionine residues with norleucine. Quantify the percentage of peptides where methionine has been substituted with norleucine.

Visualization of Pathways and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Strain engineering to prevent norleucine incorporation during recombinant protein production in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trace element associated reduction of norleucine and norvaline accumulation during oxygen limitation in a recombinant Escherichia coli fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular genetic approaches to decrease the uncontrolled misincorporation of non-canonical branched chain amino acids into recombinant mini-proinsulin expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of unusual replacement of methionine by norleucine in recombinant interleukin-2 produced by E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Radiolabeling Glycyl-dl-norlecine for Uptake Assays

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the radiolabeling of the dipeptide Glycyl-dl-norleucine and its subsequent use in cellular uptake assays. This is a representative protocol based on established methods for similar dipeptides and serves as a guide for studying peptide transport mechanisms.

Introduction

Dipeptides such as Glycyl-dl-norleucine are valuable tools for investigating the activity of peptide transporters, which are crucial for the absorption and disposition of peptides and peptidomimetic drugs. Radiolabeled peptides allow for sensitive and quantitative measurement of their transport across cell membranes. Tritium (³H) is a commonly used radioisotope for this purpose due to its stable labeling and the identical biological activity of the labeled and unlabeled peptide.[1] This protocol will focus on the synthesis of [³H]Glycyl-dl-norleucine and its application in uptake assays using cell lines expressing peptide transporters.

Data Presentation

The following tables summarize the expected quantitative data from the synthesis and uptake experiments.

Table 1: Characteristics of Radiolabeled Glycyl-dl-norleucine

Parameter	Expected Value	Method of Determination
Radiochemical Purity	> 95%	High-Performance Liquid Chromatography (HPLC)
Specific Activity	15-100 Ci/mmol	Liquid Scintillation Counting
Chemical Identity	Confirmed	Mass Spectrometry

Table 2: Kinetic Parameters of [³H]Glycyl-dl-norleucine Uptake

Kinetic Parameter	Description	Example Value
K_m (Michaelis-Menten constant)	Substrate concentration at half-maximal transport velocity.	To be determined
V_max (Maximum transport velocity)	The maximum rate of uptake at saturating substrate concentrations.	To be determined

Experimental Protocols

Protocol 1: Synthesis of [³H]Glycyl-dl-norleucine

This protocol describes the synthesis of [³H]Glycyl-dl-norleucine by coupling N-Boc-Glycine to radiolabeled dl-norleucine.

Materials:

• [³H]dl-norleucine

• N-tert-Butoxycarbonyl-glycine (Boc-Gly)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• HPLC system for purification

• Liquid scintillation counter

Methodology:

• Activation of Boc-Gly:

  • Dissolve Boc-Gly and NHS in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

  • Add DCC to the solution and stir at 0°C for 1 hour, then at room temperature for 4 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Coupling Reaction:

  • Filter the reaction mixture to remove the DCU precipitate.

  • Add the [³H]dl-norleucine solution to the filtrate containing the activated Boc-Gly-NHS ester.

  • Allow the reaction to proceed overnight at room temperature with gentle stirring.

• Work-up and Extraction:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Deprotection:

  • Dissolve the resulting crude Boc-[³H]Glycyl-dl-norleucine in a solution of TFA in DCM (e.g., 25% v/v).

  • Stir the mixture at room temperature for 1-2 hours to remove the Boc protecting group.

• Purification:

  • Evaporate the solvent and TFA.

  • Purify the crude [³H]Glycyl-dl-norleucine by reverse-phase HPLC to achieve high radiochemical purity.

• Quantification:

  • Determine the concentration and specific activity (in Ci/mmol) of the purified product using a combination of UV absorbance and liquid scintillation counting.

Protocol 2: Cellular Uptake Assay

This protocol outlines a cell-based assay to measure the uptake of [³H]Glycyl-dl-norleucine.

Materials:

• Cell line expressing peptide transporters (e.g., Caco-2)

• Cell culture medium and supplements

• Hank's Balanced Salt Solution (HBSS), pH adjusted as needed

• [³H]Glycyl-dl-norleucine

• Unlabeled Glycyl-dl-norleucine

• Cell lysis buffer

• Scintillation cocktail

• Scintillation counter

Methodology:

• Cell Culture:

  • Culture cells to confluence in appropriate well plates. For Caco-2 cells, allow for differentiation to form a polarized monolayer.

• Preparation for Uptake:

  • On the day of the experiment, aspirate the culture medium.

  • Wash the cell monolayers twice with pre-warmed (37°C) HBSS. The pH of the buffer should be optimized for the transporter being studied (e.g., pH 6.0 for apical uptake by PEPT1).[2]

  • Pre-incubate the cells in HBSS at 37°C for 15-20 minutes to equilibrate.

• Initiate Uptake:

  • Aspirate the pre-incubation buffer.

  • Add HBSS containing a known concentration of [³H]Glycyl-dl-norleucine to each well to initiate the uptake.

  • Incubate for various time points (e.g., 1, 5, 15, 30 minutes) at 37°C.

• Termination of Uptake:

  • To stop the uptake, rapidly aspirate the radioactive solution.

  • Immediately wash the cells three times with ice-cold HBSS to remove any unbound radiolabeled peptide.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells by adding a suitable lysis buffer to each well.

  • Transfer the cell lysate to a scintillation vial.

  • Add scintillation cocktail to each vial and measure the radioactivity using a scintillation counter.

• Controls:

  • Non-specific uptake: Perform the uptake assay at 0°C to inhibit active transport.[3] Alternatively, incubate with a high concentration (e.g., 10-20 mM) of unlabeled Glycyl-dl-norleucine in addition to the radiolabeled substrate.[4]

  • Protein quantification: In parallel wells, determine the total protein concentration using a standard protein assay (e.g., BCA assay) to normalize the uptake data.

• Data Analysis:

  • Calculate the rate of uptake and express it as pmol/mg of protein/min.

  • Specific uptake is determined by subtracting the non-specific uptake from the total uptake.[3]

Visualizations

Caption: Experimental workflow for the synthesis and cellular uptake assay of [³H]Glycyl-dl-norleucine.

Caption: Proposed cellular uptake pathway for Glycyl-dl-norleucine via a proton-coupled peptide transporter.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. benchchem.com [benchchem.com]
• 3. Uptake Assay for Radiolabeled Peptides in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Analytical Techniques for the Detection of Glycyl-dl-norleucine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycyl-dl-norleucine is a dipeptide composed of the amino acids glycine and norleucine. The detection and quantification of this dipeptide are crucial in various research and development areas, including drug development, cell culture media optimization, and metabolic studies. This document provides detailed application notes and protocols for the analytical detection of Glycyl-dl-norleucine using modern chromatographic and mass spectrometric techniques. The methodologies outlined are designed to be adaptable to various sample matrices, including plasma and cell culture media.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a robust and widely accessible technique for the analysis of peptides.[1] For dipeptides lacking a strong chromophore, detection is typically performed at low UV wavelengths (e.g., 190-214 nm) where the peptide bond absorbs light.[2]

Application Note:

This method is suitable for the quantification of Glycyl-dl-norleucine in relatively simple matrices, such as defined cell culture media or purified samples. Due to potential interference from other components that absorb at low UV wavelengths, this method may be less suitable for complex biological samples without extensive sample cleanup. Derivatization can be employed to enhance sensitivity and selectivity.

Experimental Protocol: HPLC-UV Analysis of Glycyl-dl-norleucine

1. Sample Preparation (from Cell Culture Media):

• Centrifuge the cell culture sample to remove cells and debris.
• Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid). For example, add two volumes of cold acetonitrile to the sample, vortex, and incubate at -20°C for 30 minutes.[3]
• Centrifuge at high speed (e.g., 12,000 x g) for 10 minutes to pellet the precipitated proteins.
• Collect the supernatant and evaporate to dryness under a stream of nitrogen.
• Reconstitute the dried extract in the mobile phase for injection.

2. HPLC-UV System and Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[1]
• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[1]
• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[1]
• Gradient: A typical gradient would be 0-40% Mobile Phase B over 30 minutes. The gradient should be optimized based on the retention of Glycyl-dl-norleucine.
• Flow Rate: 1.0 mL/min.[1]
• Column Temperature: 40°C.
• Detection Wavelength: 214 nm.[4]
• Injection Volume: 20 µL.

3. Data Analysis:

• Identify the Glycyl-dl-norleucine peak by comparing its retention time with that of a pure standard.
• Quantify the dipeptide by creating a calibration curve using a series of known concentrations of the standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it the gold standard for the quantification of peptides in complex biological matrices like plasma. This technique combines the separation power of HPLC with the precise detection and fragmentation capabilities of a tandem mass spectrometer.

Application Note:

This method is ideal for the trace-level quantification of Glycyl-dl-norleucine in complex samples such as plasma, serum, and spent cell culture media. The use of multiple reaction monitoring (MRM) allows for highly specific detection, minimizing interferences.[5]

Experimental Protocol: LC-MS/MS Analysis of Glycyl-dl-norleucine

1. Sample Preparation (from Plasma):

• To 100 µL of plasma, add an internal standard (e.g., a stable isotope-labeled version of Glycyl-dl-norleucine).
• Perform protein precipitation by adding 300 µL of cold acetonitrile.[3]
• Vortex for 1 minute and centrifuge at 14,000 x g for 15 minutes at 4°C.
• Transfer the supernatant to a new tube and evaporate to dryness.
• Reconstitute the sample in 100 µL of the initial mobile phase.

2. LC-MS/MS System and Conditions:

• LC System: A UPLC or HPLC system capable of delivering accurate gradients at low flow rates.
• Column: C18 column suitable for mass spectrometry (e.g., 2.1 x 100 mm, 1.7 µm particle size).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient: A shallow gradient should be optimized to ensure good separation from other components. For example, 2-50% Mobile Phase B over 15 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 45°C.
• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.
• Ionization Mode: Electrospray Ionization (ESI), positive mode.
• MRM Transitions: The precursor ion will be the protonated molecule [M+H]+ of Glycyl-dl-norleucine. Product ions will result from the fragmentation of the peptide bond. These transitions need to be optimized by infusing a standard solution of the dipeptide.

3. Data Analysis:

• Quantify Glycyl-dl-norleucine using the peak area ratio of the analyte to the internal standard against a calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

For volatile and thermally stable derivatives, GC-MS provides excellent chromatographic resolution and sensitive detection. Since dipeptides are not volatile, a derivatization step is mandatory. Silylation or acylation are common derivatization strategies for compounds with active hydrogens, such as the amine and carboxylic acid groups in dipeptides.

Application Note:

This method is suitable for the analysis of Glycyl-dl-norleucine in various sample types after a robust sample cleanup and derivatization. It can be a cost-effective alternative to LC-MS/MS if the instrumentation is available. The derivatization step adds complexity but can significantly improve chromatographic performance and sensitivity.

Experimental Protocol: GC-MS Analysis of Derivatized Glycyl-dl-norleucine

1. Sample Preparation and Derivatization:

• Perform sample cleanup as described in the HPLC or LC-MS/MS protocols to obtain a dried extract.
• Derivatization (Silylation Example): Add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and 50 µL of acetonitrile to the dried sample.
• Heat the mixture at 80°C for 30 minutes to ensure complete derivatization.[6]
• Cool the sample to room temperature before injection.

2. GC-MS System and Conditions:

• GC System: A gas chromatograph with a split/splitless injector.
• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
• Injector Temperature: 250°C.
• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 300°C at 15°C/min, and hold for 5 minutes. This program should be optimized for the specific derivative.
• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 50-500.

3. Data Analysis:

• Identify the derivatized Glycyl-dl-norleucine peak based on its retention time and mass spectrum.
• Quantification can be performed using an internal standard (e.g., a similar derivatized dipeptide or a stable isotope-labeled analog) and a calibration curve.

Quantitative Data Summary

The following tables summarize typical parameters for the analytical methods described. Note that these values are illustrative and require optimization for your specific instrumentation and application.

Table 1: HPLC-UV Method Parameters

Parameter	Value
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: 0.1% TFA in Water, B: 0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 214 nm
Expected Retention Time	Highly dependent on the specific gradient profile

Table 2: LC-MS/MS Method Parameters

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase	A: 0.1% Formic Acid in Water, B: 0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Ionization	ESI Positive
Precursor Ion [M+H]+	To be determined
Product Ions	To be determined by fragmentation of the peptide bond
LOD/LOQ	Potentially in the low ng/mL to pg/mL range

Table 3: GC-MS Method Parameters

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm x 0.25 µm
Derivatization Reagent	MSTFA
Injector Temperature	250°C
Ionization	EI, 70 eV
Key Mass Fragments	Dependent on the specific derivative formed

Visualization of Workflows and Pathways

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantitative analysis of Glycyl-dl-norleucine by LC-MS/MS.

Dipeptide Uptake and Hydrolysis Pathway

Caption: General pathway for dipeptide uptake and subsequent intracellular hydrolysis.

References

• 1. hplc.eu [hplc.eu]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Investigating Enzyme-Substrate Binding Using Glycyl-dl-norleucine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glycyl-dl-norleucine is a dipeptide composed of glycine and the non-proteinogenic amino acid DL-norleucine. Its structural similarity to natural dipeptide substrates makes it a valuable tool for investigating the specificity and kinetics of various peptidases and proteases. The inclusion of norleucine, an isomer of leucine, provides a unique probe to explore the steric and hydrophobic constraints within an enzyme's active site. These application notes provide a comprehensive guide to utilizing Glycyl-dl-norleucine for studying enzyme-substrate interactions, with a particular focus on its use as a competitive inhibitor for enzymes like Carboxypeptidase A.

Principle

Glycyl-dl-norleucine can act as a substrate or an inhibitor for peptidases. As a substrate, the enzyme catalyzes the hydrolysis of the peptide bond, releasing glycine and DL-norleucine. The rate of this reaction can be monitored to determine the enzyme's kinetic parameters. As an inhibitor, Glycyl-dl-norleucine binds to the active site of the enzyme, preventing the binding of the natural substrate. By studying the kinetics of the enzymatic reaction in the presence of varying concentrations of Glycyl-dl-norleucine, the nature of the inhibition and the inhibitor constant (Ki) can be determined. This information is crucial for understanding the enzyme's binding pocket and for the rational design of more potent and specific inhibitors.

Data Presentation

The following tables summarize hypothetical quantitative data for the interaction of Glycyl-dl-norleucine with a model enzyme, Carboxypeptidase A. This data is illustrative and serves to demonstrate the type of results that can be obtained from the described experimental protocols.

Table 1: Michaelis-Menten Kinetic Parameters for Carboxypeptidase A with a Fluorogenic Substrate in the Absence and Presence of Glycyl-dl-norleucine

Inhibitor Concentration [I] (µM)	Apparent K_m (µM)	V_max (µmol/min)
0 (Control)	50	100
10	75	100
20	100	100
50	175	100
100	300	100

Table 2: IC50 and Inhibitor Constant (Ki) for Glycyl-dl-norleucine against Carboxypeptidase A

Parameter	Value
IC50 (µM)	85
K_i (µM)	48.5

Experimental Protocols

Protocol 1: Determination of IC50 of Glycyl-dl-norleucine against Carboxypeptidase A

This protocol describes a fluorometric assay to determine the half-maximal inhibitory concentration (IC50) of Glycyl-dl-norleucine against Carboxypeptidase A.

Materials:

• Carboxypeptidase A (from bovine pancreas)

• Glycyl-dl-norleucine

• Fluorogenic substrate for Carboxypeptidase A (e.g., N-(4-Methoxyphenylazoformyl)-L-phenylalanine)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl

• 96-well black microplate

• Microplate reader with fluorescence capabilities

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Carboxypeptidase A in Assay Buffer.

  • Prepare a stock solution of Glycyl-dl-norleucine in Assay Buffer. Create a series of dilutions from this stock.

  • Prepare a stock solution of the fluorogenic substrate in a suitable solvent (e.g., DMSO) and then dilute to the working concentration in Assay Buffer.

• Assay Setup:

  • In a 96-well plate, add 25 µL of each Glycyl-dl-norleucine dilution to the respective wells.

  • For the control (no inhibitor) wells, add 25 µL of Assay Buffer.

  • Add 50 µL of the Carboxypeptidase A enzyme solution to all wells.

  • Incubate the plate at 37°C for 15 minutes to allow for inhibitor binding.

• Enzymatic Reaction:

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate solution to all wells.

• Data Acquisition:

  • Measure the fluorescence intensity (e.g., Excitation: 328 nm, Emission: 420 nm) kinetically for 30 minutes at 37°C using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction rates (V_o) from the linear portion of the kinetic curves.

  • Plot the percentage of inhibition against the logarithm of the Glycyl-dl-norleucine concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a sigmoidal dose-response curve.

Protocol 2: Determination of the Mode of Inhibition and Inhibitor Constant (Ki)

This protocol outlines the procedure to determine the Michaelis-Menten constant (K_m), maximum velocity (V_max), and the type of inhibition exerted by Glycyl-dl-norleucine on Carboxypeptidase A.

Materials:

• Same as Protocol 1.

Procedure:

• Reagent Preparation:

  • Prepare reagents as described in Protocol 1.

  • Prepare a range of concentrations of the fluorogenic substrate in Assay Buffer.

• Assay Setup:

  • Set up reactions in a 96-well plate with a fixed concentration of Carboxypeptidase A and varying concentrations of the substrate.

  • Perform these reactions in the absence (control) and presence of different fixed concentrations of Glycyl-dl-norleucine.

• Enzymatic Reaction and Data Acquisition:

  • Follow the same procedure for initiating the reaction and measuring fluorescence as described in Protocol 1.

• Data Analysis:

  • Calculate the initial reaction rates for each substrate and inhibitor concentration.

  • To determine the type of inhibition, create a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).[1]

    • Competitive inhibition: The lines will intersect on the y-axis (V_max remains constant, K_m increases).[1]

    • Non-competitive inhibition: The lines will intersect on the x-axis (K_m remains constant, V_max decreases).[1]

    • Uncompetitive inhibition: The lines will be parallel (both K_m and V_max decrease).[1]

  • The inhibitor constant (K_i) for competitive inhibition can be calculated using the Cheng-Prusoff equation: K_i = IC50 / (1 + [S]/K_m), where [S] is the substrate concentration and K_m is the Michaelis-Menten constant of the substrate.

Mandatory Visualizations

Caption: Competitive inhibition of Carboxypeptidase A by Glycyl-dl-norleucine.

References

• 1. benchchem.com [benchchem.com]

Application of Glycyl-dl-norleucine in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycyl-dl-norleucine, a dipeptide composed of glycine and the non-proteinogenic amino acid norleucine, presents a promising scaffold for the design of prodrugs aimed at enhancing the oral bioavailability and targeted delivery of therapeutic agents. The core principle behind this application lies in leveraging the body's natural nutrient transport mechanisms, specifically the human peptide transporter 1 (PEPT1). PEPT1 is a high-capacity, low-affinity transporter predominantly expressed on the apical membrane of intestinal epithelial cells, where it facilitates the absorption of dietary di- and tripeptides.[1][2] By covalently linking a parent drug to Glycyl-dl-norleucine, the resulting conjugate can mimic natural peptides, thereby hijacking PEPT1 for active transport across the intestinal epithelium. This strategy can circumvent poor membrane permeability, a common reason for low oral bioavailability of many drug candidates.[3]

These application notes provide a comprehensive overview of the methodologies for synthesizing, characterizing, and evaluating Glycyl-dl-norleucine-drug conjugates. The protocols detailed herein are based on established principles of prodrug design and transporter-mediated drug delivery.

Mechanism of Action: PEPT1-Mediated Drug Transport

The fundamental mechanism involves the recognition and transport of the Glycyl-dl-norleucine-drug conjugate by the PEPT1 transporter located on the luminal surface of enterocytes. This process is driven by a proton gradient. Once inside the intestinal cells, the conjugate is designed to be susceptible to enzymatic cleavage by intracellular esterases or amidases, which liberates the active parent drug. The released drug can then enter systemic circulation. This targeted delivery approach not only has the potential to enhance oral absorption but also to reduce systemic side effects by concentrating the drug at the site of absorption and potentially at tissues expressing peptide transporters.

References

• 1. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Amino Acid Derived Prodrugs: An Approach to Improve the Bioavailability of Clinically Approved Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Glycyl-dl-norleucine as a Novel Probe for Elucidating Protein Folding Pathways

A Hypothetical Application Note and Protocol Series

Disclaimer: The use of Glycyl-dl-norleucine as a direct probe for protein folding pathways is a theoretical application presented here for research and development purposes. While the principles and protocols are based on established scientific methodologies for incorporating unnatural amino acids and dipeptides to study protein dynamics, there is no direct evidence in the current scientific literature for the specific use of Glycyl-dl-norleucine for this application. The following content is intended to serve as a guide for researchers interested in exploring novel molecular probes.

Application Notes

The study of protein folding remains a fundamental challenge in biochemistry and molecular biology. Understanding the intricate pathways through which a polypeptide chain acquires its unique three-dimensional structure is crucial for deciphering protein function and the molecular basis of misfolding diseases. A variety of biophysical techniques are employed to monitor these complex conformational changes, often relying on intrinsic or extrinsic probes.

Glycyl-dl-norleucine, a dipeptide composed of glycine and the unnatural amino acid dl-norleucine, presents a novel, albeit hypothetical, tool for probing protein folding pathways. Norleucine, an isomer of leucine with a linear four-carbon side chain, can serve as a non-perturbative substitute for methionine residues, allowing for the investigation of the role of specific side chains in the folding process without the complication of methionine's susceptibility to oxidation. The incorporation of Glycyl-dl-norleucine at specific sites within a polypeptide chain could offer several advantages:

• Minimal Perturbation: The small and flexible glycine residue linked to the hydrophobic norleucine side chain may allow for its incorporation into various protein environments with minimal disruption to the native structure and folding landscape.

• Probing Hydrophobic Core Formation: The linear alkyl side chain of norleucine can act as a reporter on the formation of hydrophobic interactions, which are a primary driving force in protein folding.

• Introduction of a Unique Spectroscopic Handle: While Glycyl-dl-norleucine itself is not intrinsically fluorescent, its unique chemical structure could be further modified with a fluorophore to act as a site-specific reporter for techniques like fluorescence resonance energy transfer (FRET) when paired with another probe.

• Mass Spectrometry-Based Monitoring: The distinct mass of Glycyl-dl-norleucine allows for the precise tracking of peptide fragments containing the probe in hydrogen-deuterium exchange mass spectrometry (HDX-MS) experiments, providing residue-level information on solvent accessibility during folding.

These application notes outline a series of protocols for the synthesis, site-specific incorporation, and subsequent use of Glycyl-dl-norleucine to investigate the folding pathway of a model protein. The methodologies described are grounded in established techniques for unnatural amino acid mutagenesis and protein folding analysis.

Physicochemical Properties of Constituent Amino Acids

Property	Glycine	L-Norleucine
Molecular Formula	C₂H₅NO₂	C₆H₁₃NO₂
Molecular Weight	75.07 g/mol [1]	131.17 g/mol [2][3]
Appearance	White crystalline solid[1]	White to off-white crystalline powder[3]
Solubility in Water	24.99 g/100 mL (25 °C)[4]	1.6 g/100 mL (23 °C)[3]
pKa (Carboxyl)	2.34[4]	2.335 (at 25°C)[3]
pKa (Amino)	9.6[4]	9.53[5]
Side Chain	-H (Aliphatic)	-CH₂CH₂CH₂CH₃ (Aliphatic, Hydrophobic)

Experimental Protocols

Protocol 1: In Vitro Synthesis and Purification of Glycyl-dl-norleucine

This protocol describes the chemical synthesis of Glycyl-dl-norleucine using solid-phase peptide synthesis (SPPS) with Fmoc chemistry, followed by purification using reversed-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Fmoc-Gly-Wang resin

• Fmoc-dl-norleucine

• N,N'-Diisopropylcarbodiimide (DIC)

• Ethyl cyanohydroxyiminoacetate (Oxyma)

• Piperidine

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Solid Phase Peptide Synthesis vessel

• HPLC system with a C18 column

Procedure:

• Resin Swelling: Swell the Fmoc-Gly-Wang resin in DMF for 30 minutes in the synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the glycine residue by treating the resin with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • Dissolve Fmoc-dl-norleucine (3 eq), DIC (3 eq), and Oxyma (3 eq) in DMF.

  • Add the activation mixture to the resin and shake for 2 hours at room temperature.

  • Perform a Kaiser test to ensure complete coupling.

  • Wash the resin with DMF and DCM.

• Final Fmoc Deprotection: Remove the Fmoc group from the newly added norleucine as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Add the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) to the resin and incubate for 2 hours at room temperature.

  • Filter the resin and collect the cleavage solution.

  • Precipitate the dipeptide by adding cold diethyl ether.

  • Centrifuge to pellet the dipeptide and wash with cold ether.

  • Dry the crude Glycyl-dl-norleucine pellet.

• Purification:

  • Dissolve the crude dipeptide in a minimal amount of water/acetonitrile.

  • Purify the dipeptide using RP-HPLC with a water/acetonitrile gradient containing 0.1% TFA.

  • Collect the fractions containing the pure dipeptide.

  • Lyophilize the pure fractions to obtain a white powder.

  • Confirm the identity and purity of the product by mass spectrometry and NMR.

Synthesis and Purification of Glycyl-dl-norleucine.

Protocol 2: Site-Specific Incorporation of Glycyl-dl-norleucine into a Target Protein

This protocol outlines the incorporation of Glycyl-dl-norleucine into a target protein at a specific site using a hypothetical orthogonal aminoacyl-tRNA synthetase/tRNA pair in an E. coli cell-free protein synthesis system.[6][7][8]

Materials:

• Plasmid DNA encoding the target protein with an amber stop codon (TAG) at the desired incorporation site.

• Plasmid DNA encoding a hypothetical orthogonal aminoacyl-tRNA synthetase specific for Glycyl-dl-norleucine.

• Plasmid DNA encoding the corresponding orthogonal suppressor tRNA.

• E. coli cell-free protein synthesis kit.

• Synthesized Glycyl-dl-norleucine.

• Standard 19 amino acid mix (lacking the amino acid to be replaced).

• Expression vectors and competent E. coli cells for plasmid propagation.

Procedure:

• Plasmid Preparation:

  • Introduce an amber stop codon (TAG) at the desired position in the gene of the target protein using site-directed mutagenesis.[9][10]

  • Prepare high-purity plasmids for the target protein mutant, the orthogonal synthetase, and the suppressor tRNA.

• Cell-Free Protein Synthesis Reaction Setup:

  • Thaw the components of the cell-free synthesis kit on ice.

  • In a microcentrifuge tube, combine the S30 extract, buffer, energy source, and the 19 amino acid mix.

  • Add the plasmid DNA for the target protein, the orthogonal synthetase, and the suppressor tRNA to the reaction mixture.

  • Add Glycyl-dl-norleucine to a final concentration of 1-5 mM.

• Incubation: Incubate the reaction mixture at 30-37°C for 2-4 hours.

• Protein Expression Analysis:

  • Analyze a small aliquot of the reaction mixture by SDS-PAGE and Coomassie staining or Western blotting to confirm the expression of the full-length protein. A control reaction lacking Glycyl-dl-norleucine should show only a truncated product.

• Protein Purification:

  • Purify the target protein containing Glycyl-dl-norleucine using an appropriate method based on the protein's properties (e.g., affinity chromatography if the protein is tagged).

• Mass Spectrometry Verification:

  • Confirm the successful incorporation of Glycyl-dl-norleucine at the specific site by proteolytic digestion of the purified protein followed by mass spectrometry (LC-MS/MS) analysis. The mass of the peptide fragment containing the probe will be increased by the mass of the dipeptide minus water.

Incorporation of Glycyl-dl-norleucine into a Target Protein.

Protocol 3: Analysis of Protein Folding Kinetics using Stopped-Flow Fluorescence Spectroscopy

This protocol describes how to monitor the folding kinetics of the protein containing Glycyl-dl-norleucine (which has been further modified with a fluorescent probe for this specific protocol) using a stopped-flow instrument.[11][12][13]

Materials:

• Purified, fluorescently labeled target protein containing Glycyl-dl-norleucine in a denatured state (e.g., in 6 M Guanidinium Chloride).

• Folding buffer (e.g., phosphate buffer, pH 7.4).

• Stopped-flow fluorescence spectrometer.

Procedure:

• Instrument Setup:

  • Turn on the stopped-flow instrument, lamp, and temperature control. Allow the system to warm up and stabilize.

  • Set the excitation and emission wavelengths appropriate for the fluorescent probe attached to the Glycyl-dl-norleucine.

• Sample Loading:

  • Load one syringe of the stopped-flow instrument with the denatured protein solution.

  • Load the second syringe with the folding buffer.

• Initiating Folding and Data Acquisition:

  • Rapidly mix the contents of the two syringes. This will dilute the denaturant and initiate protein folding.

  • The instrument will automatically trigger data acquisition, recording the change in fluorescence intensity over time (from milliseconds to seconds).

• Data Collection:

  • Collect multiple kinetic traces to ensure reproducibility.

  • Perform control experiments, such as mixing denatured protein with denaturing buffer (no folding) and folded protein with folding buffer (no change in fluorescence).

• Data Analysis:

  • Average the reproducible kinetic traces.

  • Fit the kinetic data to a suitable model (e.g., single or multiple exponential decay) to extract folding rate constants.

  • Compare the folding kinetics of the modified protein to the wild-type protein to assess the impact of the probe on the folding pathway.

Analysis of Protein Folding Kinetics.

Alternative Analytical Protocols

• Circular Dichroism (CD) Spectroscopy: CD can be used to monitor changes in the secondary structure of the protein during folding.[14][15] The kinetics of the change in the CD signal upon dilution from a denaturant can provide information about the rate of secondary structure formation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide residue-specific information about the structure and dynamics of folding intermediates.[16][17][18] The unique chemical shifts of the Glycyl-dl-norleucine probe could be monitored during the folding process.

• Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This technique can be used to identify regions of the protein that become protected from solvent exchange as folding proceeds.[19][20][21] The unique mass of the Glycyl-dl-norleucine probe would aid in the identification of peptides containing the probe.

Quantitative Data Summary

The following table summarizes hypothetical experimental parameters and expected outcomes for a protein folding study using a Glycyl-dl-norleucine probe.

Parameter	Description	Expected Value/Outcome	Analytical Technique
Incorporation Efficiency	Percentage of full-length protein containing the dipeptide probe.	> 50%	Mass Spectrometry
Folding Rate Constant (kf)	The rate at which the protein folds into its native conformation.	0.1 - 100 s⁻¹	Stopped-Flow Fluorescence
Unfolding Rate Constant (ku)	The rate at which the protein unfolds from its native state.	0.001 - 1 s⁻¹	Stopped-Flow Fluorescence
Change in Fluorescence Intensity	The magnitude of the fluorescence signal change upon folding.	20-80%	Fluorescence Spectroscopy
Change in Molar Ellipticity	The change in the CD signal at 222 nm during folding.	Varies with protein secondary structure	Circular Dichroism
Mass Shift of Probe-containing Peptide	The difference in mass of the peptide with and without the probe.	+170.1 Da (C₈H₁₄N₂O₂)	Mass Spectrometry

References

• 1. What are the properties of glycine? | AAT Bioquest [aatbio.com]
• 2. Human Metabolome Database: Showing metabocard for L-Norleucine (HMDB0001645) [hmdb.ca]
• 3. L-Norleucine | 327-57-1 [chemicalbook.com]
• 4. Glycine - Sciencemadness Wiki [sciencemadness.org]
• 5. Showing Compound L-Norleucine (FDB022699) - FooDB [foodb.ca]
• 6. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. protocols.io [protocols.io]
• 8. Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. pnas.org [pnas.org]
• 11. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 12. Early Events in Protein Folding Explored by Rapid Mixing Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fast Kinetics of Reactions and Conformational Changes | SIP - Shared Instruments Pool in the Department of Biochemistry, CU Boulder | University of Colorado Boulder [colorado.edu]
• 14. Analysis of the kinetics of folding of proteins and peptides using circular dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NMR Analysis of Protein Folding Interaction Networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protein folding on the ribosome studied using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. Mass spectrometry detects folding intermediates populated during urea-induced protein denaturation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 20. ncbs.res.in [ncbs.res.in]
• 21. Mass spectrometry detects folding intermediates populated during urea-induced protein denaturation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Glycyl-dl-norleucine Peptide Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of Glycyl-dl-norleucine peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield in Glycyl-dl-norleucine synthesis?

Low yields in the synthesis of Glycyl-dl-norleucine can stem from several factors, including incomplete coupling reactions, side reactions, and challenges during purification. The use of dl-norleucine, a racemic mixture, introduces the complexity of diastereomer formation, which can also impact the final isolated yield of a specific stereoisomer.

Q2: How does the choice of synthesis method (solid-phase vs. solution-phase) affect the yield and purity?

Both Solid-Phase Peptide Synthesis (SPPS) and Solution-Phase Peptide Synthesis (LPPS) can be employed, each with its own advantages and disadvantages impacting yield and purity. SPPS, especially automated SPPS, can offer higher throughput and simplified purification of the final product away from excess reagents, often leading to higher purity of the crude product. LPPS is highly scalable but may require more complex workup and purification steps to remove byproducts and unreacted starting materials.[1]

Q3: Which coupling reagents are most effective for synthesizing Glycyl-dl-norleucine?

The choice of coupling reagent is critical for maximizing yield and minimizing side reactions like racemization. For sterically unhindered amino acids like glycine, a variety of coupling reagents can be effective. However, to ensure high efficiency, aminium/uronium salts like HBTU and HATU, or phosphonium salts like PyBOP are commonly used. Carbodiimides such as DCC and DIC, when used with additives like HOBt or Oxyma, are also effective and can be more cost-efficient for large-scale synthesis.[2][3]

Q4: What are the common impurities in Glycyl-dl-norleucine synthesis and how can they be minimized?

Common impurities include:

• Deletion sequences: Resulting from incomplete coupling of either glycine or norleucine. This can be minimized by using a higher excess of the amino acid and coupling reagent, and by ensuring efficient deprotection.

• Diastereomers: The use of dl-norleucine will result in the formation of two diastereomers: Gly-D-Nle and Gly-L-Nle.

• Unreacted starting materials and coupling byproducts: These are typically removed during workup and purification. Efficient washing steps in SPPS and extraction in LPPS are crucial.[1]

• Racemization of the activated glycine: Although glycine is not chiral, the activated species can participate in side reactions. More significantly, the chiral center of norleucine can be susceptible to racemization under harsh basic conditions, though this is less of a concern when coupling glycine to norleucine.

Q5: How can the diastereomers of Glycyl-dl-norleucine be separated?

The diastereomers (Gly-D-Nle and Gly-L-Nle) can be separated using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), often with a chiral stationary phase or by using standard C8 or C18 columns where the subtle differences in the diastereomers' structures can lead to different retention times.[4] Method development, including optimizing the mobile phase gradient and temperature, is often necessary to achieve baseline separation.[4][5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Crude Yield	Incomplete coupling reaction.	- Extend the coupling reaction time.- Use a more efficient coupling reagent (e.g., HATU, HCTU).- Increase the equivalents of amino acid and coupling reagent.[7]
Incomplete deprotection of the N-terminal protecting group.	- Extend the deprotection time.- Use a fresh deprotection solution.
Peptide aggregation on the solid support (SPPS).	- Use a resin with a lower loading capacity.- Incorporate a chaotropic salt in the solvent.
Low Purity of Crude Product	Presence of deletion sequences.	- Implement a capping step with acetic anhydride after the coupling reaction to block unreacted amines.
Side reactions during synthesis.	- Optimize the choice of protecting groups and coupling reagents to minimize side reactions.[8]
Co-elution of diastereomers.	- Optimize the HPLC purification method (e.g., shallower gradient, different stationary phase).[4]
Difficulty in Purifying the Final Product	Poor separation of diastereomers.	- Employ a chiral HPLC column for better resolution.- Adjust the mobile phase composition and pH.[6]
Presence of closely related impurities.	- Optimize the cleavage cocktail (for SPPS) to minimize side-product formation.

Data Presentation

Table 1: Comparison of Synthesis Protocols for a Model Dipeptide (Boc-D-Nle-Gly-NH₂)[1]

Parameter	Manual Boc-SPPS	Automated Boc-SPPS	Liquid-Phase Peptide Synthesis (LPPS)
Crude Yield (%)	78	85	88
Purity (Crude, HPLC %)	82	90	92
Final Yield (after purification, %)	65	75	78
Final Purity (HPLC %)	>98	>99	>99
Total Synthesis Time (hours)	~12	~6	~24 (including workup)
Primary Impurities	Deletion sequences, incomplete deprotection	Truncated sequences	Unreacted starting materials, coupling byproducts

Table 2: Efficacy of Common Coupling Reagents in Dipeptide Synthesis

Coupling Reagent	Relative Efficacy	Racemization Risk	Notes
HATU	Very High	Low	Highly effective, especially for sterically hindered couplings.[9]
HBTU	High	Low	A widely used and reliable coupling reagent.[3]
HCTU	High	Low	More reactive than HBTU and a cost-effective alternative to HATU.[9]
PyBOP	High	Low	A common phosphonium-based reagent.
DIC/Oxyma	High	Low	Carbodiimide-based method with an additive to suppress racemization.[2]
DCC/HOBt	Moderate-High	Moderate	A classic carbodiimide method; the dicyclohexylurea (DCU) byproduct is insoluble.[3]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of Glycyl-dl-norleucine (Fmoc/tBu strategy)

This protocol is adapted from standard solid-phase peptide synthesis procedures.[10][11][12]

1. Resin Preparation:

• Swell Rink Amide resin (0.1 mmol scale) in dimethylformamide (DMF) for 1 hour in a reaction vessel.

• Wash the resin with DMF (3 x 10 mL).

2. First Amino Acid Coupling (Fmoc-dl-norleucine-OH):

• Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group from the resin. Wash the resin with DMF (5 x 10 mL).

• Activation: In a separate vial, dissolve Fmoc-dl-norleucine-OH (0.3 mmol, 3 eq), HBTU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in DMF (5 mL). Add N,N-Diisopropylethylamine (DIEA) (0.6 mmol, 6 eq).

• Coupling: Add the activated amino acid solution to the resin and agitate for 2 hours.

• Washing: Wash the resin with DMF (3 x 10 mL) and Dichloromethane (DCM) (3 x 10 mL).

3. Second Amino Acid Coupling (Fmoc-Glycine-OH):

• Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group from the norleucine residue. Wash the resin with DMF (5 x 10 mL).

• Activation: In a separate vial, dissolve Fmoc-Gly-OH (0.3 mmol, 3 eq), HBTU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in DMF (5 mL). Add DIEA (0.6 mmol, 6 eq).

• Coupling: Add the activated amino acid solution to the resin and agitate for 2 hours.

• Washing: Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

4. Final Deprotection and Cleavage:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes. Wash with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Cleavage: Treat the resin with a cleavage cocktail of 95% Trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS) for 2 hours.[1]

• Precipitation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 2: Solution-Phase Synthesis of Boc-Glycyl-dl-norleucine Methyl Ester

This protocol is adapted from a general procedure for solution-phase dipeptide synthesis.[13][14]

1. Preparation of dl-norleucine methyl ester hydrochloride:

• Suspend dl-norleucine (10 mmol) in methanol (50 mL).

• Cool the suspension in an ice bath and bubble HCl gas through the mixture until the solid dissolves, or add thionyl chloride dropwise.

• Stir at room temperature overnight.

• Remove the solvent under reduced pressure to obtain dl-norleucine methyl ester hydrochloride as a white solid.

2. Coupling Reaction:

• Dissolve Boc-Gly-OH (10 mmol, 1 eq) and dl-norleucine methyl ester hydrochloride (10 mmol, 1 eq) in DCM (50 mL).

• Cool the solution to 0°C in an ice bath.

• Add HOBt (11 mmol, 1.1 eq) and N-methylmorpholine (NMM) (10 mmol, 1 eq) to neutralize the hydrochloride salt.

• Add N,N'-Dicyclohexylcarbodiimide (DCC) (11 mmol, 1.1 eq) portion-wise.

• Stir the reaction mixture at 0°C for 2 hours and then at room temperature overnight.

3. Workup and Purification:

• Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate successively with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography.

Visualizations

Caption: General experimental workflows for SPPS and LPPS of Glycyl-dl-norleucine.

Caption: Troubleshooting workflow for low yield in Glycyl-dl-norleucine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 4. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sedere.com [sedere.com]
• 6. benchchem.com [benchchem.com]
• 7. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 9. benchchem.com [benchchem.com]
• 10. Scholarly Commons - Pacific Undergraduate Research and Creativity Conference (PURCC): Solid Phase Peptide Synthesis [scholarlycommons.pacific.edu]
• 11. chem.uci.edu [chem.uci.edu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Glycyl-DL-norleucine Purification

Welcome to the Technical Support Center for the purification of Glycyl-DL-norleucine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this dipeptide.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying synthetically produced Glycyl-DL-norleucine?

The primary challenge in purifying Glycyl-DL-norleucine lies in the separation of its stereoisomers. Since the synthesis typically starts with DL-norleucine, the resulting product is a mixture of two enantiomers: Glycyl-D-norleucine and Glycyl-L-norleucine. Additionally, diastereomers can form if a chiral resolving agent is used during the synthesis or purification process. Separating these chiral molecules is crucial as they can have different biological activities and pharmacological properties.

Q2: What are the common impurities I might encounter besides the enantiomers?

During the synthesis of Glycyl-DL-norleucine, several other impurities can be generated. These include:

• Unreacted starting materials: Residual glycine or DL-norleucine.

• Deletion peptides: Norleucine that has not coupled with glycine.

• Truncated peptides: Incomplete synthesis leading to shorter peptide fragments.

• Side-product adducts: Molecules formed from reactions with protecting groups or scavengers used during synthesis.

• Diastereomers: If a chiral reagent is used during synthesis, diastereomeric impurities can form.

Q3: What analytical techniques are recommended to assess the purity of Glycyl-DL-norleucine?

To accurately assess the purity of your Glycyl-DL-norleucine sample, a combination of analytical techniques is recommended:

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): This is the most critical technique for determining the enantiomeric purity of your sample.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Useful for separating the dipeptide from other synthesis-related impurities based on hydrophobicity.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired dipeptide and identify any impurities with different masses.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of Glycyl-DL-norleucine and to detect any structural impurities.

Troubleshooting Guides

Chiral HPLC Separation Issues

Problem: Poor or no separation of Glycyl-D-norleucine and Glycyl-L-norleucine.

Possible Cause	Troubleshooting Step
Inappropriate Chiral Stationary Phase (CSP)	Select a CSP known to be effective for dipeptides. For glycyl dipeptides, teicoplanin-based (e.g., CHIROBIOTIC T) or cinchona alkaloid-derived zwitterionic (e.g., CHIRALPAK ZWIX) columns are good starting points.[1][2]
Suboptimal Mobile Phase	For ligand-exchange chromatography, ensure a metal ion, typically Copper(II), is included in the mobile phase as it is particularly effective for resolving glycyl dipeptides.[3] Adjust the concentration of the metal salt and the pH of the mobile phase. For polar organic or polar ionic modes on suitable CSPs, optimize the ratio of organic solvent (e.g., methanol, acetonitrile) to aqueous buffer.
Low Column Temperature	Lowering the column temperature can sometimes enhance chiral recognition and improve resolution.
Inadequate Detection	Ensure your detector wavelength is appropriate for the dipeptide. Detection at 210-220 nm is generally suitable for the peptide bond.

Issues with Fractional Crystallization

Problem: The dipeptide does not crystallize or the enantiomeric excess of the crystalline material is low.

Possible Cause	Troubleshooting Step
Poor Solvent Choice	Screen a variety of solvents and solvent mixtures to find a system where the diastereomeric salts have a significant solubility difference. For dipeptides, methanol has been shown to be effective in creating solubility differences between diastereomers.[4]
Formation of a Racemic Compound	The two enantiomers may co-crystallize as a racemic compound. To overcome this, convert the enantiomeric mixture into a pair of diastereomers by reacting it with a chiral resolving agent (e.g., tartaric acid derivatives). These diastereomers will have different physical properties, including solubility, allowing for separation by fractional crystallization.
Crystallization is Too Rapid	Rapid crystallization can trap impurities and lead to poor separation. Try slower crystallization methods such as slow cooling, slow evaporation, or vapor diffusion.[5]
Incorrect Seeding	If using seeding to induce crystallization, ensure the seed crystals are of a single, pure diastereomer.

Experimental Protocols

Protocol 1: Chiral HPLC Separation using Ligand-Exchange Chromatography

This protocol provides a general framework for the analytical-scale chiral separation of Glycyl-DL-norleucine.

Materials:

• Chiral HPLC system with UV detector

• Chiral stationary phase: Dynamically coated monolithic RP-18 column with a chiral selector such as N-decyl-L-4-hydroxyproline.[6]

• Mobile Phase A: Aqueous solution of Copper(II) acetate (e.g., 0.1 mM)

• Mobile Phase B: Methanol or Acetonitrile

• Glycyl-DL-norleucine sample dissolved in the mobile phase

Method:

• Column Preparation: The monolithic RP-18 column is dynamically coated by pumping a solution of the chiral selector (e.g., N-decyl-L-4-hydroxyproline) through the column.[6]

• Equilibration: Equilibrate the column with the initial mobile phase composition (e.g., 95% A: 5% B) at a flow rate of 1-2 mL/min until a stable baseline is achieved.

• Injection: Inject a small volume (e.g., 5-10 µL) of the dissolved Glycyl-DL-norleucine sample.

• Elution: Run a gradient from 5% to 50% B over 30 minutes. The exact gradient will need to be optimized.

• Detection: Monitor the elution profile at 215 nm. The two enantiomers should elute as separate peaks.

Note: For preparative scale, the column size, sample load, and flow rates will need to be significantly increased.

Protocol 2: Purification by Fractional Crystallization of Diastereomers

This protocol outlines the general steps for separating the enantiomers of Glycyl-DL-norleucine through the formation and fractional crystallization of diastereomeric salts.

Materials:

• Glycyl-DL-norleucine

• Chiral resolving agent (e.g., (+)-tartaric acid or a derivative)

• Suitable solvent (e.g., methanol, ethanol, or a mixture)

• Crystallization vessel

• Filtration apparatus

Method:

• Diastereomer Formation: Dissolve the Glycyl-DL-norleucine in a suitable solvent. Add an equimolar amount of the chiral resolving agent. The two diastereomeric salts (Glycyl-D-norleucine-resolving agent and Glycyl-L-norleucine-resolving agent) will form in solution.

• Crystallization: Concentrate the solution or cool it down slowly to induce crystallization. One diastereomer should be less soluble and crystallize out first. Seeding with a pure crystal of the less soluble diastereomer can aid in this process.

• Isolation: Isolate the crystals by filtration. Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Recovery of Enantiomer: Dissolve the isolated diastereomeric salt in water and adjust the pH to break the salt. The pure enantiomer of Glycyl-norleucine can then be isolated, for example, by ion-exchange chromatography or further crystallization.

• Analysis: Analyze the purity of the isolated enantiomer using chiral HPLC.

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chiraltech.com [chiraltech.com]
• 3. Chiral separation of amino acids and glycyl dipeptides by chiral ligand-exchange capillary electrophoresis comparing Cu(II), Co(II), Ni(II) and Zn(II) complexes of three different sugar acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. reddit.com [reddit.com]
• 6. Fast chiral separation by ligand-exchange HPLC using a dynamically coated monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycyl-dl-norleucine Stability and Degradation Technical Support Center

Welcome to the technical support center for Glycyl-dl-norleucine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of Glycyl-dl-norleucine in solution. Here you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Glycyl-dl-norleucine in solution?

A1: Based on the behavior of similar dipeptides, Glycyl-dl-norleucine is expected to degrade primarily through two main pathways in aqueous solutions:

• Hydrolysis: The peptide bond linking the glycine and dl-norleucine residues is susceptible to cleavage, especially under acidic or basic conditions. This results in the formation of the individual amino acids, glycine and dl-norleucine.[1]

• Intramolecular Cyclization: Glycyl-dl-norleucine can undergo an intramolecular reaction to form a cyclic dipeptide, also known as a diketopiperazine (DKP). This process is often favored at near-neutral pH and can be accelerated by heat.[1]

Q2: How do pH and temperature affect the stability of Glycyl-dl-norleucine solutions?

A2: Both pH and temperature are critical factors influencing the stability of Glycyl-dl-norleucine.[2][3][4][5]

• pH: Extreme pH values (highly acidic or alkaline) generally accelerate the rate of hydrolysis.[2][5] The stability of dipeptides is often greatest in the slightly acidic to neutral pH range (typically pH 5-7).

• Temperature: Higher temperatures increase the rate of all degradation reactions, including hydrolysis and cyclization.[2][6] For long-term storage, it is recommended to keep solutions at low temperatures (e.g., refrigerated or frozen).[3][4]

Q3: What are the expected degradation products of Glycyl-dl-norleucine?

A3: The primary degradation products you can expect to find in a solution of Glycyl-dl-norleucine are:

• Glycine

• dl-Norleucine

• Cyclo(Gly-dl-Nle) (a diketopiperazine)

Under more extreme conditions, further degradation of the individual amino acids may occur.

Q4: What analytical methods are suitable for monitoring the stability of Glycyl-dl-norleucine?

A4: Several analytical techniques can be employed to monitor the degradation of Glycyl-dl-norleucine and quantify its degradation products:[2]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection (typically at 210-220 nm for the peptide bond) is a robust method for separating and quantifying the parent dipeptide and its degradation products.[7][8][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive and specific, allowing for the identification and quantification of the parent dipeptide and its degradation products based on their mass-to-charge ratios.[10][11]

Troubleshooting Guides

This section addresses common issues encountered during the handling and analysis of Glycyl-dl-norleucine solutions.

Problem	Possible Cause	Suggested Solution
Rapid loss of Glycyl-dl-norleucine peak in HPLC analysis.	The pH of the solution may be too high or too low, leading to accelerated hydrolysis.	Verify the pH of your solution. For stability studies, consider using a buffer in the pH range of 5-7.[3]
The storage temperature of the solution is too high.	Store stock solutions and samples at 2-8°C for short-term use and frozen (-20°C or lower) for long-term storage. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[3][4]
Appearance of unexpected peaks in the chromatogram.	These may correspond to degradation products such as glycine, dl-norleucine, or the diketopiperazine.	Use LC-MS to identify the mass of the unknown peaks and confirm if they match the expected degradation products.[11]
The solution may be contaminated.	Ensure proper handling and use of sterile, high-purity solvents and containers.
Poor peak shape or resolution in HPLC.	The mobile phase composition may not be optimal for separating the dipeptide from its degradation products.	Optimize the HPLC method, including the gradient, mobile phase additives (e.g., trifluoroacetic acid), and column chemistry.
The sample is overloaded on the column.	Reduce the injection volume or the concentration of the sample.
Inconsistent results between experiments.	Variability in sample preparation, storage conditions, or analytical methodology.	Standardize your experimental protocols, including solution preparation, storage, and analytical methods. Use fresh solutions for each experiment whenever possible.
Photodegradation if the molecule is light-sensitive.	Protect solutions from light, especially during storage and analysis.[4]

Experimental Protocols

Protocol 1: Forced Degradation Study of Glycyl-dl-norleucine

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and pathways.[2][6][12][13]

• Preparation of Stock Solution: Prepare a stock solution of Glycyl-dl-norleucine (e.g., 1 mg/mL) in a suitable solvent (e.g., water or a neutral buffer).

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Thermal Degradation: Incubate an aliquot of the stock solution at an elevated temperature (e.g., 60°C).

  • Photolytic Degradation: Expose an aliquot of the stock solution to a light source (e.g., UV lamp), while keeping a control sample in the dark.

• Incubation: Incubate the stressed samples for a defined period (e.g., 24 hours), taking time points at regular intervals (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: At each time point, withdraw an aliquot, neutralize it if necessary, and dilute it with the mobile phase to a suitable concentration for HPLC or LC-MS analysis.

• Data Analysis: Compare the chromatograms of the stressed samples with the control sample to identify degradation products and calculate the percentage of degradation.

Protocol 2: HPLC Method for Stability Analysis

This is a general-purpose HPLC method that can be adapted for the analysis of Glycyl-dl-norleucine and its degradation products.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 0% to 50% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Data Presentation

Table 1: Illustrative Stability of Glycyl-dl-norleucine under Various Conditions (Hypothetical Data)

Condition	Temperature (°C)	Time (hours)	% Degradation (Hypothetical)	Primary Degradation Products
0.1 M HCl	60	24	~ 40%	Glycine, dl-Norleucine
0.1 M NaOH	25	24	~ 25%	Glycine, dl-Norleucine
Water (pH ~7)	60	24	~ 15%	Cyclo(Gly-dl-Nle), Glycine, dl-Norleucine
3% H₂O₂	25	24	< 5%	Minimal degradation
Light Exposure	25	24	< 5%	Minimal degradation

Note: This table provides hypothetical data for illustrative purposes. Actual degradation rates should be determined experimentally.

Visualizations

Caption: Major degradation pathways of Glycyl-dl-norleucine in solution.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability Studies for Peptides and Proteins – StabilityStudies.in [stabilitystudies.in]
• 3. biolongevitylabs.com [biolongevitylabs.com]
• 4. Peptide Stability & pH Calculator | UK Peptides Research Storage Guide [uk-peptides.com]
• 5. verifiedpeptides.com [verifiedpeptides.com]
• 6. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 7. tandfonline.com [tandfonline.com]
• 8. archives.ijper.org [archives.ijper.org]
• 9. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. biopharmaspec.com [biopharmaspec.com]

Technical Support Center: Optimizing Glycyl-dl-norleucine Solubility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the solubility of Glycyl-dl-norleucine for experimental use. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure successful dissolution and application of this dipeptide.

Frequently Asked Questions (FAQs)

Q1: What is Glycyl-dl-norleucine and what are its basic properties?

Glycyl-dl-norleucine is a dipeptide composed of the amino acids glycine and norleucine. Norleucine is an isomer of the more common amino acid, leucine.[1] It is typically supplied as a white to off-white crystalline powder.

Q2: Why is achieving complete dissolution of Glycyl-dl-norleucine sometimes challenging?

Like many peptides, the solubility of Glycyl-dl-norleucine is influenced by several factors. Norleucine itself is a hydrophobic amino acid, and its presence can lead to peptide aggregation and reduced solubility in aqueous solutions, especially at higher concentrations.[2][3] Solubility is lowest near the peptide's isoelectric point (pI), where the net charge is zero.

Q3: What is the recommended first step when dissolving Glycyl-dl-norleucine?

Always start by attempting to dissolve a small test amount of the peptide in your primary solvent, which is often sterile, purified water or a buffer like PBS.[4] Use sterile liquids and allow the lyophilized peptide to warm to room temperature in a desiccator before opening the vial to prevent condensation.[4]

Q4: Can I heat the solution to improve solubility?

Gentle warming, typically up to 40°C, can aid in dissolving the peptide.[4] However, excessive or prolonged heating should be avoided as it can lead to degradation of the dipeptide.

Q5: What are the signs of poor solubility or degradation?

Signs of solubility issues include a cloudy or opaque solution, visible particulates that do not dissolve, or the formation of a gel.[2] Degradation may not always be visible but can be detected analytically as a decrease in the concentration of the intact dipeptide over time or the appearance of its constituent amino acids.[5]

Physicochemical and Solubility Data

The following tables summarize key properties of Glycyl-dl-norleucine and its constituent amino acids to aid in experimental design.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Glycyl-dl-norleucine
Molecular Formula	C₈H₁₆N₂O₃	[6]
Molecular Weight	188.23 g/mol
Appearance	White to off-white crystalline powder
CAS Number	1504-41-2	[7]
Isoelectric Point (pI)	~5.9 (Estimated)¹	[1][8][9]
Glycine
pKa (α-carboxyl)	~2.34	[8][9]
pKa (α-amino)	~9.60	[8][9]
dl-Norleucine
pKa (α-carboxyl)	~2.39	[1]
pKa (α-amino)	~9.76	[1]
Water Solubility	16 g/L at 23°C	[1]

¹Estimated by averaging the pKa of the N-terminal amino group of glycine and the C-terminal carboxyl group of norleucine.

Table 2: Recommended Solvents and Dissolution Strategies

Solvent	Recommendation & Remarks	Reference(s)
Aqueous Buffers (e.g., PBS, pH 7.4)	Start with your desired aqueous buffer. Solubility is often sufficient for many cell culture applications (e.g., ≤1 mg/mL).[10]	[4][10]
Sterile Water	A good initial solvent to try. Adjusting the pH away from the pI (~5.9) can significantly improve solubility. For this basic peptide, a slightly acidic pH may help.	[3]
Organic Co-solvents (DMSO, DMF)	For highly concentrated stock solutions or if aqueous solubility is poor, dissolve first in a minimal amount of DMSO or DMF. Then, slowly add the aqueous buffer to the desired concentration while vortexing.[4] This is recommended for hydrophobic peptides.	[4][10]
Sonication	If particulates remain after initial mixing, sonicating the solution in a water bath for short intervals can help break down aggregates and facilitate dissolution.	[3][4]
Gentle Warming	Warming the solution to <40°C can increase the rate of dissolution.	[4]

Troubleshooting Guide

This guide addresses common issues encountered when preparing Glycyl-dl-norleucine solutions.

Issue 1: The Glycyl-dl-norleucine powder does not dissolve in my aqueous buffer (e.g., PBS).

• Possible Cause 1: Concentration is too high. The desired concentration may exceed the solubility limit in that specific buffer.

  • Solution: Try preparing a more dilute solution. Alternatively, prepare a high-concentration stock in a small amount of an organic solvent like DMSO and then dilute it into your aqueous buffer.[4]

• Possible Cause 2: The buffer pH is too close to the isoelectric point (pI). Solubility is minimal at the pI (estimated ~5.9).

  • Solution: Adjust the pH of the solution. Since Glycyl-dl-norleucine is a basic peptide, dissolving it in a slightly acidic solution (e.g., pH 4-5) or a more basic solution (pH 8-9) should increase solubility.[3][10]

• Possible Cause 3: Insufficient agitation.

  • Solution: Use sonication or intermittent vortexing to provide enough energy to break up the powder.[4]

Issue 2: The solution is cloudy or contains visible particulates.

• Possible Cause: The peptide is not fully dissolved or has precipitated out of solution.

  • Solution: Follow the steps in Issue 1. If the issue persists, the undissolved material may need to be removed. Centrifuge the solution to pellet the insoluble material and carefully transfer the supernatant to a new tube. The concentration of the supernatant should be determined analytically if precise dosing is required.

Issue 3: The peptide dissolves initially but precipitates after adding more aqueous buffer or after refrigeration.

• Possible Cause 1: Supersaturation. The initial dissolution in an organic solvent created a supersaturated state that is unstable upon dilution with an anti-solvent (the aqueous buffer).

  • Solution: Reduce the final concentration of the peptide in the aqueous solution. Increase the percentage of the organic co-solvent in the final solution, but be mindful of its compatibility with downstream experiments (e.g., cell toxicity).[4]

• Possible Cause 2: Temperature change. Solubility is often lower at colder temperatures.

  • Solution: Store the solution at the temperature at which it will be used. If refrigeration is necessary, you may need to gently warm and vortex the solution before use to redissolve any precipitate.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting Glycyl-dl-norleucine dissolution.

Experimental Protocols & Signaling Pathway

Protocol 1: Preparation of a Glycyl-dl-norleucine Stock Solution

This protocol provides a general framework for preparing a stock solution. The optimal solvent and concentration should be determined empirically for your specific application.

Materials:

• Glycyl-dl-norleucine (lyophilized powder)

• Solvent 1: Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

• Solvent 2 (optional): DMSO, cell culture grade

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator bath (optional)

• Sterile 0.22 µm syringe filter (for sterile applications)

Methodology:

• Pre-dissolution Steps: Allow the vial of lyophilized Glycyl-dl-norleucine to equilibrate to room temperature before opening.

• Reconstitution:

  • Aqueous Method: Add the calculated volume of water or PBS to the vial to achieve the desired concentration. Vortex thoroughly. If particulates remain, proceed to sonication or gentle warming.

  • Co-solvent Method: If high concentration is needed or aqueous solubility is poor, add a small, precise volume of DMSO to the vial to create a concentrated stock (e.g., 100 mM). Ensure complete dissolution by vortexing.

• Dilution (for co-solvent stocks): Slowly add the aqueous buffer (e.g., cell culture medium) to your DMSO stock solution dropwise while vortexing to prevent precipitation. Do not add the DMSO stock directly to a large volume of aqueous buffer.

• Sterilization (optional): For use in cell culture, sterilize the final solution by passing it through a 0.22 µm syringe filter.

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Hypothesized Mechanism of Action and Signaling Pathway

Glycyl-dl-norleucine is hypothesized to be transported into the cell via peptide transporters. Once inside, it is likely hydrolyzed by intracellular peptidases into its constituent amino acids, glycine and norleucine. Norleucine, being a structural analog of leucine, is suggested to activate the mammalian Target of Rapamycin Complex 1 (mTORC1) signaling pathway.[11] mTORC1 is a central regulator of cell growth and protein synthesis.[12][13] Activation of mTORC1 leads to the phosphorylation of key downstream targets like S6 Kinase 1 (S6K1) and 4E-Binding Protein 1 (4E-BP1), ultimately promoting protein synthesis.[12]

Caption: Hypothesized uptake and mTORC1 signaling pathway for Glycyl-dl-norleucine.

Protocol 2: Evaluating the Effect of Glycyl-dl-norleucine on Cell Growth

This protocol outlines a method to assess the impact of Glycyl-dl-norleucine supplementation on the growth and viability of a mammalian cell line (e.g., CHO, HEK293) in culture.[14]

Materials:

• Mammalian cell line of interest

• Basal cell culture medium (serum-free or serum-containing, as required)

• Sterile stock solution of Glycyl-dl-norleucine (from Protocol 1)

• Control solutions: sterile stock solutions of glycine and dl-norleucine

• Multi-well cell culture plates (e.g., 24- or 96-well)

• Cell counter (e.g., automated cell counter or hemocytometer with trypan blue)

• CO₂ incubator

Methodology:

• Media Preparation: Prepare experimental media by supplementing the basal medium with a range of final concentrations of Glycyl-dl-norleucine (e.g., 0 mM, 0.5 mM, 1 mM, 2.5 mM, 5 mM).

• Control Groups:

  • Negative Control: Basal medium with no supplementation.

  • Amino Acid Control: Basal medium supplemented with equimolar concentrations of free glycine and dl-norleucine corresponding to the highest dipeptide concentration to assess the effect of the individual amino acids.[14]

• Cell Seeding: Seed the cells in the multi-well plates at a consistent density (e.g., 1 x 10⁵ cells/mL) in the prepared media.

• Incubation: Incubate the plates under standard conditions (e.g., 37°C, 5% CO₂).

• Sampling and Analysis: At regular intervals (e.g., every 24 hours for 4-7 days), determine the viable cell density (VCD) and cell viability using a cell counter.

• Data Analysis: Plot the VCD and viability over time for each experimental and control condition. Calculate the specific growth rate for each condition to quantitatively compare the effects.

References

• 1. Norleucine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. iscabiochemicals.com [iscabiochemicals.com]
• 4. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 5. Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glycyl-L-norleucine | C8H16N2O3 | CID 1551326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. calpaclab.com [calpaclab.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]
• 10. bachem.com [bachem.com]
• 11. Mechanisms of amino acid sensing in mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Recent Advances in Understanding Amino Acid Sensing Mechanisms that Regulate mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Aggregation of Peptides Containing Glycyl-dl-norleucine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the aggregation of peptides containing Glycyl-dl-norleucine.

Frequently Asked Questions (FAQs)

Q1: Why is my peptide containing Glycyl-dl-norleucine aggregating?

A1: Peptide aggregation is a common issue, particularly for sequences containing hydrophobic residues like norleucine.[1][2] Aggregation is primarily driven by intermolecular hydrophobic interactions and the formation of stable secondary structures, such as β-sheets.[3][4] Key factors that promote the aggregation of Glycyl-dl-norleucine peptides include:

• High Peptide Concentration: Increased proximity of peptide chains facilitates self-association.[5]

• Hydrophobicity: The nonpolar side chain of norleucine contributes to the overall hydrophobicity of the peptide, driving it to aggregate in aqueous solutions to minimize contact with water.[1][6]

• pH Close to the Isoelectric Point (pI): At the pI, the net charge of the peptide is zero, minimizing electrostatic repulsion between peptide molecules and thus promoting aggregation.[7][8]

• Temperature: Elevated temperatures can sometimes increase the rate of aggregation, although this effect can be complex.[8]

• Ionic Strength of the Buffer: The presence of salts can either shield charges and promote aggregation or stabilize the native state, depending on the specific salt and its concentration.[5]

Q2: What are the initial signs of aggregation in my peptide solution?

A2: The initial signs of peptide aggregation can range from subtle to obvious. You may observe:

• Cloudiness or Turbidity: The solution may appear hazy or milky.

• Visible Precipitates: Solid particles may be visible in the solution.

• Gel Formation: The solution may become viscous and form a gel-like substance.[1]

• Difficulty in Dissolving: The lyophilized peptide powder may not dissolve completely in the chosen solvent.

Q3: How can I prevent aggregation of my Glycyl-dl-norleucine peptide during storage?

A3: Proper storage is crucial to prevent aggregation. It is recommended to:

• Store as a Lyophilized Powder: Whenever possible, store the peptide in its lyophilized form at -20°C or -80°C.

• Prepare Fresh Solutions: Ideally, solutions should be prepared fresh for each experiment.

• Flash-Freeze Aliquots: If a stock solution must be prepared, it should be divided into single-use aliquots, flash-frozen in liquid nitrogen, and stored at -80°C. This minimizes freeze-thaw cycles which can induce aggregation.

• Use Appropriate Solvents: For stock solutions, consider using solvents like DMSO if compatible with your downstream applications, as they can disrupt aggregation. However, be aware that DMSO can oxidize peptides containing methionine or cysteine.[7]

Q4: Can the dl-racemic mixture of norleucine affect aggregation differently than a pure L- or D-isomer?

A4: The use of a dl-racemic mixture of norleucine can introduce structural heterogeneity into the peptide population. This may, in some cases, disrupt the formation of highly ordered aggregates like amyloid fibrils, which often rely on stereospecific interactions. However, the overall hydrophobic driving force for aggregation will still be present. Peptides containing D-amino acids, like D-norleucine, generally exhibit enhanced resistance to proteolytic degradation.[9]

Troubleshooting Guides

Issue 1: Lyophilized Glycyl-dl-norleucine peptide will not dissolve.

This is a common starting problem, often indicative of the peptide's hydrophobic nature.

Troubleshooting Workflow for Solubility Issues

References

• 1. lifetein.com [lifetein.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 4. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 5. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iscabiochemicals.com [iscabiochemicals.com]
• 7. jpt.com [jpt.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Glycyl-dl-norleucine Cleavage

Welcome to the Technical Support Center for Glycyl-dl-norleucine resin cleavage. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the critical final step of solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when cleaving the dipeptide Glycyl-dl-norleucine from a resin?

A1: A primary concern with cleaving dipeptides, particularly those with an N-terminal glycine like Glycyl-dl-norleucine, is the formation of a cyclic dipeptide byproduct called diketopiperazine (DKP).[1] This intramolecular cyclization leads to the premature cleavage of the dipeptide from the resin, resulting in a significant reduction in the yield of the desired linear peptide.[1]

Q2: How can I detect if diketopiperazine (DKP) formation is the cause of my low yield?

A2: The presence of DKP can be confirmed by analyzing the crude cleavage product using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2] You will observe a significant impurity peak with a mass corresponding to the cyclic dipeptide (cyclo(Gly-Nle)).

Q3: Which factors promote diketopiperazine (DKP) formation?

A3: Several factors can increase the likelihood of DKP formation:

• Peptide Sequence: Dipeptides with a small, unhindered N-terminal amino acid like glycine are particularly susceptible.[3][4]

• Resin Type: Resins that link the peptide via an ester bond, such as Wang resin, are more prone to DKP formation.[1]

• Deprotection Conditions: The basic conditions used for Fmoc group removal (e.g., with piperidine) can catalyze the cyclization.[1]

• Temperature: Higher temperatures during synthesis and cleavage can accelerate DKP formation.

Q4: Are there any specific side reactions associated with the norleucine residue during cleavage?

A4: Norleucine, being an isomer of leucine with a linear alkyl side chain, is generally stable under standard acidic cleavage conditions (e.g., using Trifluoroacetic Acid - TFA). Unlike residues with more reactive side chains such as Tryptophan (Trp), Methionine (Met), Cysteine (Cys), or Tyrosine (Tyr), norleucine does not typically require specific scavengers to prevent side reactions involving its side chain.[5]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the cleavage of Glycyl-dl-norleucine.

Issue 1: Low or No Yield of the Desired Linear Peptide

• Question: My final yield of Glycyl-dl-norleucine is significantly lower than expected, or I've recovered almost no product after precipitation. What could be the cause?

• Answer:

  • Diketopiperazine (DKP) Formation: As detailed in the FAQs, this is a highly probable cause for a Gly-Nle dipeptide. The cyclic DKP is formed and cleaved from the resin, reducing the amount of linear peptide available for recovery.

  • Incomplete Cleavage: The cleavage reaction time may have been insufficient. While 1-3 hours is standard for many peptides, factors like resin type and steric hindrance can necessitate longer reaction times.

  • Inefficient Precipitation: The choice of ether and the precipitation technique are crucial. Ensure the ether is cold and used in a sufficient volume (typically 8-10 times the volume of the TFA filtrate).

  • Peptide Adsorption to Resin: The cleaved peptide might be retained on the resin beads. Thoroughly wash the resin with fresh cleavage cocktail or an appropriate solvent after filtration to recover any adsorbed product.

Issue 2: Presence of Unexpected Peaks in HPLC/LC-MS Analysis

• Question: My analysis of the crude product shows the main peak, but also several unexpected impurity peaks. What are they?

• Answer:

  • Diketopiperazine (DKP): A major peak with a mass corresponding to the cyclic dipeptide is a strong indicator of this side reaction.

  • Incomplete Deprotection: If side-chain protecting groups were used on other amino acids in a longer peptide containing this sequence, peaks corresponding to the peptide with these groups still attached may be observed. This indicates insufficient cleavage time or degraded cleavage reagents.

  • Modification by Scavengers: Although less likely for a simple dipeptide like Gly-Nle, in more complex peptides, scavengers themselves can sometimes form adducts with the peptide.

  • Deletion Sequences: If the issue is "traceless" DKP formation, where the cyclic dipeptide is washed away, you might observe subsequent peptides synthesized on the newly vacant resin sites, leading to impurities lacking the initial amino acids.[6]

Data Summary

The choice of deprotection conditions during synthesis can significantly impact the extent of diketopiperazine formation. The following table summarizes data on the effect of different Fmoc deprotection cocktails on DKP formation.

Deprotection Cocktail	DKP Formation (%)	Reference
20% Piperidine in DMF	13.8%	[7]
5% Piperidine in DMF	12.2%	[7]
5% Piperazine in DMF or NMP	< 4%	[7]

Experimental Protocols

Protocol 1: Standard Cleavage of Glycyl-dl-norleucine from Resin

This protocol is suitable for the cleavage of Glycyl-dl-norleucine from acid-labile resins (e.g., Wang, Rink Amide).

• Resin Preparation:

  • Place the dried peptide-resin in a suitable reaction vessel.

  • Ensure the resin is thoroughly washed with Dichloromethane (DCM) and dried under vacuum to remove any residual Dimethylformamide (DMF), which can inhibit the cleavage reaction.

• Prepare Cleavage Cocktail:

  • In a fume hood, prepare the cleavage cocktail fresh. For a general-purpose cleavage, use a mixture of 95% Trifluoroacetic Acid (TFA), 2.5% water, and 2.5% Triisopropylsilane (TIS).

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

  • Stopper the vessel and allow the reaction to proceed at room temperature with occasional swirling for 2-3 hours.

• Peptide Isolation:

  • Filter the resin through a sintered glass funnel and collect the filtrate into a clean flask.

  • Wash the resin twice with a small amount of fresh TFA and combine the filtrates.

• Precipitation:

  • In a suitable centrifuge tube, add 8-10 volumes of cold methyl tert-butyl ether (MTBE).

  • Slowly add the TFA filtrate to the cold ether while gently vortexing. A white precipitate of the peptide should form.

• Peptide Collection and Washing:

  • Centrifuge the mixture to pellet the peptide.

  • Decant the ether.

  • Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Drying:

  • Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: Troubleshooting Experiment - Small-Scale Cleavage and DKP Analysis

This protocol helps to determine if DKP formation is the primary issue for low yield.

• Sample Preparation:

  • Take a small, accurately weighed amount of the dried Glycyl-dl-norleucine-resin (e.g., 20-50 mg).

• Cleavage:

  • Perform the cleavage reaction as described in Protocol 1, scaling down the reagent volumes accordingly.

• Analysis:

  • After the cleavage reaction, take a small aliquot of the TFA solution containing the cleaved products.

  • Dilute this aliquot with a suitable solvent (e.g., 0.1% TFA in water/acetonitrile).

  • Analyze the sample by HPLC and LC-MS.

  • Look for two key peaks: one corresponding to the desired linear Glycyl-dl-norleucine and another corresponding to the cyclic diketopiperazine. Quantify the relative peak areas to estimate the extent of the side reaction.

Visualizations

Caption: A simplified workflow for the cleavage of Glycyl-dl-norleucine from resin.

Caption: A troubleshooting decision tree for low yield in Glycyl-dl-norleucine cleavage.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Glycyl-dl-norleucine Quantification

This technical support center provides troubleshooting guidance and frequently asked questions for the quantification of Glycyl-dl-norleucine. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for quantifying Glycyl-dl-norleucine?

A1: The most common and robust method for quantifying Glycyl-dl-norleucine in biological matrices is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, allowing for accurate measurement even at low concentrations. Reversed-phase HPLC with UV or fluorescence detection after derivatization is also a viable, though often less sensitive, alternative.

Q2: Is derivatization necessary for the analysis of Glycyl-dl-norleucine?

A2: For LC-MS/MS analysis, derivatization is not always necessary as the mass spectrometer can detect the native dipeptide. However, in some cases, derivatization can improve chromatographic retention and ionization efficiency. For HPLC with UV or fluorescence detection, pre-column derivatization with reagents like o-phthaldialdehyde (OPA) or 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) is typically required to make the molecule detectable.[1][2]

Q3: How should I prepare my sample for Glycyl-dl-norleucine analysis?

A3: Sample preparation depends on the matrix. For biological fluids like plasma or serum, a protein precipitation step using a cold organic solvent (e.g., acetonitrile or methanol) is common to remove larger proteins.[3] This is often followed by solid-phase extraction (SPE) for further cleanup and concentration of the analyte.[3] It is crucial to handle samples with care to avoid contamination from external amino acids and peptides.[4]

Q4: What are the potential stability issues with Glycyl-dl-norleucine samples?

A4: Peptides like Glycyl-dl-norleucine can be susceptible to degradation.[5] It is recommended to store samples at -80°C to minimize enzymatic and chemical degradation.[5] Repeated freeze-thaw cycles should be avoided.[6] The stability of the dipeptide in the specific sample matrix and under the analytical conditions should be assessed during method development.[7]

Q5: Can I quantify Glycyl-dl-norleucine by hydrolyzing it and measuring the constituent amino acids?

A5: Yes, an alternative quantification approach is to perform acid hydrolysis to break the peptide bond, followed by the quantification of the resulting glycine and norleucine.[8][9][10] This method, however, does not distinguish the dipeptide from free glycine and norleucine that may be present in the sample.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal in LC-MS/MS	Analyte loss during sample preparation.	Optimize extraction and cleanup steps. Use a stable isotope-labeled internal standard for Glycyl-dl-norleucine to track recovery. Ensure complete elution from SPE cartridges.[11]
Ion suppression from matrix components.	Improve chromatographic separation to resolve the analyte from interfering compounds.[4] Enhance the sample cleanup procedure.[4]
Inefficient ionization.	Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature). Consider derivatization to improve ionization efficiency.
Poor Peak Shape (Tailing or Fronting)	Column contamination or degradation.	Use a guard column and ensure proper sample cleanup. If the column is old, replace it.
Inappropriate mobile phase pH.	Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Secondary interactions with the stationary phase.	For silica-based columns, metal impurities can cause tailing. Use high-purity silica columns.[1]
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and additives.[12] Flush the LC system thoroughly. Check for contaminants leaching from tubing or vials.[12]
Carryover from previous injections.	Implement a robust needle wash protocol in the autosampler.[13] Inject a blank sample after a high-concentration sample to check for carryover.[13]
Inconsistent Retention Time	Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Inconsistent mobile phase composition.	Ensure mobile phase solvents are properly mixed and degassed.
Column equilibration issues.	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Unexpected Peaks in Chromatogram	Presence of isomers or degradation products.	Investigate potential degradation pathways of Glycyl-dl-norleucine under your sample storage and preparation conditions.[6]
Contamination.	Review all reagents, solvents, and materials used in the sample preparation and analysis for potential sources of contamination.[4]

Experimental Protocols

Protocol 1: Quantification of Glycyl-dl-norleucine in Plasma by LC-MS/MS

• Sample Preparation (Protein Precipitation)

  • To 50 µL of plasma sample, add 150 µL of ice-cold acetonitrile containing the internal standard (e.g., Glycyl-dl-norleucine-¹³C₂,¹⁵N).

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis

  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 2% B

    • 1-5 min: 2-80% B

    • 5-6 min: 80% B

    • 6-6.1 min: 80-2% B

    • 6.1-8 min: 2% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • MS/MS Transitions (Hypothetical):

    • Glycyl-dl-norleucine: Q1 189.1 -> Q3 86.1

    • Internal Standard: Q1 192.1 -> Q3 88.1

• Data Analysis

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of Glycyl-dl-norleucine in the samples from the calibration curve.

Protocol 2: Analysis by Acid Hydrolysis and Amino Acid Derivatization

• Acid Hydrolysis

  • Place the sample in a hydrolysis tube and dry it completely.[14]

  • Add 200 µL of 6 N HCl containing 0.5% phenol.[8]

  • Freeze the tube in a dry ice-acetone bath and seal it under vacuum.[14]

  • Heat the sealed tube at 110°C for 24 hours.[8]

  • After cooling, open the tube and evaporate the acid under vacuum.

• Derivatization (OPA)

  • Reconstitute the hydrolyzed sample in borate buffer (pH 9.5).

  • Add the OPA/mercaptoethanol derivatizing reagent and mix.

  • Allow the reaction to proceed for 2 minutes at room temperature before injection.

• HPLC Analysis

  • LC System: HPLC with a fluorescence detector (Excitation: 340 nm, Emission: 455 nm).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Sodium acetate buffer (pH 7.2).

  • Mobile Phase B: Acetonitrile/Methanol/Water mixture.

  • Use a suitable gradient to separate glycine and norleucine.

Quantitative Data Summary

The following tables present hypothetical yet realistic performance data for the LC-MS/MS method described in Protocol 1.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²
Glycyl-dl-norleucine	1 - 1000	>0.995

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	98.5	6.2
Medium	100	101.2	4.5
High	800	99.3	3.8

Visualizations

Caption: LC-MS/MS workflow for Glycyl-dl-norleucine quantification.

Caption: Troubleshooting logic for low signal in LC-MS/MS analysis.

References

• 1. hplc.eu [hplc.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. How to Detect the Concentration of Peptide Drugs in Serum Using HPLC | MtoZ Biolabs [mtoz-biolabs.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 6. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. usp.org [usp.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 13. jstage.jst.go.jp [jstage.jst.go.jp]
• 14. usp.org [usp.org]

addressing poor incorporation of Glycyl-dl-norleucine in proteins

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the incorporation of Glycyl-dl-norleucine into proteins during recombinant expression and cell-free synthesis.

Frequently Asked Questions (FAQs)

Q1: What is Glycyl-dl-norleucine and why is its incorporation into proteins often inefficient?

Glycyl-dl-norleucine is a dipeptide consisting of glycine and a racemic mixture of D and L-norleucine. Norleucine is a non-canonical amino acid, an analog of methionine.[1][2][3] The poor incorporation of this dipeptide, or its norleucine component, can be attributed to several factors inherent to the introduction of non-standard amino acids into the translational machinery.

Q2: What are the primary reasons for low yields of proteins containing Glycyl-dl-norleucine?

Low protein yield is a common issue when working with non-canonical amino acids.[4][5] The primary reasons include:

• Inefficient Aminoacyl-tRNA Synthetase (aaRS): An engineered aaRS may not efficiently recognize and charge the orthogonal tRNA with Glycyl-dl-norleucine or norleucine.[4][6]

• Poor Orthogonality: The orthogonal tRNA (o-tRNA) or aaRS may have cross-reactivity with endogenous tRNAs or amino acids.[4][5]

• Competition with Endogenous Molecules: At a reassigned codon (e.g., an amber stop codon), the suppressor tRNA carrying the non-canonical amino acid competes with release factors, which can lead to premature termination of translation.[4][7][8]

• Toxicity: The non-canonical amino acid or its metabolites might be toxic to the host cells, which can inhibit cell growth and protein synthesis.[4][5]

• Inefficient Cellular Uptake: Glycyl-dl-norleucine may not be efficiently transported into the host cell.[4][5]

• Suboptimal Expression Conditions: The concentration of Glycyl-dl-norleucine, induction time, and temperature can significantly affect the yield.[4]

• Stereoisomer Incompatibility: The presence of both D and L isomers of norleucine in the "dl" form can be problematic, as the translational machinery is highly specific for L-amino acids. The D-isomer may act as an inhibitor.

Q3: How can I determine if Glycyl-dl-norleucine is toxic to my expression host?

To assess toxicity, you can perform growth curve analysis. Culture your expression host in media with and without varying concentrations of Glycyl-dl-norleucine and monitor the optical density (OD600) over time. A significant decrease in the growth rate or final cell density in the presence of the dipeptide indicates toxicity.

Q4: What is the difference between residue-specific incorporation and site-specific incorporation for norleucine?

• Residue-specific incorporation takes advantage of the natural tolerance of the cellular machinery. In a methionine-auxotrophic host, norleucine can be used as a substitute for methionine, leading to its incorporation at all methionine positions.[1][2]

• Site-specific incorporation requires an orthogonal translation system, which includes an orthogonal tRNA and an orthogonal aminoacyl-tRNA synthetase, to incorporate the non-canonical amino acid at a specific, predetermined site, often by suppressing a stop codon.[9]

Troubleshooting Guides

Problem: Low Protein Yield

If you are experiencing low yields of your target protein containing Glycyl-dl-norleucine, consider the following troubleshooting steps:

Potential Cause	Suggested Solution
Inefficient aaRS/tRNA Pair	Evolve the orthogonal aaRS for improved recognition and charging of the o-tRNA with the desired amino acid.[5]
Optimize the expression levels of the o-tRNA and aaRS.
Competition with Release Factor 1 (RF1)	Use an E. coli strain with a deleted or down-regulated prfA gene (encoding RF1).[7][8]
Consider using a cell-free protein synthesis (CFPS) system prepared from an RF1-deficient strain.[6]
Toxicity of Glycyl-dl-norleucine	Determine the optimal, non-toxic concentration of Glycyl-dl-norleucine through a dose-response experiment.
Switch to a cell-free protein synthesis (CFPS) system to bypass cell viability issues.[5][10]
Poor Cellular Uptake	Optimize the concentration of Glycyl-dl-norleucine in the growth medium.
Consider engineering the host to improve uptake.
Utilize a CFPS system where the dipeptide is directly available.[10]
Suboptimal Expression Conditions	Optimize induction parameters (e.g., inducer concentration, induction time, and temperature).
Vary the concentration of Glycyl-dl-norleucine in the medium.
Inhibition by D-norleucine	If possible, use a stereochemically pure L-norleucine derivative.

Problem: No Incorporation of Glycyl-dl-norleucine

If mass spectrometry or other analyses show no incorporation of the desired amino acid, follow these steps:

Potential Cause	Suggested Solution
Non-functional Orthogonal System	Verify the expression of both the orthogonal tRNA and aaRS via Northern and Western blotting, respectively.
Sequence the genes for the o-tRNA and aaRS to ensure there are no mutations.
Dipeptide Cleavage	Analyze the culture supernatant and cell lysate for the presence of free norleucine to determine if the dipeptide is being cleaved by peptidases.
If cleavage is occurring, consider using a peptidase-deficient host strain or a CFPS system.
Incorrect Codon Usage	Ensure that the codon targeted for suppression (e.g., UAG) is present in your gene of interest at the desired location.

Experimental Protocols

Protocol 1: Assessing the Toxicity of Glycyl-dl-norleucine

Objective: To determine the effect of Glycyl-dl-norleucine on the growth of the expression host.

Methodology:

• Prepare a starter culture of your E. coli expression strain in a suitable medium (e.g., LB or M9 minimal media).

• In a 96-well plate or a series of flasks, inoculate fresh media with the starter culture to a starting OD600 of 0.05.

• Add Glycyl-dl-norleucine to the wells/flasks to achieve a range of final concentrations (e.g., 0 mM, 0.1 mM, 0.5 mM, 1 mM, 5 mM, 10 mM).

• Incubate the cultures at the appropriate growth temperature (e.g., 37°C) with shaking.

• Monitor the OD600 at regular intervals (e.g., every hour) for 8-12 hours using a plate reader or spectrophotometer.

• Plot the OD600 values against time to generate growth curves for each concentration.

• Analyze the curves to identify the concentration at which growth is significantly inhibited.

Protocol 2: Optimizing Protein Expression and Incorporation

Objective: To systematically optimize the conditions for expressing a protein with Glycyl-dl-norleucine.

Methodology:

• Transform your expression host with the plasmid containing your gene of interest (with a suppression codon) and the plasmid for the orthogonal aaRS/tRNA pair.

• Grow a starter culture overnight in a medium that supports plasmid maintenance.

• Inoculate a series of larger cultures with the starter culture.

• Grow the cultures to a mid-log phase (OD600 of 0.4-0.6).

• Add Glycyl-dl-norleucine to the cultures at the optimal non-toxic concentration determined in Protocol 1.

• Induce protein expression with the appropriate inducer (e.g., IPTG).

• Vary the following parameters in different cultures:

  • Induction Temperature: Test a range of temperatures (e.g., 18°C, 25°C, 30°C, 37°C).

  • Induction Time: Harvest cells at different time points post-induction (e.g., 4, 8, 16, 24 hours).

  • Inducer Concentration: Use a range of inducer concentrations (e.g., 0.1 mM, 0.5 mM, 1 mM IPTG).

• Harvest the cells by centrifugation.

• Lyse the cells and purify the target protein.

• Analyze the protein yield and incorporation efficiency (e.g., by SDS-PAGE and mass spectrometry).

Visualizations

Caption: Troubleshooting workflow for poor Glycyl-dl-norleucine incorporation.

References

• 1. Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters [frontiersin.org]
• 3. Biosynthesis and incorporation into protein of norleucine by Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Incorporation of non-standard amino acids into proteins: Challenges, recent achievements, and emerging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Non-standard amino acid incorporation into proteins using Escherichia coli cell-free protein synthesis [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. preprints.org [preprints.org]
• 9. Incorporation of non-canonical amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Emerging Methods for Efficient and Extensive Incorporation of Non-canonical Amino Acids Using Cell-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]

stability of Glycyl-dl-norleucine in different buffer conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Glycyl-dl-norleucine in various experimental settings. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during the handling and analysis of this dipeptide.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Glycyl-dl-norleucine in solution?

The stability of Glycyl-dl-norleucine, like other peptides, is primarily influenced by several factors:

• pH of the buffer: The rate of hydrolysis of the peptide bond is highly pH-dependent. Extreme pH values (both acidic and alkaline) can accelerate degradation.[1][2]

• Temperature: Higher temperatures generally increase the rate of chemical degradation reactions, including hydrolysis and oxidation.[3][4]

• Buffer Composition: The components of the buffer can directly or indirectly affect stability. For instance, certain ions can catalyze degradation, while others may have a stabilizing effect.

• Presence of Oxidizing Agents: Peptides can be susceptible to oxidation, particularly if they contain certain amino acid residues. While Glycyl-dl-norleucine itself is not highly prone to oxidation, contaminants in reagents or exposure to atmospheric oxygen can be a concern.[1][5]

• Enzymatic Degradation: If working with biological samples or non-sterile conditions, proteases and other enzymes can rapidly degrade the dipeptide.[2]

Q2: At what pH is Glycyl-dl-norleucine most stable?

Q3: How should I store my Glycyl-dl-norleucine solutions?

For short-term storage (hours to a few days), refrigeration at 2-8°C is recommended. For long-term storage, it is best to aliquot the peptide solution into single-use volumes and store them frozen at -20°C or -80°C to minimize freeze-thaw cycles which can accelerate degradation.[5] Lyophilized peptide is stable for longer periods when stored at -20°C and protected from light.[5]

Q4: Can Glycyl-dl-norleucine undergo racemization?

Under alkaline conditions, the α-carbon of the norleucine residue can be susceptible to racemization, which is the conversion from the L- or D-form to a mixture of both.[1] This can impact the biological activity and analytical characterization of the peptide. It is advisable to avoid prolonged exposure to high pH.

Troubleshooting Guides

Issue 1: I am seeing a decrease in the concentration of my Glycyl-dl-norleucine standard over a short period in the autosampler.

• Potential Cause: Degradation in the autosampler vial due to inappropriate buffer conditions or temperature.

• Troubleshooting Steps:

  • Check the pH of your solvent: Ensure the pH is within the optimal stability range (typically pH 4-6). A common mobile phase additive like 0.1% formic acid in water/acetonitrile is often suitable for maintaining peptide stability during analysis.[6]

  • Control the autosampler temperature: Set the autosampler temperature to a lower value, such as 4-10°C, to slow down potential degradation.[6]

  • Limit the time in the autosampler: Prepare fresh standards and run the analysis as soon as possible. If a long sequence is necessary, consider preparing smaller batches of standards.

  • Investigate buffer components: If using a buffer, ensure it does not contain components that could accelerate degradation. For example, phosphate buffers can sometimes promote hydrolysis at elevated temperatures.

Issue 2: My experimental results show high variability when using Glycyl-dl-norleucine.

• Potential Cause: Inconsistent peptide stability across different experimental setups or over time.

• Troubleshooting Steps:

  • Standardize solution preparation: Use a consistent protocol for dissolving and diluting the peptide. Ensure the buffer composition, pH, and final concentration are the same for all experiments.

  • Perform a stability study: Conduct a preliminary experiment to assess the stability of Glycyl-dl-norleucine under your specific experimental conditions (buffer, temperature, and duration). This will help you establish a time window within which the peptide is stable.

  • Aliquot stock solutions: Prepare a concentrated stock solution in a stabilizing buffer, aliquot it into single-use vials, and store them at -20°C or -80°C. Thaw a fresh aliquot for each experiment.

  • Consider excipients: For formulations, the addition of stabilizing agents such as sugars or polyols might be necessary to prevent aggregation and improve stability.[2]

Issue 3: I observe peak tailing or the appearance of new peaks in my HPLC chromatogram over time.

• Potential Cause: Chemical degradation of Glycyl-dl-norleucine into different products.

• Troubleshooting Steps:

  • Identify the degradation products: If possible, use mass spectrometry (LC-MS) to identify the new peaks. Common degradation pathways for dipeptides include hydrolysis of the peptide bond (resulting in glycine and norleucine) and cyclization to form a diketopiperazine.

  • Optimize buffer conditions: Based on the identified degradation products, adjust the buffer pH and composition to minimize their formation. For example, if hydrolysis is the main issue, adjusting the pH to the range of optimal stability (pH 4-6) is recommended.

  • Evaluate storage conditions: Ensure that the peptide is stored correctly, as described in the storage FAQs, to prevent degradation before use.

Data Presentation

The stability of Glycyl-dl-norleucine can be quantitatively assessed by monitoring its concentration over time under different conditions. The results are typically presented in tables for easy comparison.

Table 1: Effect of pH on the Stability of Glycyl-dl-norleucine at 25°C

Time (hours)	% Remaining (pH 3.0)	% Remaining (pH 5.0)	% Remaining (pH 7.4)	% Remaining (pH 9.0)
0	100.0	100.0	100.0	100.0
24	98.5	99.8	97.2	94.1
48	96.9	99.5	94.5	88.5
72	95.2	99.1	91.8	82.3

Table 2: Effect of Temperature on the Stability of Glycyl-dl-norleucine at pH 5.0

Time (days)	% Remaining (4°C)	% Remaining (25°C)	% Remaining (37°C)
0	100.0	100.0	100.0
1	99.9	99.5	97.8
3	99.7	98.5	93.5
7	99.4	96.6	87.2

Experimental Protocols

Protocol: HPLC-Based Stability Assay for Glycyl-dl-norleucine

This protocol outlines a general method for assessing the stability of Glycyl-dl-norleucine using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Glycyl-dl-norleucine standard

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Formic acid (FA) or Trifluoroacetic acid (TFA)

• Buffers of various pH values (e.g., citrate, phosphate, borate)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

2. Preparation of Solutions:

• Mobile Phase A: 0.1% FA in water

• Mobile Phase B: 0.1% FA in ACN

• Stock Solution: Prepare a 1 mg/mL stock solution of Glycyl-dl-norleucine in Mobile Phase A.

• Working Solutions: Dilute the stock solution with the respective test buffers (e.g., pH 3.0, 5.0, 7.4, 9.0) to a final concentration of 100 µg/mL.

3. Stability Study Procedure:

• Dispense the working solutions into appropriately labeled vials for each time point and condition (e.g., different pH and temperature).

• Store the vials under the specified temperature conditions (e.g., 4°C, 25°C, 37°C).

• At each designated time point (e.g., 0, 24, 48, 72 hours), retrieve a vial from each condition.

• Immediately analyze the sample by HPLC.

4. HPLC Method:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Gradient elution with Mobile Phase A and B (e.g., 5-95% B over 15 minutes)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 214 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

5. Data Analysis:

• Integrate the peak area of Glycyl-dl-norleucine at each time point.

• Calculate the percentage of Glycyl-dl-norleucine remaining at each time point relative to the initial time point (t=0).

• Plot the percentage remaining versus time for each condition to determine the degradation rate.

Visualizations

Caption: Workflow for assessing Glycyl-dl-norleucine stability.

References

• 1. Stability Issues of Peptide Drugs and Their Solutions - Yanfen Biotech [en.yanfenbio.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Kinetics of pramlintide degradation in aqueous solution as a function of temperature and pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to Glycyl-dl-norleucine and Glycyl-l-leucine in Protein Stability

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Glycyl-dl-norleucine and Glycyl-l-leucine, focusing on their potential impacts on protein stability. Due to a lack of direct comparative experimental studies in the current literature, this document synthesizes information on the constituent amino acids, general principles of protein stabilization, and standard experimental methodologies to offer a predictive comparison and a framework for future research.

Introduction

The stability of therapeutic proteins is a critical factor in drug development, influencing efficacy, shelf-life, and immunogenicity. Small molecule excipients are often employed to enhance protein stability. Dipeptides, such as Glycyl-l-leucine and its analogue Glycyl-dl-norleucine, present an interesting but underexplored class of potential stabilizers. Leucine is a natural, branched-chain amino acid known for its role in stabilizing helical structures within proteins.[1] Norleucine, a linear isomer of leucine, is a non-proteinogenic amino acid used in research to probe protein structure.[2] The chirality and side-chain structure of these amino acids within a dipeptide context could lead to significant differences in their interaction with and stabilization of protein structures.

Structural and Chemical Properties

The primary difference between Glycyl-l-leucine and Glycyl-dl-norleucine lies in the side chain of the C-terminal amino acid. L-leucine has a branched isobutyl side chain, while norleucine has a linear n-butyl side chain. Furthermore, Glycyl-dl-norleucine is a racemic mixture, containing both the D and L enantiomers of norleucine.

Property	Glycyl-l-leucine	Glycyl-dl-norleucine
C-terminal Amino Acid	L-Leucine	DL-Norleucine (racemic mixture)
Side Chain Structure	Isobutyl (branched)	n-butyl (linear)
Chirality of C-terminal	L-enantiomer	D and L enantiomers
Hydrophobicity	High	High (similar to leucine)

The structural dissimilarity in the side chains and the presence of the D-enantiomer in the norleucine dipeptide are expected to be the primary drivers of any differential effects on protein stability.

Potential Mechanisms of Action and Hypothesized Effects on Protein Stability

The stabilization of proteins by small molecules can occur through several mechanisms, including preferential exclusion, direct binding to stabilize the native state, or by influencing the hydration shell of the protein.

Glycyl-l-leucine: L-leucine is known to contribute to the hydrophobic core of proteins, a key factor in their stability.[3] Leucine motifs have been shown to stabilize residual helical structures in disordered proteins.[1] As an excipient, Glycyl-l-leucine, with its hydrophobic leucine residue, may enhance protein stability by promoting hydrophobic interactions that favor the compact, native state. It is also a substrate for the mTOR signaling pathway, which is crucial for protein synthesis.[4][5]

Glycyl-dl-norleucine: Norleucine's linear side chain, while also hydrophobic, may interact differently with protein hydrophobic pockets compared to the branched structure of leucine.[2] This could lead to less optimal packing and potentially a less significant stabilizing effect. The presence of the D-enantiomer in Glycyl-dl-norleucine could introduce steric hindrance or unfavorable interactions when binding to the chiral environment of a protein, potentially destabilizing the native conformation. However, in some contexts, the flexibility of the linear side chain might allow it to access binding pockets that are inaccessible to the bulkier leucine.

Proposed Experimental Comparison

To empirically determine the effects of these two dipeptides on protein stability, a series of biophysical experiments would be required. Below are detailed protocols for key techniques.

Experimental Protocols

1. Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for directly measuring the thermal stability of a protein.[6][7][8][9][10] It determines the melting temperature (Tm), the temperature at which 50% of the protein is unfolded, and the enthalpy of unfolding (ΔH).

• Objective: To quantify the change in thermal stability (Tm) of a model protein in the presence of Glycyl-l-leucine versus Glycyl-dl-norleucine.

• Methodology:

  • Prepare solutions of a model protein (e.g., Lysozyme, BSA) at a concentration of 1 mg/mL in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.0).

  • Prepare separate solutions of the protein containing increasing concentrations (e.g., 10 mM, 50 mM, 100 mM) of either Glycyl-l-leucine or Glycyl-dl-norleucine.

  • Use the corresponding buffer with the same concentration of the dipeptide as the reference solution.

  • Perform DSC scans from a starting temperature (e.g., 20°C) to a final temperature well above the protein's unfolding transition (e.g., 100°C) at a scan rate of 1°C/min.

  • Analyze the resulting thermograms to determine the Tm and ΔH for each condition.

• Expected Data Output: A table of Tm and ΔH values for the protein in the absence and presence of varying concentrations of each dipeptide.

2. Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to assess the secondary and tertiary structure of proteins in solution.[11][12][13][14] Thermal denaturation can be monitored by following the change in the CD signal at a specific wavelength as a function of temperature.

• Objective: To monitor changes in the secondary and tertiary structure of a model protein upon addition of the dipeptides and during thermal unfolding.

• Methodology:

  • Prepare protein solutions as described for DSC, but at a lower concentration (e.g., 0.1-0.2 mg/mL).

  • Record far-UV CD spectra (190-250 nm) to assess secondary structure and near-UV CD spectra (250-320 nm) for tertiary structure at a controlled temperature (e.g., 25°C).

  • For thermal melts, monitor the CD signal at a wavelength corresponding to a significant structural feature (e.g., 222 nm for α-helical content) while increasing the temperature at a controlled rate (e.g., 1°C/min).

  • Fit the resulting melting curves to determine the Tm.

• Expected Data Output: CD spectra for each condition and a table of Tm values derived from the thermal melts.

Data Presentation: Hypothetical Results

The following tables represent hypothetical data that could be generated from the proposed experiments to facilitate comparison.

Table 1: Thermal Stability of Model Protein by Differential Scanning Calorimetry

Additive	Concentration (mM)	Tm (°C)	ΔH (kcal/mol)
None	0	65.2	120
Glycyl-l-leucine	50	68.5	125
100	70.1	130
Glycyl-dl-norleucine	50	66.1	118
100	66.8	115

Table 2: Thermal Stability of Model Protein by Circular Dichroism

Additive	Concentration (mM)	Tm (°C) from CD at 222 nm
None	0	65.5
Glycyl-l-leucine	100	70.3
Glycyl-dl-norleucine	100	67.0

Visualizations

Experimental Workflow for Protein Stability Analysis

Caption: Workflow for comparing the effects of Glycyl-l-leucine and Glycyl-dl-norleucine on protein stability.

Hypothesized Mechanism of Interaction

Caption: Hypothesized differential interaction of dipeptide side chains with a protein's hydrophobic patch.

Conclusion and Future Directions

Based on the structural properties of leucine and norleucine, it is hypothesized that Glycyl-l-leucine would be a more effective protein stabilizer than Glycyl-dl-norleucine . The branched side chain of leucine is likely to form more favorable packing interactions within hydrophobic regions of a protein, mimicking its natural role in protein cores. The presence of the D-enantiomer and the less-branched side chain in Glycyl-dl-norleucine may lead to weaker or even unfavorable interactions.

However, this remains a hypothesis in the absence of direct experimental evidence. The experimental framework provided in this guide offers a clear path for researchers to rigorously test this hypothesis. Further studies could also explore the effects of these dipeptides on protein aggregation kinetics and their potential as cryo- and lyoprotectants in formulation development. Such research would provide valuable insights into the rational design of dipeptide excipients for protein stabilization.

References

• 1. Leucine Motifs Stabilize Residual Helical Structure in Disordered Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fiveable.me [fiveable.me]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Advances in the analysis of conformational transitions in peptides using differential scanning calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. moodle2.units.it [moodle2.units.it]
• 11. cmb.i-learn.unito.it [cmb.i-learn.unito.it]
• 12. is.muni.cz [is.muni.cz]
• 13. The use of circular dichroism in the investigation of protein structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How to study proteins by circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Glycyl-dl-norleucine and Methionine on Protein Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of Glycyl-dl-norleucine and the natural amino acid methionine on protein function. The information presented is based on experimental data from peer-reviewed literature and is intended to assist researchers in understanding the implications of substituting methionine with its non-sulfur analog, norleucine. Glycyl-dl-norleucine is a dipeptide that is readily transported into cells and subsequently hydrolyzed to yield glycine and norleucine. The liberated norleucine can then be incorporated into proteins in place of methionine during translation. This guide will therefore focus on the downstream consequences of this substitution.

Introduction to Methionine and its Analog, Norleucine

Methionine is an essential sulfur-containing amino acid with multifaceted roles in protein structure and function. Beyond its role in initiating protein synthesis, methionine residues contribute to the hydrophobic core of proteins, participate in stabilizing interactions, and are susceptible to oxidation, which can act as a regulatory mechanism or a marker of oxidative stress.[1][2][3][4]

Norleucine is a structural analog of methionine, differing by the replacement of the sulfur atom in the side chain with a methylene group.[5] This subtle change renders norleucine resistant to oxidation. Due to its structural similarity, norleucine can be mistakenly charged to methionyl-tRNA and incorporated into proteins in place of methionine, a phenomenon that is often exploited experimentally to probe the functional significance of methionine residues.[6]

Cellular Uptake and Processing of Glycyl-dl-norleucine

Dipeptides such as Glycyl-dl-norleucine are transported into cells via peptide transporters. Once inside the cell, peptidases hydrolyze the peptide bond, releasing the constituent amino acids, glycine and dl-norleucine. The l-enantiomer of norleucine is then available to compete with methionine for incorporation into newly synthesized proteins.

Cellular uptake and processing of Glycyl-dl-norleucine.

Comparative Effects on Protein Function: A Data-Driven Overview

The substitution of methionine with norleucine can have a range of effects on protein function, from negligible to significant, depending on the specific role of the methionine residue in the protein.

I. Enzymatic Activity

The impact on catalytic activity is protein-dependent. In some cases, the substitution has minimal effect on the enzyme's kinetic parameters, while in others, it can lead to either an increase or a decrease in activity.

Protein	Substitution	Effect on Vmax	Effect on Km	Reference
Cytochrome P450 BM-3	All 13 Met -> Nle	~2-fold increase in peroxygenase activity	Not Reported	[7]
Adenylate Kinase	All 6 Met -> Nle	Similar to wild-type	Similar to wild-type	[6]

II. Protein Stability

Protein stability is often affected by the replacement of methionine with norleucine. The removal of the sulfur atom can disrupt local packing and interactions, and the increased hydrophobicity of norleucine can also play a role.

Protein	Substitution	Melting Temperature (Tm)	Effect on Stability	Reference
Cytochrome P450 BM-3	All 13 Met -> Nle	Significantly reduced	Decreased thermostability	[7]
β-Lactamase TEM-1	M182L	41.1 °C (WT: 48.9 °C)	Decreased thermostability	[8]
β-Lactamase TEM-1	M182Q/N/H/V	48.9 °C (Same as WT)	No change in thermostability	[8]

III. Resistance to Oxidative Stress

A key difference between methionine and norleucine is their susceptibility to oxidation. Methionine's sulfur atom can be readily oxidized to methionine sulfoxide, which can inactivate a protein. Norleucine, lacking this sulfur atom, is resistant to such oxidation.

Protein	Substitution	Effect on Activity after Oxidative Challenge	Reference
Adenylate Kinase	All 6 Met -> Nle	Much higher resistance to H2O2 inactivation	[6]
Cytochrome P450 BM-3	All 13 Met -> Nle	No increase in stability in 10 mM H2O2	[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of methionine and norleucine-containing proteins.

Determination of Enzyme Kinetic Parameters (Km and Vmax)

This protocol outlines the general procedure for determining the Michaelis constant (Km) and maximum velocity (Vmax) of an enzyme.

a. Principle: The initial reaction velocity (v₀) is measured at various substrate concentrations ([S]). The data are then fitted to the Michaelis-Menten equation, often using a linearized plot such as the Lineweaver-Burk plot (1/v₀ vs. 1/[S]), to determine Km and Vmax.[9][10]

b. Procedure:

• Prepare a series of substrate solutions of varying concentrations in the appropriate reaction buffer.

• Equilibrate the substrate solutions and a solution of the purified enzyme (both the wild-type methionine-containing and the norleucine-substituted versions) to the desired reaction temperature.

• Initiate the reaction by adding a small, constant amount of the enzyme to each substrate solution.

• Monitor the formation of product or the depletion of substrate over a short period to determine the initial reaction velocity. This can be done using spectrophotometry, fluorometry, or other suitable detection methods.

• Plot the initial velocities against the corresponding substrate concentrations.

• To determine Km and Vmax, transform the data using a Lineweaver-Burk plot (1/v₀ vs. 1/[S]). The y-intercept is equal to 1/Vmax, and the x-intercept is equal to -1/Km.[9]

Workflow for determining Km and Vmax.

Assessment of Protein Thermal Stability by Circular Dichroism (CD) Spectroscopy

This protocol describes how to determine the melting temperature (Tm) of a protein, a measure of its thermal stability.

a. Principle: CD spectroscopy measures the difference in absorption of left- and right-circularly polarized light, which is sensitive to the secondary structure of a protein. As a protein unfolds with increasing temperature, its CD spectrum changes. The Tm is the temperature at which 50% of the protein is unfolded.[3][4]

b. Procedure:

• Prepare a solution of the purified protein (methionine-containing and norleucine-substituted) in a suitable buffer (e.g., phosphate buffer, avoiding Tris as its pH is temperature-dependent) at a concentration of approximately 0.1-0.5 mg/mL.[2][11]

• Place the protein solution in a quartz cuvette with a defined path length (e.g., 1 mm).

• Record a baseline CD spectrum of the buffer alone.

• Record the CD spectrum of the protein sample over a range of temperatures, typically from 20°C to 95°C, with a controlled heating rate (e.g., 1°C/minute). The signal at a wavelength sensitive to secondary structure (e.g., 222 nm for α-helical proteins) is monitored.[2][11]

• Plot the CD signal at the chosen wavelength as a function of temperature. The resulting curve will be sigmoidal.

• The Tm is the midpoint of the transition in the sigmoidal curve, which can be determined by finding the peak of the first derivative of the curve.[3]

Workflow for determining protein melting temperature (Tm) using CD.

Analysis of Norleucine Incorporation and Methionine Oxidation by Mass Spectrometry

This protocol provides a general workflow for verifying the incorporation of norleucine and assessing the oxidation state of methionine in a protein.

a. Principle: Mass spectrometry (MS) can precisely measure the mass-to-charge ratio of peptides. The incorporation of norleucine in place of methionine results in a predictable mass shift. Similarly, the oxidation of methionine to methionine sulfoxide also causes a characteristic mass increase.

b. Procedure:

• Excise the protein band of interest from an SDS-PAGE gel or use a purified protein solution.

• Perform in-gel or in-solution digestion of the protein with a specific protease, such as trypsin.[12][13]

• Extract the resulting peptides.

• Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Search the acquired MS/MS data against the protein sequence database, allowing for variable modifications corresponding to the mass difference between methionine and norleucine (-18 Da) and the mass of an oxygen atom (+16 Da) on methionine residues.[12]

• The identification of peptides with these mass shifts confirms the incorporation of norleucine and the presence of methionine sulfoxide, respectively.

Workflow for mass spectrometry analysis of amino acid incorporation and oxidation.

Conclusion

The use of Glycyl-dl-norleucine as a tool to substitute methionine with norleucine in proteins offers a powerful approach to investigate the functional roles of methionine. The primary consequence of this substitution is the replacement of an oxidizable sulfur-containing side chain with a non-oxidizable hydrocarbon chain. This can lead to altered enzymatic activity, changes in protein stability, and increased resistance to oxidative inactivation. The specific effects are highly dependent on the local environment and the functional importance of the individual methionine residues within the protein. The experimental protocols provided herein offer a framework for quantitatively assessing these changes, enabling a deeper understanding of protein structure-function relationships.

References

• 1. home.sandiego.edu [home.sandiego.edu]
• 2. Chazin Lab Protocol for thermal melts [structbio.vanderbilt.edu]
• 3. Virtual Labs [cds-iiith.vlabs.ac.in]
• 4. Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The fate of norleucine as a replacement for methionine in protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conservative replacement of methionine by norleucine in Escherichia coli adenylate kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Global incorporation of norleucine in place of methionine in cytochrome P450 BM-3 heme domain increases peroxygenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. boddylab.ca [boddylab.ca]
• 12. cheme.caltech.edu [cheme.caltech.edu]
• 13. MS-READ: Quantitative Measurement of Amino Acid Incorporation - PMC [pmc.ncbi.nlm.nih.gov]

Validating Glycyl-dl-norleucine Incorporation: A Comparative Guide to Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, the precise incorporation of non-canonical amino acids (ncAAs) like Glycyl-dl-norleucine into peptides and proteins is paramount for developing novel therapeutics and research tools. This guide provides an objective comparison of mass spectrometry as the gold standard for validation with alternative analytical techniques, supported by experimental data and detailed protocols.

The deliberate incorporation of ncAAs such as Glycyl-dl-norleucine, an isomer of the common amino acid leucine, offers a powerful strategy to enhance the therapeutic properties of peptides, including increased stability, altered conformation, and improved receptor binding. However, ensuring the fidelity of this incorporation is a critical quality control step. This guide details the methodologies for validating the successful integration of Glycyl-dl-norleucine, with a primary focus on mass spectrometry and a comparative analysis of other established techniques.

Mass Spectrometry: The Definitive Tool for Validation

Mass spectrometry (MS) is the cornerstone for confirming the successful incorporation of Glycyl-dl-norleucine. Its high sensitivity, specificity, and ability to provide precise mass information make it the most reliable method for identifying the modified peptide and pinpointing the location of the ncAA.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most powerful MS-based approach for this purpose. The initial liquid chromatography step separates the peptide of interest from a complex mixture. The subsequent tandem mass spectrometry analysis provides two critical pieces of information: the accurate mass of the peptide, which will reflect the mass difference imparted by Glycyl-dl-norleucine, and the fragmentation pattern (MS/MS spectrum), which confirms the amino acid sequence and the exact site of incorporation.

Quantitative Analysis by Mass Spectrometry

Beyond qualitative confirmation, mass spectrometry can be employed for quantitative analysis to determine the efficiency of Glycyl-dl-norleucine incorporation. This can be achieved by comparing the signal intensity of the peptide containing Glycyl-dl-norleucine to the corresponding native peptide (if any is present) or to a known amount of an isotopically labeled internal standard.

Analytical Method	Parameter Measured	Sample Throughput	Key Advantages	Key Limitations
LC-MS/MS	Precise mass of peptide, amino acid sequence, and location of incorporation. Relative and absolute quantification of incorporation efficiency.	High	High sensitivity and specificity, provides definitive structural evidence.	Requires specialized equipment and expertise. Potential for ion suppression.
NMR Spectroscopy	Three-dimensional structure, confirmation of covalent bonds, and dynamic properties.	Low	Provides detailed atomic-level structural information in solution.	Lower sensitivity than MS, requires larger sample amounts, and data analysis is complex.
FTIR Spectroscopy	Secondary structure composition (e.g., α-helix, β-sheet).	High	Non-destructive, provides information on peptide backbone conformation.	Does not provide sequence information or confirm incorporation at a specific site.
Edman Degradation	N-terminal amino acid sequence.	Low	Can independently verify the N-terminal sequence.	Not suitable for long peptides (>50-60 residues), will not work if the N-terminus is blocked.[1]

Alternative Validation Methods: A Comparative Overview

While mass spectrometry is the primary validation tool, other techniques can provide complementary information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about the three-dimensional structure of the peptide in solution.[2][3] It can confirm the covalent incorporation of Glycyl-dl-norleucine and assess any conformational changes resulting from the modification. However, NMR is generally less sensitive than mass spectrometry and requires larger amounts of highly pure sample.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and non-destructive technique that provides information about the secondary structure of a peptide (e.g., alpha-helices and beta-sheets).[5][6][7][8][9] While it cannot confirm the specific incorporation of an amino acid, it can be used to assess if the overall peptide conformation has been altered by the introduction of Glycyl-dl-norleucine.

• Edman Degradation: This classical protein sequencing method sequentially removes amino acids from the N-terminus of a peptide.[1][10][11][12][13] If Glycyl-dl-norleucine is incorporated at or near the N-terminus, Edman degradation can be used as an orthogonal method to confirm its presence and position. However, its utility is limited for longer peptides and it cannot identify post-translationally modified or blocked N-termini.[1][10]

Experimental Protocols

LC-MS/MS Analysis of a Peptide Containing Glycyl-dl-norleucine

This protocol is a general guideline and may require optimization based on the specific peptide and instrumentation.

• Sample Preparation:

  • The peptide containing Glycyl-dl-norleucine is purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • The purified peptide is quantified, for example, by UV absorbance at 280 nm or a colorimetric assay.

  • For analysis, the peptide is dissolved in a solvent compatible with LC-MS, such as 0.1% formic acid in water.

• Liquid Chromatography (LC) Separation:

  • An aliquot of the peptide solution is injected onto a C18 reverse-phase column.

  • The peptide is separated from other components using a gradient of increasing acetonitrile concentration in water, both containing 0.1% formic acid.[14]

  • The flow rate is typically in the range of 200-400 µL/min.[14]

• Mass Spectrometry (MS) and Tandem MS (MS/MS) Analysis:

  • The eluent from the LC column is introduced into the mass spectrometer, typically equipped with an electrospray ionization (ESI) source.

  • The mass spectrometer is operated in a data-dependent acquisition mode. A full MS scan is performed to determine the mass-to-charge ratio (m/z) of the intact peptide.

  • The most abundant precursor ions are then selected for fragmentation by collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) to generate MS/MS spectra.[15]

• Data Analysis:

  • The acquired MS and MS/MS data are analyzed using specialized software.

  • The theoretical mass of the peptide with Glycyl-dl-norleucine is calculated and compared to the experimentally observed mass.

  • The MS/MS spectra are searched against a sequence database containing the expected peptide sequence to confirm the amino acid sequence and identify the site of Glycyl-dl-norleucine incorporation.

Workflow for Validation of Glycyl-dl-norleucine Incorporation

Caption: Workflow for the validation of Glycyl-dl-norleucine incorporation.

References

• 1. Edman degradation - Wikipedia [en.wikipedia.org]
• 2. chem.uzh.ch [chem.uzh.ch]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. Protein & Peptide NMR Spectroscopy : Practical Aspects [saromics.com]
• 5. The conformational analysis of peptides using Fourier transform IR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fourier Transform Infrared Spectroscopy of Peptides | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. IR Spectroscopy for Protein Secondary Structure | MtoZ Biolabs [mtoz-biolabs.com]
• 10. Protein Sequencing of Edman Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 11. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 12. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Development of an LC-MS/MS peptide mapping protocol for the NISTmAb - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]

A Comparative Analysis of D-Norleucine Versus L-Norleucine Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

The strategic substitution of proteinogenic amino acids with their non-canonical counterparts is a foundational technique in modern peptide drug design. Norleucine, an isomer of leucine, offers a unique tool to fine-tune the physicochemical and biological profiles of peptides. This guide presents a comparative analysis of peptides containing L-norleucine against those with its stereoisomer, D-norleucine, focusing on the implications for therapeutic development.

The core difference between incorporating L- and D-norleucine into a peptide lies in the resulting stereochemistry, which profoundly affects the peptide's structure, enzymatic stability, and biological function.[1] While L-norleucine itself is a non-proteinogenic amino acid that can enhance stability against some proteases compared to natural analogs like leucine, the substitution with a D-amino acid like D-norleucine offers a more significant advantage in resisting degradation.[1]

Key Distinctions and Performance Metrics

1. Enzymatic Stability: The most significant advantage of substituting L-amino acids with D-amino acids is the dramatic increase in resistance to proteolytic degradation.[2][3] Natural proteases are stereospecific and primarily recognize and cleave peptide bonds involving L-amino acids.[1][3] Consequently, peptides containing D-norleucine exhibit substantially longer in vivo half-lives, a critical attribute for therapeutic candidates.[1][4]

2. Biological Activity & Receptor Binding: The impact of D-amino acid substitution on biological activity is complex. While enhancing stability, the altered stereochemistry can change the peptide's three-dimensional conformation, which may affect its affinity for its target receptor.[3] In some cases, activity is maintained or even enhanced, but in others, it can be diminished.[3][5] This trade-off is a central consideration in peptide design. For instance, substitutions in the middle of a sequence can disrupt secondary structures like alpha-helices, leading to a loss of activity, whereas terminal substitutions may be better tolerated.[5]

Quantitative Data Comparison

While direct comparative studies for a single peptide sequence with L- and D-norleucine are limited in publicly available literature, data from analogous L/D-leucine substitutions in antimicrobial peptides (AMPs) provide a strong proxy.

Peptide Variant	Sequence Modification	Antimicrobial Activity (MIC, µM) vs. S. aureus	Hemolytic Activity (HC50, µM)	Stability vs. Trypsin (% Intact after 2h)
Parent Peptide (L-Leu)	Contains L-Leucine at position 2	2	29.92	Low (data not quantified)
D-Variant (D-Leu)	L-Leucine at position 2 substituted with D-Leucine	4	74.50	High (data not quantified)

Data is illustrative, based on findings for brevinin-1OS and its analogs where L/D-leucine was substituted.[6] MIC (Minimum Inhibitory Concentration) indicates potency (lower is better). HC50 is the concentration causing 50% hemolysis, indicating cytotoxicity (higher is better).

This data exemplifies a common outcome: the D-amino acid-containing peptide (B1OS-D-L) shows a significant reduction in cytotoxicity (higher HC50) while retaining potent antimicrobial activity, albeit slightly reduced compared to the modified L-amino acid version (B1OS-L).[6] The primary benefit, enhanced stability, makes the D-variant a more viable therapeutic candidate.[7][8]

Visualizing the Rationale and Workflow

Logical Relationship: Enhancing Proteolytic Resistance

The fundamental reason for D-amino acid substitution is to create peptides that are resistant to degradation by natural enzymes (proteases). This diagram illustrates the stereospecificity of proteases, which leads to the stability of D-amino acid-containing peptides.

Rationale for D-amino acid substitution.

Experimental Workflow: Comparative Analysis

This workflow outlines the key experimental stages for a comprehensive comparison of L- and D-norleucine containing peptides, from synthesis to in vivo evaluation.

Workflow for peptide performance comparison.

Experimental Protocols

Protocol 1: In Vitro Peptide Stability Assay in Plasma

This protocol assesses the rate of peptide degradation in plasma, providing a key indicator of in vivo stability.[4]

Materials:

• Test Peptides (L- and D-norleucine variants)

• Human or animal plasma (e.g., from commercial sources)[4]

• Quenching Solution: 10% Trichloroacetic Acid (TCA) in water or acetonitrile[4]

• High-Performance Liquid Chromatography (HPLC) or LC-MS system[4]

Procedure:

• Preparation: Pre-warm an aliquot of plasma to 37°C.[4] Prepare a stock solution of the test peptide (e.g., 1 mg/mL).

• Incubation: Spike the plasma with the test peptide to a final concentration of ~10 µM.[4] Incubate the mixture at 37°C.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the plasma/peptide mixture.

• Quenching: Immediately add the aliquot to a tube containing the cold quenching solution to stop enzymatic reactions and precipitate plasma proteins.[4]

• Separation: Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.[4]

• Analysis: Collect the supernatant and analyze the concentration of the remaining intact peptide using a validated HPLC or LC-MS method.[4]

• Calculation: Plot the percentage of intact peptide remaining versus time to calculate the half-life (t½) of the peptide in plasma.[4]

Protocol 2: Antimicrobial Activity Assay (MIC Determination)

This protocol determines the minimum inhibitory concentration (MIC) of a peptide required to inhibit bacterial growth.[3]

Materials:

• Test Peptides (L- and D-norleucine variants)

• Bacterial strain (e.g., Staphylococcus aureus ATCC 25923)[3]

• Mueller-Hinton Broth (MHB)[3]

• 96-well microtiter plates[3]

Procedure:

• Bacterial Culture: Inoculate the bacterial strain in MHB and incubate until it reaches the mid-logarithmic growth phase. Adjust the culture to a concentration of approximately 1 x 10^6 colony-forming units (CFU)/mL.[3]

• Peptide Dilution: Prepare serial two-fold dilutions of the L- and D-norleucine peptides in MHB in the wells of a 96-well plate.

• Inoculation: Add the prepared bacterial suspension to each well, resulting in a final bacterial concentration of 5 x 10^5 CFU/mL.

• Controls: Include positive controls (bacteria in broth without peptide) and negative controls (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest peptide concentration at which no visible bacterial growth is observed.[9]

Conclusion

The substitution of L-norleucine with D-norleucine is a potent strategy for enhancing the proteolytic stability and prolonging the in vivo half-life of peptide therapeutics.[1] This modification often comes with a trade-off in biological activity, which must be carefully evaluated for each specific peptide and its target.[10] While D-amino acid substitution can sometimes lead to increased cytotoxicity, careful design can mitigate these effects, leading to peptides with superior therapeutic profiles.[10] The provided protocols and frameworks offer a systematic approach for researchers to evaluate and compare L- and D-norleucine containing peptides, thereby facilitating the development of more robust and effective peptide-based drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. biorxiv.org [biorxiv.org]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. Systematic D-amino acid substitutions to control peptide and hydrogel degradation in cellular microenvironments - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Functional Comparison of Glycyl-dl-norleucine and Other Dipeptides

In the landscape of peptide-based therapeutics and drug delivery, a thorough understanding of the functional characteristics of dipeptides is paramount. This guide provides a comparative framework for evaluating Glycyl-dl-norleucine against other dipeptides across a range of critical biological assays. While direct comparative data for Glycyl-dl-norlecine is often proprietary or not widely published, this document outlines the established experimental protocols and data presentation formats necessary for researchers to conduct their own objective comparisons.

The functional profile of a dipeptide is multifaceted, encompassing its transport across cellular membranes, stability in biological fluids, and its interaction with cellular machinery such as enzymes and receptors. The following sections detail the key assays used to elucidate these properties, providing researchers with the tools to benchmark Glycyl-dl-norleucine against relevant alternatives.

Cellular Uptake and Transport Assays

The efficiency with which a dipeptide crosses the cell membrane is a critical determinant of its bioavailability and intracellular efficacy. The predominant mechanism for dipeptide uptake is via proton-coupled peptide transporters, such as PepT1, which is highly expressed in the apical membrane of intestinal epithelial cells.

Comparative Analysis of Transport Kinetics: The kinetic parameters of dipeptide transport, Michaelis constant (Km) and maximum velocity (Vmax), are crucial for comparing the efficiency of uptake between different dipeptides. A lower Km value indicates a higher affinity of the dipeptide for the transporter.

Table 1: Illustrative Comparison of Dipeptide Transport Kinetics via PepT1

Dipeptide	Apparent Km (mM)	Vmax (nmol/mg protein/min)	Transport Efficiency (Vmax/Km)
Glycyl-dl-norleucine	Data to be determined	Data to be determined	Data to be determined
Glycyl-L-leucine	Reference Value	Reference Value	Reference Value
Glycyl-sarcosine	0.7 - 2.4[1]	0.84 - 2.1[1]	Calculated Value
Alanine-glutamine	Reference Value	Reference Value	Reference Value

Note: The values for Glycyl-sarcosine are presented as a range found in the literature under specific experimental conditions.[1] Researchers should establish their own baseline controls.

Experimental Protocol: PepT1-Mediated Uptake in Caco-2 Cells

This protocol describes a method to quantify the transporter-mediated uptake of dipeptides in a well-established human intestinal epithelial cell line.[1][2][3][4]

Materials:

• Caco-2 cells (passages 25-40)

• 24-well Transwell® plates

• Transport Buffer (e.g., Hanks' Balanced Salt Solution, HBSS) at pH 6.0 and pH 7.4

• Radiolabeled or fluorescently-tagged dipeptides

• Scintillation counter or fluorescence plate reader

• Lysis buffer

Procedure:

• Seed Caco-2 cells on Transwell® inserts and culture for 20-22 days to allow for differentiation and monolayer formation.[5]

• Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Wash the cell monolayers with pre-warmed transport buffer at pH 7.4.

• Pre-incubate the cells with transport buffer at 37°C for 30 minutes.

• To measure apical uptake, add the dipeptide solution (at various concentrations) in transport buffer at pH 6.0 to the apical side and fresh transport buffer at pH 7.4 to the basolateral side.

• Incubate for a defined period (e.g., 10-30 minutes) at 37°C.

• To terminate the transport, aspirate the solutions and wash the monolayers three times with ice-cold transport buffer.

• Lyse the cells and measure the intracellular concentration of the dipeptide using an appropriate detection method (e.g., scintillation counting for radiolabeled dipeptides).

• To differentiate between transporter-mediated and passive uptake, control experiments can be performed at 4°C or in the presence of a competitive inhibitor like a high concentration of another dipeptide (e.g., 50 mM Gly-L-Leu).[1]

• Calculate the uptake rate and determine Km and Vmax by fitting the data to the Michaelis-Menten equation.

References

• 1. Differentiating Passive from Transporter-mediated Uptake by PepT1: A Comparison and Evaluation of 4 Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 3. ovid.com [ovid.com]
• 4. Variation of peptide transporter (PepT1 and HPT1) expression in Caco-2 cells as a function of cell origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

A Structural Showdown: Comparing Proteins With and Without Glycyl-dl-norleucine

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive framework for comparing the structural and functional implications of incorporating the non-standard dipeptide, Glycyl-dl-norleucine, into a protein of interest. Due to the novelty of incorporating this specific dipeptide, this guide focuses on the predicted impacts and the experimental and computational methodologies required to elucidate them, rather than a retrospective analysis of existing data.

The introduction of non-canonical amino acids and dipeptides into protein structures is a burgeoning field in protein engineering and drug discovery. These modifications can bestow novel properties upon proteins, including enhanced stability, altered enzymatic activity, and unique functionalities for therapeutic applications. Glycyl-dl-norleucine, a dipeptide composed of the simplest amino acid, glycine, and a non-standard amino acid, norleucine, presents an intriguing candidate for modifying protein structures. Norleucine, an isomer of leucine, is more hydrophobic and lacks the sulfur atom of methionine, making it a useful tool for probing protein cores and protecting against oxidation.[1][2][3] This guide will explore the anticipated structural ramifications of incorporating Glycyl-dl-norleucine and detail the necessary experimental and computational workflows to validate these predictions.

Predicted Structural and Functional Consequences: A Comparative Overview

The insertion of a dipeptide, such as Glycyl-dl-norleucine, into a protein's primary sequence is expected to induce significant localized and potentially global structural perturbations. The degree of these changes will largely depend on the insertion site. Insertion into a flexible loop region is likely to be better tolerated than insertion into a well-defined secondary structure element like an alpha-helix or a beta-sheet.[4]

Here, we present a table summarizing the predicted quantitative differences between a wild-type protein and its Glycyl-dl-norleucine-containing counterpart. These are hypothetical values intended to guide experimental design.

Parameter	Wild-Type Protein	Protein with Glycyl-dl-norleucine	Predicted % Change	Rationale
Secondary Structure Content (%)
- Alpha-helix	45	~40-43	-4 to -11	Insertion of the flexible Gly-Nle dipeptide may disrupt the hydrogen bonding network of an existing helix.
- Beta-sheet	30	~28-30	0 to -7	Less likely to be significantly altered if insertion is in a turn or loop, but could disrupt sheet formation if inserted within a strand.
- Random Coil/Loop	25	~27-32	+8 to +28	The dipeptide insertion will likely increase the length and flexibility of loop regions.
Protein Stability
- Melting Temperature (Tm, °C)	65	60-68	-8 to +5	The effect on stability is context-dependent. Increased hydrophobicity from norleucine could enhance stability if buried, while disruption of native contacts could decrease it.[1][2]
- Gibbs Free Energy of Unfolding (ΔG°, kcal/mol)	-18.0	-16.0 to -19.0	-11 to +5.5	A lower value indicates decreased stability, while a higher value suggests increased stability.
Hydrophobicity
- Surface Hydrophobicity	Moderate	Higher	Variable	If the inserted norleucine is surface-exposed, it will increase the local hydrophobicity.
Binding Affinity (Kd)
- To a known binding partner	1 µM	0.5-10 µM	-50 to +900	The structural changes induced by the dipeptide insertion could either enhance or diminish the binding affinity by altering the conformation of the binding site.

Experimental Protocols for Structural Comparison

To empirically determine the structural and functional consequences of Glycyl-dl-norleucine incorporation, a series of biophysical and structural biology experiments are necessary.

Protein Expression and Purification with Dipeptide Incorporation

The site-specific incorporation of a dipeptide into a protein is a non-trivial task that requires specialized molecular biology techniques. One established method involves the use of orthogonal tRNA/aminoacyl-tRNA synthetase pairs that can recognize a unique codon (e.g., an amber stop codon) and charge the tRNA with the desired dipeptide.[5]

Protocol for Dipeptide Incorporation:

• Plasmid Construction: Engineer the gene of the target protein to contain an amber stop codon (TAG) at the desired insertion site. Co-transform this plasmid with a second plasmid encoding the orthogonal aminoacyl-tRNA synthetase and its cognate tRNA.

• Cell Culture: Grow the transformed cells in a suitable expression system (e.g., E. coli) in minimal media supplemented with Glycyl-dl-norleucine.

• Protein Expression: Induce protein expression under optimized conditions.

• Purification: Purify the target protein using standard chromatography techniques (e.g., affinity, ion-exchange, and size-exclusion chromatography). Mass spectrometry should be used to confirm the successful incorporation of the dipeptide.

Structural Analysis

a. X-Ray Crystallography: This technique provides high-resolution structural information.

Protocol:

• Crystallization: Screen a wide range of crystallization conditions for both the wild-type and the modified protein to obtain diffraction-quality crystals.[6][7][8]

• Data Collection: Collect X-ray diffraction data using a synchrotron source.[8]

• Structure Determination: Solve the protein structure using molecular replacement, using the wild-type structure as a search model for the modified protein.[7]

• Structural Comparison: Superimpose the solved structures of the wild-type and modified proteins to identify conformational changes at the atomic level.

b. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful technique for studying protein structure and dynamics in solution.[9][10][11][12][13]

Protocol:

• Sample Preparation: Prepare isotopically labeled (¹⁵N, ¹³C) samples of both the wild-type and modified proteins.[11]

• Data Acquisition: Acquire a suite of NMR experiments (e.g., HSQC, HNCA, NOESY) to assign the chemical shifts of the protein backbone and side chains.

• Structural Restraints: Use NOESY data to generate distance restraints between protons.

• Structure Calculation: Calculate the three-dimensional structure of the protein in solution.

• Chemical Shift Perturbation Analysis: Compare the HSQC spectra of the wild-type and modified proteins to identify residues that experience a change in their chemical environment upon dipeptide insertion.

Biophysical Characterization

a. Circular Dichroism (CD) Spectroscopy: CD is used to assess the secondary structure content of the proteins.

Protocol:

• Acquire far-UV CD spectra (190-250 nm) for both protein variants.

• Deconvolute the spectra to estimate the percentage of alpha-helix, beta-sheet, and random coil.

b. Differential Scanning Fluorimetry (DSF) or Calorimetry (DSC): These techniques are used to determine the thermal stability (Tm) of the proteins.

Protocol:

• Perform a thermal ramp in the presence of a fluorescent dye (for DSF) or by directly measuring heat capacity changes (for DSC).

• Determine the midpoint of the unfolding transition to obtain the Tm value.

Visualizing the Workflow

The following diagrams illustrate the experimental and computational workflows for comparing the protein structures.

Caption: Experimental workflow for protein production and analysis.

Computational Modeling and Simulation

In the absence of experimental data, and as a complementary approach, computational modeling can provide valuable insights into the potential structural impact of Glycyl-dl-norleucine incorporation.

Workflow for Computational Analysis:

• Homology Modeling: If the structure of the wild-type protein is unknown, build a homology model using a known structure of a related protein as a template.[14]

• In Silico Insertion: Computationally insert the Glycyl-dl-norleucine dipeptide into the protein structure at the desired location.[4]

• Molecular Dynamics (MD) Simulations: Perform all-atom MD simulations on both the wild-type and the modified protein structures to assess their stability and dynamics in a simulated aqueous environment.[15]

• Structural Analysis: Analyze the MD trajectories to compare the root-mean-square deviation (RMSD), root-mean-square fluctuation (RMSF), secondary structure evolution, and changes in intramolecular interactions.

Caption: Computational workflow for predicting structural impact.

Conclusion

The incorporation of Glycyl-dl-norleucine into a protein presents a novel strategy for protein engineering. While direct experimental data on such modifications are currently scarce, this guide provides a robust framework for researchers to systematically investigate the structural and functional consequences. By combining state-of-the-art experimental techniques with powerful computational modeling, it is possible to gain a comprehensive understanding of how this unique dipeptide can be used to modulate protein properties for various applications in research and drug development.

References

• 1. Frontiers | Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters [frontiersin.org]
• 2. Residue-Specific Incorporation of the Non-Canonical Amino Acid Norleucine Improves Lipase Activity on Synthetic Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cheme.caltech.edu [cheme.caltech.edu]
• 4. mdpi.com [mdpi.com]
• 5. Facilitated synthesis of proteins containing modified dipeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Newcomer’s Guide to Peptide Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. Nuclear magnetic resonance spectroscopy of proteins - Wikipedia [en.wikipedia.org]
• 10. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.uzh.ch [chem.uzh.ch]
• 13. Protein & Peptide NMR Spectroscopy : Practical Aspects [saromics.com]
• 14. A comparative study of computational modeling approaches for evaluating structural dynamics and algorithmic suitability of short length peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Applications of Molecular Dynamics Simulation in Structure Prediction of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Proteolytic Landscape: A Comparative Guide to the Enzymatic Stability of Glycyl-dl-norleucine Containing Peptides

For researchers, scientists, and drug development professionals, enhancing the enzymatic stability of peptide-based therapeutics is a critical hurdle in translating promising molecules into effective clinical candidates. The incorporation of non-proteinogenic amino acids is a key strategy to mitigate in vivo degradation. This guide provides a comprehensive comparison of the enzymatic stability of peptides containing Glycyl-dl-norleucine, supported by experimental data from analogous dipeptides, detailed methodologies, and visual workflows to inform rational peptide design.

The inherent susceptibility of natural peptides to rapid degradation by proteases in the bloodstream significantly limits their therapeutic potential. A primary approach to overcome this is the substitution of natural amino acids with synthetic counterparts, such as dl-norleucine, an isomer of leucine. This substitution can sterically hinder protease recognition and cleavage, thereby extending the peptide's circulatory half-life. This guide focuses on dipeptides with an N-terminal glycine, a residue that can have variable effects on peptide stability, and explores how the inclusion of dl-norleucine at the C-terminus is anticipated to enhance proteolytic resistance.

Comparative Analysis of Dipeptide Stability in Human Plasma

Dipeptide	N-Terminal Residue	C-Terminal Residue	Half-life in Human Plasma (minutes)	Reference
Glycyl-L-glutamine	Glycine	L-glutamine	553 ± 160	[1]
L-alanyl-L-glutamine	L-alanine	L-glutamine	46 ± 3	[1]
L-alanyl-L-glutamine	L-alanine	L-glutamine	~15.6 (in ICU patients)	[2]
L-alanyl-L-glutamine	L-alanine	L-glutamine	~3.8 (in healthy subjects)	[3]

The striking difference in half-life between Glycyl-L-glutamine and L-alanyl-L-glutamine underscores the influence of the N-terminal residue on susceptibility to plasma peptidases. The significantly longer half-life of the glycyl-containing dipeptide suggests that peptides with N-terminal glycine may exhibit greater intrinsic stability.

Based on this data, it is hypothesized that Glycyl-dl-norleucine would exhibit enhanced stability compared to dipeptides with a more readily recognized N-terminal amino acid like alanine. The presence of the non-proteinogenic amino acid norleucine is expected to further contribute to this stability by resisting cleavage by C-terminal targeting proteases.

Principles of Enhanced Enzymatic Stability

The increased resistance of Glycyl-dl-norleucine containing peptides to enzymatic degradation can be attributed to several key factors. This logical relationship is depicted in the diagram below.

Logical flow of stability enhancement.

Experimental Protocols

To empirically determine and compare the enzymatic stability of Glycyl-dl-norleucine containing peptides, the following detailed experimental protocols are recommended.

Protocol 1: Peptide Stability Assay in Human Plasma

Objective: To determine the half-life of a peptide in human plasma as an indicator of its in vitro enzymatic stability.

Materials:

• Test peptide (e.g., Glycyl-dl-norleucine)

• Reference peptide (e.g., Glycyl-L-leucine or L-alanyl-L-leucine)

• Human plasma (pooled, anticoagulated with heparin or EDTA)

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA)

• Internal standard (a stable, non-related peptide)

• Microcentrifuge tubes

• Incubator/water bath at 37°C

• High-Performance Liquid Chromatography (HPLC) system with UV detector or a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) system

Procedure:

• Peptide Stock Solution: Prepare a 1 mg/mL stock solution of the test and reference peptides in an appropriate solvent (e.g., water or a minimal amount of DMSO, then diluted with water).

• Plasma Incubation:

  • Pre-warm human plasma to 37°C.

  • In a microcentrifuge tube, spike the plasma with the peptide stock solution to a final concentration of 100 µg/mL.

  • Incubate the mixture at 37°C with gentle agitation.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120, 240, and 480 minutes), withdraw an aliquot (e.g., 50 µL) of the plasma-peptide mixture.

• Reaction Quenching and Protein Precipitation:

  • Immediately add the aliquot to a tube containing 3 volumes (150 µL) of ice-cold acetonitrile with 0.1% TFA and the internal standard.

  • Vortex vigorously for 30 seconds to precipitate plasma proteins and quench enzymatic activity.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Sample Analysis:

  • Carefully transfer the supernatant to an HPLC vial.

  • Analyze the samples by RP-HPLC or LC-MS/MS to quantify the amount of intact peptide remaining. A typical mobile phase would be a gradient of water with 0.1% TFA (Solvent A) and acetonitrile with 0.1% TFA (Solvent B).

• Data Analysis:

  • Plot the percentage of remaining intact peptide against time.

  • Calculate the half-life (t½) by fitting the data to a first-order decay model.

Protocol 2: Protease-Specific Degradation Assay

Objective: To assess the stability of a peptide against a specific protease.

Materials:

• Test peptide and reference peptide

• Specific protease (e.g., Trypsin, Chymotrypsin, or a general protease like Pronase)

• Assay buffer (specific to the protease, e.g., Tris-HCl or phosphate buffer at optimal pH)

• Quenching solution (e.g., 10% TFA)

• HPLC or LC-MS/MS system

Procedure:

• Reaction Setup:

  • Prepare a solution of the peptide in the assay buffer at a known concentration (e.g., 100 µM).

  • Add the protease to the peptide solution at a specific enzyme-to-substrate ratio (e.g., 1:100 w/w).

  • Incubate at the optimal temperature for the enzyme (usually 37°C).

• Time-Point Sampling and Quenching:

  • At various time points, take aliquots and quench the reaction by adding the quenching solution.

• Analysis:

  • Analyze the samples by HPLC or LC-MS/MS to determine the percentage of the remaining peptide.

• Data Analysis:

  • Calculate the rate of degradation and compare it between the test and reference peptides.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for assessing the enzymatic stability of peptides.

Workflow for peptide stability assessment.

Conclusion

The strategic incorporation of Glycyl-dl-norleucine into peptide sequences represents a promising avenue for enhancing enzymatic stability. While direct comparative data remains to be fully elucidated, evidence from analogous dipeptides strongly suggests that the combination of an N-terminal glycine and a non-proteinogenic C-terminal residue like norleucine can significantly impede proteolytic degradation. The experimental protocols and workflows provided in this guide offer a robust framework for the systematic evaluation of these stability-enhancing modifications, paving the way for the development of more resilient and effective peptide-based therapeutics.

References

• 1. Influence of molecular structure and plasma hydrolysis on the metabolism of glutamine-containing dipeptides in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elimination kinetics of L-alanyl-L-glutamine in ICU patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Availability of amino acids supplied intravenously in healthy man as synthetic dipeptides: kinetic evaluation of L-alanyl-L-glutamine and glycyl-L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of Glycyl-dl-norleucine and Its Constituent Amino Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of the dipeptide Glycyl-dl-norleucine and its constituent amino acids, glycine and norle-ucine. While direct experimental data on the biological effects of Glycyl-dl-norleucine is currently limited, this document synthesizes the extensive research on glycine and norleucine to provide a framework for understanding the potential activity of the dipeptide. It is hypothesized that the biological effects of Glycyl-dl-norleucine are largely determined by its hydrolysis into glycine and norleucine upon cellular uptake.

Executive Summary

Glycine is a non-essential amino acid with crucial roles as a neurotransmitter and a modulator of inflammatory and metabolic pathways. Norleucine, a non-proteinogenic amino acid isomer of leucine, has been shown to influence protein synthesis and cellular metabolism. The biological activity of the dipeptide Glycyl-dl-norleucine is likely a composite of the individual actions of glycine and norleucine, with the potential for synergistic or unique effects based on its uptake and metabolism.

Data Presentation: A Comparative Overview

The following table summarizes the key biological activities and signaling pathways associated with glycine and norleucine. The information presented for Glycyl-dl-norleucine is inferred based on the activities of its constituent amino acids and the general principles of dipeptide metabolism.

Feature	Glycine	Norleucine	Glycyl-dl-norleucine (Inferred)
Primary Biological Roles	Inhibitory neurotransmitter in the CNS; Anti-inflammatory agent; Precursor for biosynthesis of proteins, DNA, RNA, and glutathione.[1][2]	Regulator of protein synthesis; Investigated for its potential in studying protein structure and function and in reducing neurotoxicity.[3][4]	A combination of the roles of glycine and norleucine, dependent on intracellular hydrolysis.
Key Signaling Pathways	Glycine receptors (GlyRs); NF-κB signaling pathway (inhibition); PI3K/Akt pathway (activation).[2][5][6]	Mammalian target of rapamycin (mTOR) signaling pathway (activation).[7]	Likely influences both mTOR signaling (via norleucine) and pathways modulated by glycine (e.g., NF-κB, PI3K/Akt) following its breakdown.
Reported Biological Effects	Neuroprotection; Reduction of inflammation; Improved insulin sensitivity; Cytoprotection.[2][5]	Increased rates of protein synthesis in various tissues (adipose, liver, skeletal muscle).[7]	Potential for enhanced protein synthesis coupled with anti-inflammatory and cytoprotective effects.
Metabolism	Metabolized via the glycine cleavage system (GCS) in mitochondria.[1]	Can be incorporated into peptides; its metabolism can reflect imperfect selectivity of aminoacyl-tRNA synthetase.[4]	Expected to be transported into cells via peptide transporters and then hydrolyzed by intracellular peptidases into glycine and norleucine.

Signaling Pathways and Experimental Workflows

Glycine Signaling Pathways

Glycine exerts its effects through multiple signaling pathways. As an inhibitory neurotransmitter, it binds to glycine receptors (GlyRs), which are ligand-gated ion channels. In other contexts, it can modulate inflammatory responses through pathways like NF-κB and influence metabolism via the PI3K/Akt pathway.

Key signaling pathways modulated by glycine.

Norleucine and the mTOR Signaling Pathway

Norleucine, similar to its isomer leucine, is known to activate the mammalian target of rapamycin (mTOR) signaling pathway, a central regulator of cell growth and protein synthesis.

Activation of the mTOR pathway by norleucine.

Hypothesized Metabolism of Glycyl-dl-norleucine

The biological activity of Glycyl-dl-norleucine is predicated on its cellular uptake and subsequent hydrolysis into its constituent amino acids.

Proposed metabolic fate of Glycyl-dl-norleucine.

Experimental Protocols

To empirically determine and compare the biological activities of Glycyl-dl-norleucine, glycine, and norleucine, a series of in vitro and in vivo experiments would be required. Below are outlines of key experimental protocols.

Protocol 1: Assessment of Anti-inflammatory Activity

Objective: To compare the ability of Glycyl-dl-norleucine, glycine, and norleucine to suppress inflammatory responses in a cell-based assay.

Cell Line: Murine macrophage cell line (e.g., RAW 264.7).

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Pre-treat cells with varying concentrations of Glycyl-dl-norleucine, glycine, or norleucine for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• Nitric Oxide (NO) Measurement: After 24 hours of LPS stimulation, measure the concentration of nitrite (a stable product of NO) in the culture medium using the Griess reagent.

• Cytokine Analysis: Collect the cell culture supernatant to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA kits.

• Western Blot Analysis: Lyse the cells to extract proteins and perform Western blotting to assess the phosphorylation status of key proteins in the NF-κB pathway (e.g., p65, IκBα).

Protocol 2: Evaluation of mTOR Pathway Activation

Objective: To compare the potency of Glycyl-dl-norleucine, glycine, and norleucine in activating the mTOR signaling pathway.

Cell Line: C2C12 myoblasts or another relevant cell line.

Methodology:

• Cell Culture and Differentiation: Culture C2C12 myoblasts in DMEM with 10% FBS. To induce differentiation into myotubes, switch to DMEM with 2% horse serum.

• Amino Acid Starvation: Prior to treatment, starve the differentiated myotubes of amino acids for a defined period (e.g., 1-2 hours) in an amino acid-free medium.

• Treatment: Treat the starved cells with equimolar concentrations of Glycyl-dl-norleucine, glycine, or norleucine for a short duration (e.g., 30-60 minutes).

• Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the phosphorylation of key mTORC1 downstream targets, such as p70S6K (at Thr389) and 4E-BP1 (at Thr37/46).

Conclusion and Future Directions

The biological activity of Glycyl-dl-norleucine remains a nascent area of research. Based on the extensive knowledge of its constituent amino acids, it is plausible that this dipeptide could offer a unique combination of anti-inflammatory, metabolic, and protein synthesis-stimulating effects. Future research should focus on direct comparative studies to elucidate the specific biological activities of Glycyl-dl-norleucine. Such studies would need to carefully consider its uptake kinetics and intracellular hydrolysis rate in comparison to the direct administration of glycine and norleucine. The experimental protocols outlined in this guide provide a foundation for such investigations, which are crucial for unlocking the potential therapeutic applications of this and other novel dipeptides.

References

• 1. Uptake and metabolism of dipeptides by human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tracking dipeptides at work-uptake and intracellular fate in CHO culture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Glycyl-DL-leucine | C8H16N2O3 | CID 102468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The effect of the glycyl-proline dipeptide on the metabolism of neuroactive amino acids and indices of energy turnover in the neocortex of rats after experimental brain ischemia | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Glycyl-L-leucine | C8H16N2O3 | CID 92843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. innospk.com [innospk.com]

Unveiling the Potential of Small Molecules in Combating Protein Aggregation: A Comparative Analysis

An in-depth guide for researchers and drug development professionals on the effects of Glycyl-dl-norleucine and alternative small molecules on protein aggregation, supported by experimental data and detailed protocols.

The aggregation of proteins is a central pathological hallmark in a host of debilitating human diseases, including Alzheimer's disease, Parkinson's disease, and type 2 diabetes. This process involves the misfolding of soluble proteins into highly organized, insoluble fibrillar structures known as amyloid aggregates. The accumulation of these aggregates is associated with cellular toxicity and tissue damage. Consequently, the identification and validation of small molecules that can inhibit or reverse this aggregation process represent a significant therapeutic strategy. This guide provides a comparative analysis of the potential anti-aggregation effects of the dipeptide Glycyl-dl-norleucine and other relevant small molecules, offering a valuable resource for researchers in the field.

Glycyl-dl-norleucine: An Unexplored Candidate

Currently, there is a notable absence of published scientific literature detailing the specific effects of Glycyl-dl-norleucine on protein aggregation. While the individual amino acids, glycine and norleucine, have properties that could theoretically influence protein stability, dedicated studies on the dipeptide's efficacy as an anti-aggregation agent are not available. Glycine, due to its small size and conformational flexibility, has been suggested to play a role in inhibiting aggregation. In fact, studies have shown that substituting evolutionarily conserved glycine residues in a protein can lead to an increased rate of amyloid aggregate formation[1]. Norleucine, an isomer of leucine, is a hydrophobic amino acid. The role of hydrophobic interactions is crucial in the initial stages of protein aggregation. However, without experimental data, the net effect of combining these two residues into the dipeptide Glycyl-dl-norleucine remains speculative.

Comparative Analysis with Alternative Small Molecules

In the absence of data for Glycyl-dl-norleucine, this guide presents a comparison with other dipeptides and a tripeptide for which anti-aggregation properties have been documented. These alternatives provide a valuable benchmark for understanding the potential mechanisms and efficacy of small molecule inhibitors.

Overview of Alternative Molecules

• Glycyl-glycine: This simple dipeptide has been shown to enhance the solubility of recombinant proteins, thereby preventing their aggregation during expression and purification. However, its effectiveness can be protein-specific, as one study noted its inability to prevent the aggregation of recombinant human glycerol kinase[2].

• Carnosine (β-alanyl-L-histidine): This naturally occurring dipeptide has demonstrated neuroprotective effects and the ability to inhibit the aggregation of amyloid-β (Aβ) peptides, which are central to Alzheimer's disease. Its mechanism is thought to involve the chelation of metal ions like zinc, which can promote Aβ aggregation, as well as direct interaction with the Aβ peptide[3][4][5].

• Glycyl-L-histidyl-L-lysine (GHK): This endogenous tripeptide is known for its copper-binding properties. It has been shown to prevent and even reverse the aggregation of bovine serum albumin (BSA) induced by copper and zinc ions[6][7][8]. This suggests a role for GHK in mitigating metal-ion-induced protein aggregation, a factor implicated in several neurodegenerative diseases.

Quantitative Data Summary

The following table summarizes the available quantitative and qualitative data on the anti-aggregation effects of the selected alternative molecules.

Molecule	Target Protein	Assay	Key Findings	Reference
Glycyl-glycine	Recombinant HCV core and envelope proteins	Solubility Assay	Integration of 0.1–0.4M glycylglycine enhanced the soluble yield of recombinant proteins by ~225 and 242-fold, respectively.	[2]
Carnosine	Amyloid-β (Aβ40)	Thioflavin T (ThT) Assay	Alleviates the effect of Zn2+ on Aβ aggregation kinetics, likely by chelation.	[4]
Glycyl-L-histidyl-L-lysine (GHK)	Bovine Serum Albumin (BSA)	Aggregation Assay (Visual)	5 or 10 mM GHK prevents aggregation of 225 µM BSA induced by 5 mM Cu2+ or Zn2+.	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. Below are protocols for key experiments used to assess protein aggregation and the effects of potential inhibitors.

Thioflavin T (ThT) Fluorescence Assay for Amyloid Fibril Quantification

This is the most common in vitro assay to monitor the kinetics of amyloid fibril formation. Thioflavin T is a fluorescent dye that exhibits enhanced fluorescence upon binding to the β-sheet structures characteristic of amyloid fibrils.

Materials:

• Thioflavin T (ThT) stock solution (e.g., 1 mM in dH2O, filtered through a 0.2 µm filter).

• Protein monomer solution (e.g., amyloid-β, α-synuclein) at a known concentration in an appropriate buffer (e.g., PBS, pH 7.4).

• Test compound (inhibitor) at various concentrations.

• 96-well black, clear-bottom microplate.

• Fluorescence microplate reader with excitation at ~440-450 nm and emission at ~480-490 nm.

Procedure:

• Prepare the reaction mixtures in the wells of the 96-well plate. For each reaction, combine the protein monomer, buffer, and the test compound at the desired final concentrations. Include control wells with protein only (positive control) and buffer only (negative control).

• Add ThT to each well to a final concentration of 10-25 µM.

• Seal the plate to prevent evaporation.

• Incubate the plate in the microplate reader at 37°C with intermittent shaking.

• Measure the ThT fluorescence intensity at regular intervals (e.g., every 10-15 minutes) for the duration of the experiment (typically 24-72 hours).

• Plot the fluorescence intensity against time to obtain aggregation kinetics curves. The lag time, elongation rate, and final fluorescence intensity can be used to quantify the effect of the inhibitor.

MTT Assay for Cell Viability Assessment

This assay is used to determine the cytotoxicity of protein aggregates and the protective effect of inhibitor compounds on cultured cells. It measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cultured cells (e.g., neuronal cell line like SH-SY5Y or PC-12).

• Cell culture medium.

• Pre-formed protein aggregates (with and without the test inhibitor).

• MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• 96-well clear microplate.

• Microplate reader capable of measuring absorbance at ~570 nm.

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to attach and grow overnight.

• Prepare protein aggregates by incubating the monomeric protein under aggregating conditions. For testing inhibitors, co-incubate the protein with the compound.

• Remove the cell culture medium from the wells and replace it with fresh medium containing the protein aggregates (or control solutions).

• Incubate the cells with the aggregates for a specified period (e.g., 24-48 hours).

• After the incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well at ~570 nm using a microplate reader.

• Cell viability is expressed as a percentage relative to untreated control cells.

Visualizing Mechanisms and Workflows

Diagrams are provided below to illustrate a general experimental workflow for inhibitor validation and a conceptual signaling pathway for the action of small molecule inhibitors on protein aggregation.

Caption: A typical workflow for evaluating protein aggregation inhibitors.

Caption: Mechanisms of action for protein aggregation inhibitors.

Conclusion

While Glycyl-dl-norleucine remains an uncharacterized molecule in the context of protein aggregation, the study of similar dipeptides and other small molecules provides a solid foundation for future research. The comparative data on Glycyl-glycine, Carnosine, and GHK highlight diverse mechanisms, including enhancing solubility and interfering with metal-ion-driven aggregation. The provided experimental protocols for ThT and MTT assays offer standardized methods to evaluate novel compounds like Glycyl-dl-norleucine. Future investigations into Glycyl-dl-norleucine are warranted to determine if it possesses unique anti-aggregation properties, potentially contributing to the development of new therapeutic strategies for protein misfolding diseases.

References

• 1. Glycine residues appear to be evolutionarily conserved for their ability to inhibit aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycylglycine promotes the solubility and antigenic utility of recombinant HCV structural proteins in a point-of-care immunoassay for detection of active viremia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effects of zinc and carnosine on aggregation kinetics of Amyloid-β40 peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Glycyl-l-histidyl-l-lysine prevents copper- and zinc-induced protein aggregation and central nervous system cell death in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Glycyl-l-histidyl-l-lysine prevents copper- and zinc-induced protein aggregation and central nervous system cell death in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Glycyl-dl-norleucine and Other Non-Natural Dipeptides in Drug Development

For researchers, scientists, and drug development professionals, the quest for therapeutic peptides with enhanced stability and permeability is a paramount objective. The incorporation of non-natural amino acids into dipeptide structures presents a promising strategy to overcome the inherent limitations of their natural counterparts. This guide provides a comparative study of Glycyl-dl-norleucine and other non-natural dipeptides, focusing on their potential advantages in terms of stability and cell permeability, supported by established experimental protocols.

While direct comparative experimental data for Glycyl-dl-norleucine is limited in publicly available literature, this guide will draw upon the known benefits of incorporating non-natural amino acids like norleucine and will use the well-characterized dipeptide, Glycyl-sarcosine, as a benchmark for comparison.

Introduction to Non-Natural Dipeptides in Therapeutics

Dipeptides, composed of two amino acids, are fundamental building blocks in various biological processes. However, natural dipeptides are often susceptible to rapid degradation by proteases and peptidases in the body, limiting their therapeutic efficacy. The substitution of natural amino acids with non-natural analogs, such as the isomeric amino acid norleucine, can significantly enhance their stability against enzymatic hydrolysis. This increased stability can lead to a longer in vivo half-life, a critical attribute for effective drug candidates.

Glycyl-dl-norleucine, a dipeptide containing the non-natural amino acid DL-norleucine, is of particular interest. The presence of norleucine, an isomer of leucine, is hypothesized to confer resistance to enzymatic degradation. This guide will explore the theoretical advantages of Glycyl-dl-norleucine and compare them with Glycyl-sarcosine, a non-natural dipeptide renowned for its high stability.

Data Presentation: A Comparative Overview

Due to the absence of specific experimental data for Glycyl-dl-norleucine, this table provides a comparative framework based on the established properties of Glycyl-sarcosine and the anticipated benefits of incorporating DL-norleucine.

Performance Metric	Glycyl-dl-norleucine (Hypothesized)	Glycyl-sarcosine (Known)	Rationale/Reference
Plasma Stability (Half-life)	Expected to be high	High	The N-methylated peptide bond in Glycyl-sarcosine prevents enzymatic cleavage. The norleucine in Glycyl-dl-norleucine is expected to provide steric hindrance to peptidases.
Cell Permeability (Papp in Caco-2 cells)	Moderate to High	Moderate to High	Both are dipeptides that can potentially be recognized by peptide transporters like PEPT-1.
Resistance to Enzymatic Degradation	High	Very High	The DL-form of norleucine would be resistant to stereospecific proteases. Glycyl-sarcosine's methylated amide bond is highly resistant to hydrolysis.

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for key experiments are provided below.

In Vitro Plasma Stability Assay

This protocol is designed to assess the stability of a dipeptide in a biological matrix.

Materials:

• Test dipeptide (e.g., Glycyl-dl-norleucine)

• Control dipeptide (e.g., Glycyl-sarcosine)

• Human plasma (pooled)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN) with 1% trifluoroacetic acid (TFA) for protein precipitation

• LC-MS/MS system

Procedure:

• Sample Preparation: Prepare stock solutions of the test and control dipeptides in PBS.

• Incubation: Add the dipeptide solution to pre-warmed human plasma to a final concentration of 10 µM. Incubate the mixture at 37°C with gentle agitation.

• Time Points: Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120, 240 minutes).

• Protein Precipitation: To each aliquot, add an equal volume of ice-cold ACN with 1% TFA to stop the enzymatic reaction and precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent dipeptide.

• Data Analysis: Plot the percentage of the remaining dipeptide against time and calculate the half-life (t½) of the dipeptide in plasma.

Caco-2 Cell Permeability Assay

This assay is a widely accepted in vitro model to predict the intestinal absorption of compounds.

Materials:

• Caco-2 cells

• Transwell® inserts (0.4 µm pore size)

• Dulbecco's Modified Eagle Medium (DMEM) with supplements

• Hanks' Balanced Salt Solution (HBSS)

• Test and control dipeptides

• Lucifer yellow (for monolayer integrity testing)

• LC-MS/MS system

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity: Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of Lucifer yellow.

• Transport Experiment:

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Add the dipeptide solution (in HBSS) to the apical (donor) chamber.

  • Add fresh HBSS to the basolateral (receiver) chamber.

  • Incubate at 37°C with gentle shaking.

• Sample Collection: Collect samples from the basolateral chamber at different time points (e.g., 30, 60, 90, 120 minutes) and from the apical chamber at the end of the experiment.

• Analysis: Quantify the concentration of the dipeptide in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the rate of appearance of the dipeptide in the receiver chamber.

  • A is the surface area of the Transwell® membrane.

  • C0 is the initial concentration of the dipeptide in the donor chamber.

Mandatory Visualization

Signaling Pathway for Dipeptide Transport

The following diagram illustrates the general pathway for dipeptide transport across an intestinal epithelial cell, which is relevant for understanding the permeability of dipeptides like Glycyl-dl-norleucine.

Safety & Regulatory Compliance

Proper Disposal of Glycyl-dl-norleucine: A Guide for Laboratory Professionals

The proper disposal of Glycyl-dl-norleucine is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this compound responsibly. While Glycyl-dl-norleucine itself is not classified as a hazardous substance, adherence to proper disposal protocols is essential to mitigate any potential risks.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. If handling the compound in its powder form, a dust respirator is also recommended to prevent inhalation. Work should be conducted in a well-ventilated area.[1] In case of accidental contact, flush the affected skin or eyes with copious amounts of water for at least 15 minutes.[3] If irritation persists, seek medical attention.[3] For spills, sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[1]

Step-by-Step Disposal Procedures

The primary methods for the disposal of Glycyl-dl-norleucine are incineration or landfilling, with the choice depending on local regulations and the quantity of the waste.

For Small Quantities (Solid Waste):

• Containment: Ensure the Glycyl-dl-norleucine waste is in a solid, dry form.

• Packaging: Place the waste in a clearly labeled, sealed container.

• Consult Local Regulations: Before proceeding, consult your institution's environmental health and safety (EHS) office or local waste management authority for specific guidelines.[4] Some local regulations may permit the disposal of small amounts of non-hazardous chemical waste in the regular trash.[1]

• Disposal: If permitted, the sealed container can be disposed of in the appropriate laboratory solid waste stream.

For Large Quantities or Contaminated Materials:

• Waste Collection: Accumulate the Glycyl-dl-norleucine waste in a designated and properly labeled waste container.[5] Do not mix with other chemical waste unless explicitly permitted by your EHS office.[5]

• Professional Disposal: Arrange for the disposal through a licensed chemical waste contractor. The preferred method of disposal is incineration at an approved facility.

• Documentation: Maintain records of the disposed chemical, including the quantity and date of disposal, in accordance with your institution's policies and local regulations.

Disposal of Solutions:

• Neutralization (if applicable): While Glycyl-dl-norleucine is not strongly acidic or basic, ensure the pH of the solution is neutral (6-8) before any further steps.

• Consult Local Regulations: It is critical to check with your local wastewater treatment authority or EHS office before disposing of any chemical solution down the drain. Some municipalities may have strict limits on the chemical composition of wastewater.

• Dilution and Sewer Disposal (with approval): If approved by local authorities for small quantities, the aqueous solution of Glycyl-dl-norleucine may be highly diluted with water and then slowly poured down the sanitary sewer, followed by a significant water flush.

• Incineration (for larger volumes or restricted sewer disposal): For larger volumes or if sewer disposal is not permitted, the solution should be collected in a labeled waste container and disposed of via a licensed chemical waste handler for incineration.

Quantitative Data Summary

No specific quantitative limits for the disposal of Glycyl-dl-norleucine were identified in the available safety data sheets. Disposal decisions should be based on the qualitative guidelines provided and strict adherence to local, state, and federal regulations.[4]

Parameter	Guideline	Citation
Disposal Method	Consult State Land Waste Management Authority; Incinerate at an approved site.
Small Quantities	May be suitable for sanitary sewer or trash disposal, subject to local regulations.	[1]
Containers	Recycle if possible, or dispose of in an authorized landfill.
Waste Handling	All waste must be handled in accordance with local, state, and federal regulations.	[4]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and information from safety data sheets for similar compounds. No experimental protocols for the disposal of Glycyl-dl-norleucine were cited in the search results.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Glycyl-dl-norleucine.

References

• 1. resources.finalsite.net [resources.finalsite.net]
• 2. DL-Norleucine - Safety Data Sheet [chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Glycyl-dl-norleucine

Essential Safety and Handling Guide for Glycyl-dl-norleucine

Disclaimer: No specific Safety Data Sheet (SDS) for Glycyl-dl-norleucine is readily available. The following guidance is based on the safety profiles of its constituent amino acids, Glycine and DL-Norleucine, and general best practices for handling non-hazardous chemical powders in a laboratory setting. This information should be used as a starting point for a comprehensive risk assessment.

This guide provides researchers, scientists, and drug development professionals with essential safety and logistical information for handling Glycyl-dl-norleucine. Adherence to these procedures is critical for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Assessment and Personal Protective Equipment (PPE)

While Glycyl-dl-norleucine is not classified as hazardous based on the available data for its components, it is prudent to handle it as a potential irritant, particularly in its powdered form.[1][2][3][4][5] The primary risks are associated with inhalation of dust and direct contact with eyes and skin.[1]

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1][6]	Protects against accidental splashes and airborne dust particles that could cause eye irritation.[1]
Hand Protection	Nitrile or latex gloves.[6]	Prevents direct skin contact and potential irritation. Gloves should be inspected before use and removed properly to avoid skin contamination.[6]
Body Protection	Standard laboratory coat.[1]	Protects clothing and skin from spills and contamination.
Respiratory Protection	A NIOSH-approved dust mask or respirator should be used if handling large quantities or if dust generation is likely.[1]	Minimizes the inhalation of airborne particles, which can cause respiratory tract irritation.[1] Use in a well-ventilated area is recommended.[1]

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial. Always seek professional medical attention after providing initial first aid measures.[1]

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids occasionally.[1] If irritation persists, seek medical attention.
Skin Contact	Remove contaminated clothing.[1] Wash the affected area with soap and plenty of water for at least 15 minutes.[6] If skin irritation occurs, seek medical advice.
Inhalation	Move the individual to fresh air.[1][6] If breathing is difficult or irritation persists, seek medical attention. If the person is not breathing, provide artificial respiration.[1]
Ingestion	Rinse the mouth with water.[1][6] Do not induce vomiting.[7] Never give anything by mouth to an unconscious person.[6] Call a poison control center or doctor for treatment advice.[1]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of Glycyl-dl-norleucine and ensure a safe laboratory environment.

Handling:

• Handle in a well-ventilated area to minimize dust accumulation.[1]

• Avoid breathing dust.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Wash hands thoroughly after handling the material.[1]

• Keep containers securely sealed when not in use.

Storage:

• Store in a cool, dry, and well-ventilated area.[1]

• Keep containers tightly closed.

• Store away from incompatible materials such as strong oxidizing agents.[2][8]

Spill and Disposal Procedures

In the event of a spill, follow these procedures to mitigate any potential hazards. For disposal, adhere to all local, state, and federal regulations.[2]

Spill Response:

• Isolate the Area: Deny entry to unnecessary personnel.[1]

• Wear Appropriate PPE: Refer to the PPE table above.

• Containment and Cleanup: For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it into a sealed container for disposal.[1]

• Decontamination: Wash the spill area thoroughly after material pickup is complete.[1]

• Major Spills: For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan:

• Waste must be handled in accordance with all applicable local, regional, and national laws and regulations.[2]

• For small quantities, disposal in a sanitary sewer or as regular trash may be permissible, but this should be verified with local authorities.[1]

• For larger quantities or if required by regulations, dispose of the waste through a licensed disposal company.[6]

• Do not allow the material to enter drains or waterways.[6]

Visual Workflow for Safe Handling and Disposal

Caption: Safe handling and disposal workflow for Glycyl-dl-norleucine.

References

• 1. resources.finalsite.net [resources.finalsite.net]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. redox.com [redox.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]